Ethyl 2-bromopropionate-d3

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Chemical Properties of Ethyl 2-bromopropionate-d3

This technical guide provides a comprehensive overview of the chemical and physical properties of Ethyl 2-bromopropionate-d3, a deuterated analog of Ethyl 2-bromopropionate. This document details its synthesis, reactivity, and applications, with a focus on its use in research and development. Experimental protocols for its analysis are also provided.

Quantitative Data Summary

The following tables summarize the key quantitative data for Ethyl 2-bromopropionate-d3.

Table 1: Physicochemical Properties of Ethyl 2-bromopropionate-d3

Property	Value
Chemical Formula	C₅H₆D₃BrO₂[1][2]
Molecular Weight	184.05 g/mol [1][2]
CAS Number	1398066-14-2[1]
Appearance	Colorless to light yellow liquid[2][3]
Boiling Point	~160-162 °C (for non-deuterated form)[2][4]
Density	~1.394 g/mL at 25 °C (for non-deuterated form)[4]
Refractive Index	n20/D ~1.446 (for non-deuterated form)
Solubility	Soluble in chloroform, DMSO, and methanol[2]

Table 2: Typical Specifications for Chemical Purity and Isotopic Enrichment [5]

Parameter	Specification	Analysis Method
Chemical Purity	≥98.0%	Gas Chromatography-Mass Spectrometry (GC-MS)
Deuterium Enrichment	≥98 atom % D	Nuclear Magnetic Resonance (NMR) Spectroscopy
Isotopic Distribution	Report relative abundance of d0, d1, d2, d3 species	Mass Spectrometry

Synthesis of Ethyl 2-bromopropionate-d3

The synthesis of Ethyl 2-bromopropionate-d3 typically involves a multi-step process starting from a deuterated precursor. A common approach is the bromination of deuterated propionic acid followed by esterification with ethanol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. CAS 535-11-5: Ethyl 2-bromopropionate | CymitQuimica [cymitquimica.com]
• 4. Ethyl 2-bromopropionate | 535-11-5 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]

An In-Depth Technical Guide to the Synthesis of Ethyl 2-bromopropionate-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthesis pathway for Ethyl 2-bromopropionate-d3, an isotopically labeled compound valuable for a range of applications in drug development and metabolic research. The proposed synthesis is based on established chemical reactions, adapted for the introduction of deuterium at the methyl group of the propionate moiety. This document details the synthetic strategy, experimental protocols, and methods for assessing the purity and isotopic enrichment of the final product.

Synthesis Pathway

A plausible and efficient two-step synthesis of Ethyl 2-bromopropionate-d3 begins with a deuterated precursor, propionic acid-d4. The synthesis involves:

• α-Bromination of Propionic acid-d4: The first step is the selective bromination at the alpha-position of the carboxylic acid. The Hell-Volhard-Zelinsky (HVZ) reaction is a classic and reliable method for this transformation. This reaction utilizes bromine and a catalytic amount of phosphorus tribromide to generate the α-bromo acid.

• Esterification: The resulting 2-bromopropionic acid-d3 is then esterified with ethanol to yield the final product, Ethyl 2-bromopropionate-d3. This can be achieved through a Fischer esterification, which involves reacting the carboxylic acid with an excess of ethanol in the presence of a strong acid catalyst.

The overall synthetic transformation is depicted below:

Caption: Plausible synthetic route for Ethyl 2-bromopropionate-d3.

Quantitative Data Summary

The quality of Ethyl 2-bromopropionate-d3 is critical for its applications. The following tables summarize the typical specifications for this compound.[1]

Table 1: Chemical Purity of Ethyl 2-bromopropionate-d3 [1]

Parameter	Specification	Analysis Method
Chemical Purity	≥98.0%	Gas Chromatography-Mass Spectrometry (GC-MS)
Impurity Profile	Report individual impurities >0.1%	GC-MS
Residual Solvents	Per USP <467>	Headspace GC-MS

Table 2: Isotopic Enrichment of Ethyl 2-bromopropionate-d3 [1]

Parameter	Specification	Analysis Method
Deuterium Enrichment	≥98 atom % D	Nuclear Magnetic Resonance (NMR) Spectroscopy
Isotopic Distribution	Report relative abundance of d0, d1, d2, d3 species	Mass Spectrometry

Experimental Protocols

The following are detailed experimental protocols for the synthesis and purification of Ethyl 2-bromopropionate-d3, adapted from established procedures for the non-deuterated analogue.

Step 1: Synthesis of 2-Bromopropionic acid-d3 via Hell-Volhard-Zelinsky Reaction

This procedure is adapted from the established Hell-Volhard-Zelinsky reaction for the synthesis of 2-bromopropionic acid.

Materials:

• Propionic acid-d4

• Red phosphorus

• Bromine

• Anhydrous diethyl ether

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a mixture of propionic acid-d4 and a catalytic amount of red phosphorus is placed.

• The flask is gently heated, and bromine is added dropwise from the dropping funnel. The reaction is exothermic, and the addition rate should be controlled to maintain a steady reflux.

• After the addition of bromine is complete, the reaction mixture is heated to reflux until the color of bromine disappears.

• The reaction mixture is then cooled to room temperature and the crude 2-bromopropionyl-d3 bromide is obtained.

• Careful hydrolysis of the acyl bromide by the slow addition of water will yield 2-bromopropionic acid-d3.

• The product is then extracted with a suitable organic solvent, such as anhydrous diethyl ether.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude 2-bromopropionic acid-d3.

Step 2: Synthesis of Ethyl 2-bromopropionate-d3 via Fischer Esterification

This procedure is a standard Fischer esterification.

Materials:

• 2-Bromopropionic acid-d3 (from Step 1)

• Anhydrous ethanol

• Concentrated sulfuric acid (catalyst)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, the crude 2-bromopropionic acid-d3 from the previous step is dissolved in an excess of anhydrous ethanol.

• A catalytic amount of concentrated sulfuric acid is carefully added to the solution.

• The reaction mixture is heated to reflux for several hours to drive the esterification to completion.

• After cooling to room temperature, the excess ethanol is removed under reduced pressure.

• The residue is dissolved in a suitable organic solvent (e.g., diethyl ether) and washed with a saturated aqueous solution of sodium bicarbonate to neutralize the acidic catalyst, followed by washing with brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated.

• The crude Ethyl 2-bromopropionate-d3 is then purified by fractional distillation under reduced pressure to obtain the final product.

Quality Control and Characterization

Rigorous analytical testing is essential to confirm the identity, purity, and isotopic enrichment of the synthesized Ethyl 2-bromopropionate-d3.

Determination of Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)[1]

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Sample Preparation:

• Prepare a 1 mg/mL solution of Ethyl 2-bromopropionate-d3 in a suitable solvent like ethyl acetate.[1]

GC-MS Parameters (Typical): [1]

• Injector Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 250 °C

  • Hold at 250 °C for 5 minutes

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 35-300

Data Analysis:

• The chemical purity is determined by integrating the peak area of the product and any impurities in the chromatogram.

• The mass spectrum will confirm the molecular weight of the deuterated compound.

Determination of Isotopic Enrichment by Nuclear Magnetic Resonance (NMR) Spectroscopy[1]

Instrumentation:

• NMR Spectrometer (400 MHz or higher)

Sample Preparation:

• Dissolve approximately 10-20 mg of the Ethyl 2-bromopropionate-d3 sample in about 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl3) containing a small amount of tetramethylsilane (TMS) as an internal standard.[1]

¹H NMR Acquisition:

• Acquire a standard proton NMR spectrum. The absence or significant reduction of the signal corresponding to the methyl protons (around 1.8 ppm) compared to the non-deuterated standard is a primary indicator of successful deuteration.

Data Analysis:

• The isotopic enrichment can be calculated by comparing the integral of the residual proton signal of the deuterated methyl group to the integral of a non-deuterated proton signal in the molecule, such as the protons of the ethyl group.[1]

Mandatory Visualizations

Caption: Workflow for the synthesis and analysis of Ethyl 2-bromopropionate-d3.

References

• 1. benchchem.com [benchchem.com]

Ethyl 2-bromopropionate-d3 CAS number and molecular weight.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-bromopropionate-d3, a deuterated analog of Ethyl 2-bromopropionate. This document details its chemical properties, synthesis, and primary applications, with a focus on its use as an analytical standard and mechanistic tracer in research and development.

Core Chemical Data

Ethyl 2-bromopropionate-d3 is a stable isotope-labeled version of Ethyl 2-bromopropionate, where three hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an invaluable tool for a variety of analytical and research applications.

Property	Value	Source
CAS Number	1398066-14-2	[1]
Molecular Formula	C₅H₆D₃BrO₂	[1]
Molecular Weight	184.07 g/mol	Calculated
Appearance	Colorless to pale yellow liquid	[2]
Solubility	Soluble in organic solvents such as ether and alcohol; limited solubility in water.	[2]

Note on Molecular Weight Calculation: The molecular weight was calculated using the atomic masses of the constituent elements:

• Carbon (C): 12.011 u

• Hydrogen (H): 1.008 u

• Deuterium (D): 2.014 u

• Bromine (Br): 79.904 u

• Oxygen (O): 15.999 u

Assuming deuteration at the terminal methyl group (position 3), the calculation is as follows: (5 * 12.011) + (6 * 1.008) + (3 * 2.014) + 79.904 + (2 * 15.999) = 184.07 g/mol .

Applications in Research and Drug Development

The primary utility of Ethyl 2-bromopropionate-d3 lies in its application as an internal standard and a tracer for mechanistic studies.[1][3]

• Internal Standard: In quantitative analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), Ethyl 2-bromopropionate-d3 serves as an ideal internal standard for the quantification of its non-deuterated counterpart.[1][3] Its similar chemical and physical properties to the analyte ensure comparable behavior during sample preparation and analysis, while its distinct mass allows for accurate differentiation and quantification.

• Tracer in Mechanistic Studies: Deuterium labeling is a powerful tool for elucidating reaction mechanisms.[4] The kinetic isotope effect (KIE), a change in reaction rate upon isotopic substitution, can provide insights into the rate-determining step of a reaction.[4] Ethyl 2-bromopropionate-d3 is used to study reactions involving the cleavage of the C-Br bond, such as in nucleophilic substitution reactions.[4]

• Metabolic Studies: In drug development, deuterated compounds are used to trace the metabolic fate of a drug molecule. While there is no specific information on the metabolic pathways of Ethyl 2-bromopropionate, its deuterated form would be a suitable tracer for such investigations.

Experimental Protocols

Detailed methodologies are crucial for the effective use of Ethyl 2-bromopropionate-d3. The following are representative protocols for its synthesis and analysis.

Hypothetical Synthesis of Ethyl 2-bromopropionate-d3

A plausible synthetic route for Ethyl 2-bromopropionate-d3 involves the bromination of deuterated propionic acid followed by esterification.

Caption: A plausible synthetic route for Ethyl 2-bromopropionate-d3.

Determination of Chemical Purity by GC-MS

This method is employed to ascertain the chemical purity of Ethyl 2-bromopropionate-d3 and to identify and quantify any impurities.[5]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5ms or equivalent)

Reagents:

• Ethyl Acetate (GC grade)

• Helium (carrier gas, 99.999% purity)

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of Ethyl 2-bromopropionate-d3 in ethyl acetate.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas Flow: 1.0 mL/min (Helium)

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 35-300

• Data Analysis:

  • Integrate the peak corresponding to Ethyl 2-bromopropionate-d3 and any impurity peaks.

  • Calculate the chemical purity based on the area percentage of the main peak.

  • Identify impurities by comparing their mass spectra with a reference library.

Determination of Isotopic Enrichment by NMR Spectroscopy

This protocol is used to determine the degree of deuteration in the Ethyl 2-bromopropionate-d3 molecule.[5]

Instrumentation:

• NMR Spectrometer (400 MHz or higher)

Reagents:

• Chloroform-d (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

Procedure:

• Sample Preparation: Dissolve approximately 10-20 mg of the Ethyl 2-bromopropionate-d3 sample in 0.6 mL of CDCl₃.

• ¹H NMR Acquisition: Acquire a standard proton NMR spectrum.

• Data Analysis:

  • Integrate the residual proton signal at the deuterated position (e.g., the methyl group) and a reference proton signal from a non-deuterated part of the molecule (e.g., the ethyl group protons).

  • Calculate the isotopic enrichment by comparing the relative integrals.

Analytical Workflow

The following diagram illustrates a typical workflow for the quality control analysis of Ethyl 2-bromopropionate-d3.

Caption: Workflow for Purity and Isotopic Enrichment Analysis.

Biological Activity and Signaling Pathways

Information regarding specific signaling pathways involving Ethyl 2-bromopropionate or its deuterated analog is not available in the current scientific literature. The biological activity of the non-deuterated form, Ethyl 2-bromopropionate, has been noted for its potential antimicrobial properties.[6] However, it is also classified as a dermatotoxin and a lacrimator, indicating it can cause skin burns and irritate the eyes.[7] The primary role of Ethyl 2-bromopropionate-d3 is not as a biologically active agent but as an analytical tool to study other compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Page loading... [wap.guidechem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Ethyl 2-Bromopropionate [benchchem.com]
• 7. Ethyl 2-bromopropionate | C5H9BrO2 | CID 79040 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic and Analytical Profile of Ethyl 2-bromopropionate-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and analytical data for Ethyl 2-bromopropionate-d3 (C₅H₆D₃BrO₂), a deuterated analog of Ethyl 2-bromopropionate. This isotopically labeled compound is a valuable tool in drug metabolism studies, pharmacokinetic research, and as an internal standard for quantitative analyses by nuclear magnetic resonance (qNMR) and mass spectrometry (MS).[1][2][3] This document details typical quality specifications, in-depth analytical methodologies for confirming identity and purity, and the expected spectroscopic data.

Quantitative Data Summary

The chemical purity and isotopic enrichment of Ethyl 2-bromopropionate-d3 are crucial for the integrity of experimental outcomes.[1] The following tables summarize the standard specifications for this compound.

Table 1: Chemical Purity Specifications

Parameter	Specification	Analysis Method
Chemical Purity	≥98.0%	Gas Chromatography-Mass Spectrometry (GC-MS)
Impurity Profile	Report individual impurities >0.1%	GC-MS
Residual Solvents	Per USP <467>	Headspace GC-MS
Source: BenchChem[1]

Table 2: Isotopic Enrichment Specifications

Parameter	Specification	Analysis Method
Deuterium Enrichment	≥98 atom % D	Nuclear Magnetic Resonance (NMR) Spectroscopy
Isotopic Distribution	Report relative abundance of d0, d1, d2, d3 species	Mass Spectrometry
Source: BenchChem[1]

Table 3: Spectroscopic Data Summary (Predicted and Reference)

Technique	Data Type	Expected Values for Ethyl 2-bromopropionate-d3	Reference Data for Ethyl 2-bromopropionate (non-deuterated)
¹H NMR (in CDCl₃)	Chemical Shift (ppm)	~4.2-4.4 (q, 1H, -CH(Br)-), ~4.24 (q, 2H, -O-CH₂-), ~1.8 (residual, -CHD₂), ~1.31 (t, 3H, -CH₃)[1][2]	4.36 (q, J = 7.00 Hz, 1H), 4.24 (qd, J = 7.00 Hz, 2.69 Hz, 2H), 1.83 (d, J = 7.08 Hz, 3H), 1.31 (t, J = 7.20 Hz, 3H)[4]
¹³C NMR (in CDCl₃)	Chemical Shift (ppm)	C=O, -CH(Br)-, -O-CH₂-, -O-CH₂-CH₃, -CD₃ (expect a triplet with lower intensity)	170.1, 62.1, 40.8, 21.6, 14.0
Mass Spec. (EI)	m/z	M+ expected at 183.99 (⁷⁹Br) and 185.99 (⁸¹Br). Fragmentation pattern similar to non-deuterated form but with mass shifts.	Molecular Weight: 181.03[5]. Key fragments: 107/109, 29[6]
IR	Wavenumber (cm⁻¹)	Expect C-D stretching bands around 2100-2250 cm⁻¹. Other peaks similar to non-deuterated form.	C=O stretch (~1740 cm⁻¹), C-O stretch (~1180 cm⁻¹), C-Br stretch (~650 cm⁻¹)

Experimental Protocols

Robust analytical methods are essential for verifying the quality of Ethyl 2-bromopropionate-d3.[1]

Determination of Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This method quantifies the chemical purity of Ethyl 2-bromopropionate-d3 and identifies any impurities.[1]

• Instrumentation : A standard GC-MS system.

• Sample Preparation : Prepare a 1 mg/mL solution of Ethyl 2-bromopropionate-d3 in ethyl acetate.[1]

• GC Conditions :

  • Column : Standard non-polar column (e.g., DB-5ms).

  • Injector Temperature : 250 °C.

  • Oven Program : Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.[1]

• MS Conditions :

  • MS Transfer Line Temperature : 280 °C.[1]

  • Ion Source Temperature : 230 °C.[1]

  • Ionization Mode : Electron Ionization (EI) at 70 eV.[1]

  • Mass Range : m/z 35-300.[1]

• Data Analysis : The chemical purity is calculated by the peak area percentage of the main component relative to the total area of all peaks. Impurities are identified by their mass spectra and quantified by their respective area percentages.[1]

Determination of Isotopic Enrichment by Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol determines the degree of deuteration in the Ethyl 2-bromopropionate-d3 molecule.[1]

• Instrumentation : NMR Spectrometer (400 MHz or higher).[1]

• Reagents : Chloroform-d (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS).[1]

• Sample Preparation : Dissolve approximately 10-20 mg of the sample in 0.6 mL of CDCl₃.[1]

• ¹H NMR Acquisition : Acquire a standard proton NMR spectrum.[1]

• ²H NMR Acquisition (Optional but Recommended) : Acquire a deuterium NMR spectrum to confirm the position of deuteration.[1]

• Data Analysis :

  • Integrate the residual proton signal of the methyl group (around 1.8 ppm) and a reference proton signal from the ethyl group (e.g., the CH₂ quartet around 4.2 ppm).[1]

  • Calculate the isotopic enrichment using the formula: Isotopic Enrichment (%) = [1 - (Integral of residual CH₃ / (Integral of reference CH₂ / 2))] x 100.[1]

Mandatory Visualizations

The following diagrams illustrate the analytical workflow and a plausible synthetic pathway for Ethyl 2-bromopropionate-d3.

Caption: Workflow for determining chemical purity and isotopic enrichment.[1]

Caption: A plausible synthetic route for Ethyl 2-bromopropionate-d3.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Ethyl 2-bromopropionate | 535-11-5 [chemicalbook.com]
• 5. Ethyl 2-bromopropionate for synthesis 535-11-5 [sigmaaldrich.com]
• 6. Ethyl 2-bromopropionate(535-11-5) MS spectrum [chemicalbook.com]

A Technical Guide to the Isotopic Enrichment and Purity Analysis of Ethyl 2-bromopropionate-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical quality attributes of Ethyl 2-bromopropionate-d3, a deuterated analog of Ethyl 2-bromopropionate. The focus is on the methodologies for determining isotopic enrichment and chemical purity, which are essential for its reliable use in drug development, metabolic studies, and as an internal standard in mass spectrometry-based quantitative analyses.[1]

Quantitative Data Summary

The precise quantification of isotopic enrichment and chemical purity is paramount to ensure the accuracy and reproducibility of experimental outcomes. The following tables summarize the typical specifications for high-quality Ethyl 2-bromopropionate-d3.

Table 1: Chemical Purity Specifications [1]

Parameter	Specification	Analysis Method
Chemical Purity	≥98.0%	Gas Chromatography-Mass Spectrometry (GC-MS)
Impurity Profile	Report individual impurities >0.1%	GC-MS
Residual Solvents	Per USP <467>	Headspace GC-MS

Table 2: Isotopic Enrichment Specifications [1]

Parameter	Specification	Analysis Method
Deuterium Enrichment	≥98 atom % D	Nuclear Magnetic Resonance (NMR) Spectroscopy
Isotopic Distribution	Report relative abundance of d0, d1, d2, d3 species	Mass Spectrometry

Experimental Protocols

Robust analytical methods are required for the accurate determination of chemical and isotopic purity. The following sections detail the standard experimental protocols for the analysis of Ethyl 2-bromopropionate-d3.

Determination of Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is employed to determine the chemical purity of Ethyl 2-bromopropionate-d3 and to identify and quantify any impurities.[1]

• Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Reagents:

  • Ethyl Acetate (GC grade)[1]

  • Helium (carrier gas, 99.999% purity)[1]

  • Ethyl 2-bromopropionate-d3 sample[1]

• Procedure:

  • Sample Preparation: Prepare a 1 mg/mL solution of Ethyl 2-bromopropionate-d3 in ethyl acetate.[1]

  • GC-MS Parameters:

    • Injector Temperature: 250 °C[1]

    • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.[1]

    • MS Transfer Line Temperature: 280 °C[1]

    • Ion Source Temperature: 230 °C[1]

    • Ionization Mode: Electron Ionization (EI) at 70 eV[1]

    • Mass Range: m/z 35-300[1]

  • Data Analysis:

    • Identify the peak corresponding to Ethyl 2-bromopropionate-d3 based on its retention time and mass spectrum.[1]

    • Calculate the chemical purity by determining the peak area percentage of the main component relative to the total area of all peaks.[1]

    • Identify and quantify impurities by comparing their mass spectra to a spectral library and calculating their respective area percentages.[1]

Determination of Isotopic Enrichment by Nuclear Magnetic Resonance (NMR) Spectroscopy

This method is used to determine the degree of deuteration at the specified methyl position within the Ethyl 2-bromopropionate-d3 molecule.[1]

• Instrumentation:

  • NMR Spectrometer (400 MHz or higher)[1]

• Reagents:

  • Chloroform-d (CDCl3) with 0.03% v/v Tetramethylsilane (TMS)[1]

  • Ethyl 2-bromopropionate-d3 sample[1]

• Procedure:

  • Sample Preparation: Dissolve approximately 10-20 mg of the Ethyl 2-bromopropionate-d3 sample in 0.6 mL of CDCl3.[1]

  • ¹H NMR Acquisition: Acquire a standard proton NMR spectrum.[1] The isotopic enrichment is determined by comparing the integral of the residual proton signal of the deuterated methyl group to the integral of a non-deuterated proton signal in the molecule (e.g., the ethyl group protons).[1]

  • ²H NMR Acquisition (Optional but Recommended): Acquire a deuterium NMR spectrum. The presence of a signal corresponding to the chemical shift of the methyl group confirms the position of deuteration.[1]

• Data Analysis:

  • In the ¹H NMR spectrum, integrate the residual proton signal in the methyl position (around 1.8 ppm) and a reference proton signal from the ethyl group (e.g., the CH2 quartet around 4.2 ppm).[1]

  • Calculate the isotopic enrichment using the following formula:

    • Isotopic Enrichment (%) = [1 - (Integral of residual CH₃ / (Integral of reference CH₂ / 2))] x 100[1]

Visualizations

Analytical Workflow

The following diagram illustrates the workflow for determining the chemical purity and isotopic enrichment of Ethyl 2-bromopropionate-d3.

Caption: Workflow for determining chemical purity and isotopic enrichment.[1]

Hypothetical Synthesis Pathway

The synthesis of Ethyl 2-bromopropionate-d3 can be achieved through a multi-step process starting from a deuterated precursor. A plausible synthetic route is outlined below.

Caption: A plausible synthetic route for Ethyl 2-bromopropionate-d3.[1]

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safe Handling of Ethyl 2-bromopropionate-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl 2-bromopropionate-d3, a deuterated analog of Ethyl 2-bromopropionate. While specific safety data for the deuterated compound is limited, the information presented here is based on the well-documented properties of Ethyl 2-bromopropionate, which are expected to be nearly identical. Ethyl 2-bromopropionate-d3 is utilized in research as a tracer or internal standard for quantitative analysis by NMR, GC-MS, or LC-MS due to the potential of deuterium substitution to affect pharmacokinetic and metabolic profiles.[1]

Hazard Identification and Classification

Ethyl 2-bromopropionate is classified as a hazardous substance. It is a flammable liquid that can cause severe skin burns and eye damage.[2][3][4] It is also a lachrymator, meaning it can irritate the eyes and cause tearing.[2][4] Inhalation may lead to corrosive injuries to the upper respiratory tract.[4]

GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Flammable Liquids	3	H226: Flammable liquid and vapour.[2][3][4]
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.[2][3][4]
Acute Toxicity, Oral	4	H302: Harmful if swallowed.[3][4]
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled.[3]

Signal Word: Danger[2][3][4][5]

Hazard Pictograms:

• Flame

• Corrosion

• Exclamation Mark

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl 2-bromopropionate is provided below. These values should be considered representative for the d3-analog.

Property	Value
Molecular Formula	C5H6D3BrO2[6]
Molecular Weight	184.05 g/mol [6]
Appearance	Liquid, may be clear light yellow.[4] Yellows on light exposure.[4]
Boiling Point	156-160 °C[2][7][8]
Density	1.394 g/mL at 25 °C[5][7][8]
Flash Point	51 °C (123.8 °F) - closed cup
Refractive Index	n20/D 1.446[7][8]

Experimental Protocols: Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling Ethyl 2-bromopropionate-d3.

3.1. Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment must be worn at all times in the laboratory.

PPE Type	Specification
Eye Protection	Tightly fitting safety goggles and a face shield (8-inch minimum).[2][5]
Hand Protection	Chemically resistant gloves. Gloves must be inspected prior to use and disposed of properly after.[2]
Body Protection	Protective clothing, such as a lab coat.
Respiratory Protection	If ventilation is inadequate, use a NIOSH-approved respirator.

3.2. Handling Procedures

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Avoid inhalation of vapor or mist.[2]

• Keep away from sources of ignition, including heat, sparks, and open flames.[2][5]

• Take measures to prevent the buildup of electrostatic charge.[2]

• Handle in accordance with good industrial hygiene and safety practices.[2][5]

• Wash hands thoroughly before breaks and at the end of the workday.[2][5]

3.3. Storage

• Store in a cool, dry, and well-ventilated place.[2][5]

• Keep the container tightly closed.[2][5]

• Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[2][5]

• The compound is light-sensitive and should be protected from light.[5]

• Store below +30°C.[7]

3.4. Incompatible Materials

Ethyl 2-bromopropionate-d3 is incompatible with strong acids, strong bases, oxidizing agents, and reducing agents.[9]

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

4.1. First-Aid Measures

Exposure Route	First-Aid Procedure
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[2][5]
Skin Contact	Take off contaminated clothing and shoes immediately. Wash off with soap and plenty of water. Consult a physician.[2][5]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[2][5]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[2][5]

4.2. Accidental Release Measures

• Use personal protective equipment.[2][5]

• Avoid breathing vapors, mist, or gas.[2][5]

• Ensure adequate ventilation.[2][5]

• Remove all sources of ignition.[2][5]

• Evacuate personnel to safe areas.[2][5]

• Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[2][5]

• Contain the spillage and collect with an electrically protected vacuum cleaner or by wet-brushing and place in a container for disposal according to local regulations.[2]

4.3. Fire-Fighting Measures

• Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Wear self-contained breathing apparatus for firefighting if necessary.[2][5]

• Use water spray to cool unopened containers.[2][5]

Disposal Considerations

Dispose of unused product and contaminated materials in accordance with local, state, and federal regulations. It is recommended to use a licensed professional waste disposal service.[2] The material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[2]

Safe Handling Workflow

The following diagram illustrates the key stages of safely handling Ethyl 2-bromopropionate-d3 in a laboratory setting.

Caption: Workflow for the safe handling of Ethyl 2-bromopropionate-d3.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. ethyl (2R)-2-bromopropanoate | C5H9BrO2 | CID 7003709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ethyl 2-bromopropionate | C5H9BrO2 | CID 79040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemicalbook.com [chemicalbook.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Ethyl 2-bromopropionate | 535-11-5 [chemicalbook.com]
• 8. Ethyl 2-bromopropionate 99 535-11-5 [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]

Solubility of Ethyl 2-bromopropionate-d3 in common laboratory solvents.

An In-depth Technical Guide on the Solubility of Ethyl 2-bromopropionate-d3

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility characteristics of Ethyl 2-bromopropionate-d3 in common laboratory solvents. Due to a lack of specific experimental data for the deuterated compound, this document bases its analysis on the well-documented properties of its non-deuterated analog, Ethyl 2-bromopropionate. The underlying principles of solubility are discussed, along with detailed experimental protocols for researchers to determine precise solubility in their specific systems.

Introduction

Ethyl 2-bromopropionate is a key intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals.[1][2] Its deuterated form, Ethyl 2-bromopropionate-d3, where the three hydrogen atoms on the methyl group are replaced by deuterium, is a valuable tool in mechanistic studies and as an internal standard in analytical chemistry. Understanding the solubility of this compound is critical for its effective use in reaction chemistry, purification processes, and formulation development.

This guide summarizes the expected solubility of Ethyl 2-bromopropionate-d3 based on the principle of "like dissolves like." It is generally accepted that the substitution of hydrogen with deuterium does not significantly alter the macroscopic physical properties, such as solubility, of a molecule. Therefore, the data and principles discussed for Ethyl 2-bromopropionate are considered directly applicable to its d3 analog.

Theoretical Framework of Solubility

The solubility of a solute in a solvent is primarily governed by the intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. The general principle of "like dissolves like" dictates that substances with similar polarities and intermolecular forces are more likely to be miscible or soluble in one another.[3][4]

Ethyl 2-bromopropionate is a polar molecule due to the presence of the ester functional group and the electronegative bromine atom. This polarity allows for dipole-dipole interactions. However, the molecule also possesses a nonpolar ethyl and methyl group, contributing to van der Waals forces. Its overall solubility profile is a balance of these characteristics. It is expected to be soluble in a range of organic solvents but have limited solubility in highly polar solvents like water.[1][5]

Qualitative Solubility Profile

Based on available data for Ethyl 2-bromopropionate, the following table summarizes its expected qualitative solubility in a range of common laboratory solvents, categorized by polarity.

Solvent Class	Solvent Name	Chemical Formula	Expected Solubility	Reference(s)
Polar Protic	Water	H₂O	Insoluble/Immiscible	[2][5][6][7]
Ethanol	C₂H₅OH	Miscible/Soluble	[1][5][7][8]
Methanol	CH₃OH	Slightly Soluble	[2][9]
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Soluble
Acetone	C₃H₆O	Soluble
Acetonitrile	CH₃CN	Soluble
Nonpolar	Dichloromethane (DCM)	CH₂Cl₂	Soluble	[5]
Chloroform	CHCl₃	Miscible/Slightly Soluble	[2][8][9]
Diethyl Ether	(C₂H₅)₂O	Miscible/Soluble	[1][5][7][8]
Toluene	C₇H₈	Soluble
Hexane	C₆H₁₄	Soluble

Note: "Soluble" is indicated where no specific data on miscibility was available but is expected based on chemical principles. Experimental verification is recommended.

Experimental Protocols for Solubility Determination

For precise applications, experimental determination of solubility is crucial. The following section provides detailed protocols for both qualitative and quantitative assessment.

Visual Method for Qualitative Solubility Assessment

This method provides a rapid and straightforward determination of whether a compound is soluble, partially soluble, or insoluble in a given solvent at a specific concentration.

Workflow for Qualitative Solubility Assessment

References

• 1. CAS 535-11-5: Ethyl 2-bromopropionate | CymitQuimica [cymitquimica.com]
• 2. Ethyl 2-bromopropionate CAS#: 535-11-5 [m.chemicalbook.com]
• 3. education.com [education.com]
• 4. quora.com [quora.com]
• 5. Page loading... [guidechem.com]
• 6. Ethyl 2-bromopropionate 99% CAS 535-11-5 | Theorem Chemical [m.theoremchem.com]
• 7. Ethyl 2-Bromopropionate | 535-11-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. Ethyl 2-Bromopropionate CAS 535-11-5 for Solvent - Ethyl 2-Bromopropionate, Dl-Ethyl 2-Bromopropionate | Made-in-China.com [m.made-in-china.com]
• 9. Ethyl 2-bromopropionate | 535-11-5 [chemicalbook.com]

An In-depth Technical Guide to Ethyl 2-bromopropionate-d3 for Researchers and Drug Development Professionals

Introduction: Ethyl 2-bromopropionate-d3 is the deuterated form of Ethyl 2-bromopropionate, a valuable reagent in organic synthesis. The incorporation of deuterium atoms at the methyl group (C3) makes it a powerful tool for researchers, particularly in the fields of reaction mechanism elucidation, metabolic studies, and as an internal standard for quantitative analysis. This technical guide provides comprehensive information on its commercial availability, key specifications, and detailed experimental protocols for its application.

Commercial Availability and Suppliers

Ethyl 2-bromopropionate-d3 is available from a range of specialized chemical suppliers. The following table summarizes some of the key commercial sources. Purity and isotopic enrichment levels may vary between suppliers and batches, so it is crucial to consult the certificate of analysis for specific details.

Supplier	Product Name	Purity/Isotopic Enrichment	Notes
BenchChem	Ethyl 2-bromopropionate-d3	≥98.0% Chemical Purity, ≥98 atom % D	Provides detailed technical guides and analytical methods.
MedchemExpress	2-Bromopropionic Acid Ethyl Ester-d3	Not specified	Labeled as a tracer and internal standard for NMR, GC-MS, or LC-MS.[1]
LGC Standards	Ethyl (±)-2-Bromopropionate-3,3,3-d3	Not specified	Offers certified reference materials.
Sigma-Aldrich	Ethyl 2-bromopropionate	>99% (non-deuterated form)	Often supplies deuterated analogs upon request or through their custom synthesis services.
Thermo Fisher Scientific	Ethyl 2-bromopropionate	98+% (non-deuterated form)	A potential source for the deuterated compound through their custom synthesis services.[2]
Tokyo Chemical Industry (TCI)	Ethyl 2-Bromopropionate	>98.0% (GC) (non-deuterated form)	Carries a wide range of organic reagents and may offer the deuterated version.[3]

Quantitative Data

The utility of Ethyl 2-bromopropionate-d3 in research is highly dependent on its chemical purity and the degree of isotopic enrichment. The following tables provide typical specifications for this compound.

Table 1: Chemical Purity Specifications

Parameter	Specification	Analysis Method
Chemical Purity	≥98.0%	Gas Chromatography-Mass Spectrometry (GC-MS)
Impurity Profile	Report individual impurities >0.1%	GC-MS
Residual Solvents	As per USP <467>	Headspace GC-MS

Table 2: Isotopic Enrichment Specifications

Parameter	Specification	Analysis Method
Deuterium Enrichment	≥98 atom % D	Nuclear Magnetic Resonance (NMR) Spectroscopy
Isotopic Distribution	Report relative abundance of d0, d1, d2, d3 species	Mass Spectrometry

Experimental Protocols

The primary application of Ethyl 2-bromopropionate-d3 is in the study of reaction mechanisms, specifically to determine the kinetic isotope effect (KIE). The following are detailed methodologies for quality control analysis and a representative protocol for a kinetic isotope effect study.

Determination of Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is used to ascertain the chemical purity of Ethyl 2-bromopropionate-d3 and to identify and quantify any impurities.

• Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5ms or equivalent)

• Reagents:

  • Ethyl Acetate (GC grade)

  • Helium (carrier gas, 99.999% purity)

  • Ethyl 2-bromopropionate-d3 sample

• Procedure:

  • Sample Preparation: Prepare a 1 mg/mL solution of Ethyl 2-bromopropionate-d3 in ethyl acetate.

  • GC-MS Conditions:

    • Injector Temperature: 250 °C

    • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

    • Carrier Gas Flow: 1.0 mL/min (Helium)

    • MS Transfer Line Temperature: 280 °C

    • Ion Source Temperature: 230 °C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Mass Range: m/z 35-300

  • Data Analysis:

    • Identify the peak corresponding to Ethyl 2-bromopropionate-d3 based on its retention time and mass spectrum.

    • Calculate the chemical purity by determining the peak area percentage of the main component relative to the total area of all peaks.

    • Identify and quantify impurities by comparing their mass spectra to a spectral library and calculating their respective area percentages.

Determination of Isotopic Enrichment by Nuclear Magnetic Resonance (NMR) Spectroscopy

This method is used to determine the degree of deuteration at the specified positions within the Ethyl 2-bromopropionate-d3 molecule.

• Instrumentation:

  • NMR Spectrometer (400 MHz or higher)

• Reagents:

  • Chloroform-d (CDCl3) with 0.03% v/v Tetramethylsilane (TMS)

  • Ethyl 2-bromopropionate-d3 sample

• Procedure:

  • Sample Preparation: Dissolve approximately 10-20 mg of the Ethyl 2-bromopropionate-d3 sample in 0.6 mL of CDCl3.

  • ¹H NMR Acquisition: Acquire a standard proton NMR spectrum.

  • ²H NMR Acquisition (Optional but Recommended): Acquire a deuterium NMR spectrum to confirm the position of deuteration.

  • Data Analysis:

    • In the ¹H NMR spectrum, integrate the residual proton signal in the methyl position (around 1.8 ppm) and a reference proton signal from the ethyl group (e.g., the CH2 quartet around 4.2 ppm).

    • The isotopic enrichment is determined by comparing the integral of the residual proton signal of the deuterated methyl group to the integral of a non-deuterated proton signal in the molecule.

Kinetic Isotope Effect Study in an SN2 Reaction

This protocol describes a representative experiment to measure the secondary kinetic isotope effect (SKIE) in a nucleophilic substitution (SN2) reaction of Ethyl 2-bromopropionate.[4]

• Principle: In an SN2 reaction, the hybridization of the α-carbon changes from sp3 in the reactant to an sp2-like geometry in the transition state. This change in hybridization affects the vibrational frequencies of the C-H(D) bonds at the α-carbon, leading to a secondary kinetic isotope effect.

• Materials:

  • Ethyl 2-bromopropionate

  • Ethyl 2-bromopropionate-d3

  • Nucleophile (e.g., Sodium iodide)

  • Solvent (e.g., Acetone)

  • Internal Standard (e.g., Dodecane)

  • Gas Chromatograph with a Flame Ionization Detector (GC-FID)

• Experimental Workflow:

  Workflow for a Kinetic Isotope Effect Study.

Synthetic Pathway

A plausible synthetic route to Ethyl 2-bromopropionate-d3 involves the deuteration of a suitable precursor followed by standard organic transformations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ethyl 2-bromopropionate, 98+% 50 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. Ethyl 2-Bromopropionate | 535-11-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. benchchem.com [benchchem.com]

The Kinetic Isotope Effect of Deuterium-Labeled Compounds: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic substitution of hydrogen with its stable isotope, deuterium, has emerged as a powerful tool in medicinal chemistry. This guide provides a comprehensive overview of the deuterium kinetic isotope effect (KIE), a quantum mechanical phenomenon that can significantly alter the metabolic fate and pharmacokinetic profile of drug candidates. By leveraging the KIE, researchers can design safer, more effective, and more convenient therapeutic agents.

Core Principles of the Deuterium Kinetic Isotope Effect

The kinetic isotope effect is the change in the rate of a chemical reaction when an atom in a reactant is replaced by one of its isotopes. The deuterium KIE specifically refers to the change in reaction rate upon substituting a hydrogen atom (¹H) with a deuterium atom (²H or D). The foundational principle lies in the difference in zero-point vibrational energy between a carbon-hydrogen (C-H) bond and a carbon-deuterium (C-D) bond. Due to its greater mass, deuterium forms a stronger, more stable bond with carbon.[1][2] This results in a lower zero-point energy for the C-D bond, meaning more energy is required to reach the transition state for bond cleavage.[2]

In drug metabolism, many Phase I reactions, often catalyzed by cytochrome P450 (CYP) enzymes, involve the cleavage of a C-H bond as a rate-determining step in processes like hydroxylation and dealkylation.[2] Replacing a hydrogen at a metabolically vulnerable site (a "soft spot") with deuterium can slow down this enzymatic reaction, thereby reducing the rate of metabolism.[3]

The magnitude of the KIE is expressed as the ratio of the rate constant of the non-deuterated compound (kH) to that of the deuterated compound (kD).

• Primary KIE is observed when the bond to the isotope is broken during the rate-determining step of the reaction. For deuterium, the kH/kD ratio typically ranges from 2 to 10.

• Secondary KIE occurs when the isotopic substitution is at a position not directly involved in bond cleavage but influences the reaction rate through electronic or steric effects. These effects are generally much smaller than primary KIEs.

Applications in Drug Development

The application of the deuterium KIE in drug development can lead to several beneficial outcomes:

• Improved Pharmacokinetic Profile: By slowing metabolism, deuteration can increase a drug's half-life and overall exposure (Area Under the Curve or AUC), potentially allowing for less frequent dosing.[4]

• Reduced Formation of Toxic Metabolites: If a toxic metabolite is formed through a metabolic pathway involving C-H bond cleavage, deuteration at that site can reduce its formation.[5]

• Increased Bioavailability: By reducing first-pass metabolism in the liver, more of the active drug may reach systemic circulation.

• Metabolic Switching: Blocking one metabolic pathway through deuteration can sometimes redirect metabolism to other, potentially more favorable, pathways.

Data Presentation: Comparative Pharmacokinetics of Deuterated Drugs

The following tables summarize the pharmacokinetic data for several deuterated drugs compared to their non-deuterated counterparts.

Table 1: Pharmacokinetic Parameters of Deutetrabenazine and its Active Metabolites vs. Tetrabenazine in Healthy Volunteers (Single 25 mg Dose) [6][7][8]

Parameter	Tetrabenazine	Deutetrabenazine	Fold Change
(α+β)-HTBZ Metabolites
Cmax (ng/mL)	61.6	74.6	~1.2
AUCinf (ng·hr/mL)	261	542	~2.1
Half-life (t1/2) (hours)	4.8	8.6	~1.8

Cmax: Maximum plasma concentration; AUCinf: Area under the plasma concentration-time curve from time zero to infinity; (α+β)-HTBZ: alpha- and beta-dihydrotetrabenazine (active metabolites)

Table 2: Pharmacokinetic Parameters of Deutivacaftor (CTP-656) vs. Ivacaftor in Healthy Volunteers (Single 150 mg Dose) [9]

Parameter	Ivacaftor	Deutivacaftor (CTP-656)	Fold Change/Improvement
Area Under the Curve (AUC)	Baseline	~3-fold greater	Substantially increased total drug exposure
Plasma Concentration at 24h	Baseline	~3-fold greater	Higher sustained plasma levels
Half-life (t1/2)	Baseline	~40% longer	Slower elimination from the body

Table 3: Pharmacokinetic Parameters of Deucravacitinib in Healthy Subjects (6 mg Once Daily) [10]

Parameter	Value
Cmax,ss (ng/mL)	45
AUC,ss (ng·h/mL)	473
Tmax,ss (hours)	2-3

Cmax,ss: Steady-state maximum plasma concentration; AUC,ss: Steady-state area under the plasma concentration-time curve; Tmax,ss: Time to reach steady-state maximum plasma concentration.

Experimental Protocols

In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay is a fundamental experiment to determine the intrinsic clearance of a compound and to observe the kinetic isotope effect in a controlled environment.

Objective: To assess the metabolic stability of a deuterated compound and its non-deuterated analog in the presence of liver microsomes.

Materials:

• Pooled human liver microsomes (HLM)

• Test compounds (deuterated and non-deuterated)

• Phosphate buffer (e.g., 0.1 M, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Incubator or water bath set to 37°C

• Quenching solution (e.g., ice-cold acetonitrile with an internal standard)

• Centrifuge

• LC-MS/MS system for analysis

Procedure: [1][11][12]

• Preparation of Incubation Mixture:

  • Prepare a stock solution of the test compounds in a suitable solvent (e.g., DMSO).

  • In a microcentrifuge tube, prepare a reaction mixture containing phosphate buffer, liver microsomes, and the test compound. Pre-incubate this mixture at 37°C for a few minutes.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding the NADPH regenerating system to the pre-warmed reaction mixture.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching the Reaction:

  • Immediately add the aliquot to a tube containing ice-cold acetonitrile with an internal standard to stop the reaction and precipitate the proteins.

• Sample Processing:

  • Vortex the quenched samples and centrifuge at high speed to pellet the precipitated proteins.

• LC-MS/MS Analysis:

  • Transfer the supernatant to a new plate or vial for analysis by LC-MS/MS to quantify the remaining parent compound at each time point.

Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• The slope of the linear regression of this plot gives the elimination rate constant (k).

• The in vitro half-life (t1/2) is calculated as 0.693/k.

• The intrinsic clearance (CLint) can then be calculated.

• The KIE is determined by the ratio of the clearance of the non-deuterated compound to the deuterated compound.

Cytochrome P450 Inhibition Assay

This assay helps to determine if a deuterated compound inhibits specific CYP enzymes, which is crucial for assessing potential drug-drug interactions.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a deuterated compound and its non-deuterated analog against major CYP450 isoforms.

Materials: [13][14]

• Human liver microsomes or recombinant human CYP enzymes

• Specific CYP probe substrates (e.g., phenacetin for CYP1A2, diclofenac for CYP2C9)

• Test compounds (deuterated and non-deuterated) at various concentrations

• NADPH regenerating system

• Incubation buffer (e.g., potassium phosphate buffer, pH 7.4)

• Quenching solution

• LC-MS/MS system

Procedure: [13][15]

• Incubation Setup:

  • Incubate the test compound (at a range of concentrations) or a vehicle control with human liver microsomes and the specific CYP probe substrate in the incubation buffer.

• Initiation of Reaction:

  • Start the reaction by adding the NADPH regenerating system.

• Incubation:

  • Incubate at 37°C for a specific time, ensuring the reaction is in the linear range.

• Termination of Reaction:

  • Stop the reaction by adding a quenching solution.

• Analysis:

  • Analyze the formation of the specific metabolite from the probe substrate using LC-MS/MS.

Data Analysis:

• Calculate the percent inhibition of metabolite formation at each concentration of the test compound relative to the vehicle control.

• Plot the percent inhibition against the logarithm of the test compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Mandatory Visualizations

Caption: Energy profile illustrating the higher activation energy for C-D vs. C-H bond cleavage.

Caption: Deuteration of tetrabenazine slows CYP2D6 metabolism of active metabolites.

Caption: Workflow for determining metabolic stability and KIE in vitro.

References

• 1. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. neurology.org [neurology.org]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. Pharmacokinetic and Metabolic Profile of Deutetrabenazine (TEV‐50717) Compared With Tetrabenazine in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Deucravacitinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 12. creative-bioarray.com [creative-bioarray.com]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. CYP450 inhibition assay (fluorogenic) | Bienta [bienta.net]
• 15. High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Natural Isotopic Abundance of Ethyl 2-bromopropionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural isotopic abundance of the constituent elements of Ethyl 2-bromopropionate (C₅H₉BrO₂). Understanding the natural distribution of isotopes is fundamental in high-resolution analytical techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy, which are pivotal in drug development, metabolism studies, and forensic analysis. This document details the prevalence of stable isotopes for Carbon, Hydrogen, Oxygen, and Bromine, and outlines the standard experimental methodology for their determination.

Natural Isotopic Abundance Data

The molecular formula for Ethyl 2-bromopropionate is C₅H₉BrO₂. The elements present are Carbon (C), Hydrogen (H), Bromine (Br), and Oxygen (O). The natural abundance of the stable isotopes for each of these elements is constant under normal terrestrial conditions.[1] These values are crucial for predicting the isotopic clusters observed in mass spectrometry, aiding in compound identification and structural elucidation.

The quantitative data for the natural abundance of the relevant isotopes are summarized in the tables below.

Table 1: Natural Abundance of Carbon Isotopes

Isotope	Atomic Mass (Da)	Natural Abundance (Atom %)	Nuclear Spin (I)
¹²C	12.0000000	98.93 (8)	0
¹³C	13.0033548	1.07 (8)	1/2
Data sourced from multiple references.[2][3]

Carbon has two stable, naturally occurring isotopes: ¹²C and ¹³C.[2] The vast majority of carbon atoms are ¹²C, with ¹³C present at about 1.11%.[2]

Table 2: Natural Abundance of Hydrogen Isotopes

Isotope	Name	Atomic Mass (Da)	Natural Abundance (Atom %)	Nuclear Spin (I)
¹H	Protium	1.0078250	99.9885 (70)	1/2
²H	Deuterium	2.0141017	0.0115 (70)	1
Data sourced from multiple references.[4][5][6][7]

Hydrogen possesses two stable isotopes, Protium (¹H) and Deuterium (²H).[5] Protium is the most common, accounting for over 99.98% of all hydrogen.[4][5] The radioactive isotope, Tritium (³H), occurs in trace amounts naturally but is not considered in standard abundance calculations due to its instability.[4][5]

Table 3: Natural Abundance of Oxygen Isotopes

Isotope	Atomic Mass (Da)	Natural Abundance (Atom %)	Nuclear Spin (I)
¹⁶O	15.9949146	99.757 (16)	0
¹⁷O	16.9991312	0.038 (1)	5/2
¹⁸O	17.9991603	0.205 (14)	0
Data sourced from multiple references.[8][9][10]

Oxygen has three stable isotopes: ¹⁶O, ¹⁷O, and ¹⁸O.[10] The lightest isotope, ¹⁶O, is the most prevalent by a significant margin.[10][11]

Table 4: Natural Abundance of Bromine Isotopes

Isotope	Atomic Mass (Da)	Natural Abundance (Atom %)	Nuclear Spin (I)
⁷⁹Br	78.9183361	50.69 (7)	3/2
⁸¹Br	80.916289	49.31 (7)	3/2
Data sourced from multiple references.[12][13]

Bromine is unique among the elements in Ethyl 2-bromopropionate as it has two stable isotopes, ⁷⁹Br and ⁸¹Br, that occur in almost equal abundance.[12][14] This near 1:1 ratio creates a characteristic isotopic pattern in a mass spectrum, which is a powerful diagnostic tool for identifying bromine-containing compounds.[15]

Experimental Protocol for Isotope Abundance Determination

The determination of isotopic abundance is primarily accomplished using Isotope Ratio Mass Spectrometry (IRMS) .[16][17] This technique offers high precision and sensitivity, allowing for the accurate measurement of the relative ratios of isotopes in a sample.

Principle of Mass Spectrometry

Mass spectrometry operates by ionizing chemical species and sorting the resulting ions based on their mass-to-charge ratio (m/z).[17] An IRMS instrument is specifically designed to precisely measure the small variations in the abundance of isotopes within a sample.

Generalized Experimental Methodology

A typical workflow for analyzing a liquid sample like Ethyl 2-bromopropionate via IRMS involves the following steps:

• Sample Introduction & Preparation:

  • The liquid sample is introduced into the instrument, often via direct infusion or through a coupled gas or liquid chromatograph for separation from a mixture.

  • The sample is vaporized into the gas phase in a heated chamber.[16]

  • For elemental isotope ratio analysis, the sample undergoes combustion in a furnace (for C, N) or high-temperature conversion (for H, O) to convert the analyte into simple gases (e.g., CO₂, N₂, H₂, CO).[18]

• Ionization:

  • The resulting gas molecules are introduced into an ion source.

  • A high-energy beam of electrons is directed at the gas molecules.[17] This process, known as electron ionization (EI), removes an electron from the molecule, creating a positively charged ion (cation).[16]

• Acceleration:

  • The newly formed ions are accelerated by an electric field, ensuring they all have the same kinetic energy.

• Deflection & Separation:

  • The accelerated ion beam travels through a strong magnetic field, which is perpendicular to the direction of ion travel.[17]

  • The magnetic field exerts a force on the ions, causing their path to curve. The degree of deflection is dependent on the mass-to-charge ratio (m/z); lighter ions are deflected more than heavier ions.[16][17]

• Detection:

  • The separated ion beams strike a series of detectors (Faraday cups), each positioned to capture ions of a specific m/z.

  • The instrument measures the ion current at each detector, which is directly proportional to the abundance of each specific isotope.

• Data Analysis:

  • The instrument's software calculates the ratio of the different isotopes with very high precision.

  • The output is a mass spectrum, a plot of ion intensity (relative abundance) versus the mass-to-charge ratio.[17]

Visualized Experimental Workflow

The logical flow of determining isotopic abundance via Isotope Ratio Mass Spectrometry is depicted below.

Caption: Generalized Workflow for Isotope Ratio Mass Spectrometry (IRMS).

References

• 1. Isotopic Abundance of Carbon Atoms : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. USGS -- Isotope Tracers -- Resources [wwwrcamnl.wr.usgs.gov]
• 3. WebElements Periodic Table » Carbon » isotope data [winter.group.shef.ac.uk]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. WebElements Periodic Table » Hydrogen » isotope data [webelements.com]
• 7. Isotopes of hydrogen - Wikipedia [en.wikipedia.org]
• 8. WebElements Periodic Table » Oxygen » isotope data [webelements.com]
• 9. applets.kcvs.ca [applets.kcvs.ca]
• 10. USGS -- Isotope Tracers -- Resources [wwwrcamnl.wr.usgs.gov]
• 11. science.nasa.gov [science.nasa.gov]
• 12. Bromine Isotopes - List and Properties [chemlin.org]
• 13. WebElements Periodic Table » Bromine » isotope data [webelements.com]
• 14. Isotopes of bromine - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Isotopes, Atomic Mass, and Mass Spectrometry (M2Q3) – UW-Madison Chemistry 103/104 Resource Book [wisc.pb.unizin.org]
• 17. Khan Academy [khanacademy.org]
• 18. Protocols – BIOTECHNOLOGY CENTER – UW–Madison [biotech.wisc.edu]

Protocols & Analytical Methods

Application Note and Protocol: Quantitative NMR Spectroscopy Using Ethyl 2-bromopropionate-d3 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for determining the concentration and purity of chemical compounds.[1] Unlike many other analytical methods, qNMR can provide direct quantification without the need for identical reference standards for each analyte, as the signal integral is directly proportional to the number of nuclei.[1] The use of an internal standard (IS) is a common practice in qNMR to enhance accuracy and precision by providing a reference signal within the same sample.[2][3][4]

Ethyl 2-bromopropionate-d3 is a deuterated form of Ethyl 2-bromopropionate where the three protons of the methyl group at the 2-position are replaced by deuterium.[5] This isotopic labeling makes it an excellent internal standard for ¹H qNMR for several reasons:

• Signal Separation: The deuterium substitution shifts the signal of the adjacent proton, and the deuterated methyl group is silent in ¹H NMR, which helps to reduce spectral overlap with analyte signals.[5]

• Chemical Stability: It is a relatively stable compound that is unlikely to react with the analyte or the solvent.[5]

• Solubility: It is soluble in common organic NMR solvents such as chloroform-d (CDCl₃), dimethyl sulfoxide-d6 (DMSO-d6), and methanol-d4 (MeOD).[3][5]

This document provides a detailed protocol for the use of Ethyl 2-bromopropionate-d3 as an internal standard for the quantitative analysis of an analyte of interest ("Analyte X").

Physicochemical Properties and Spectral Data

A summary of the key properties of Ethyl 2-bromopropionate-d3 is provided in the table below.

Property	Value
Chemical Formula	C₅H₆D₃BrO₂
Molecular Weight	184.05 g/mol [5]
Appearance	Colorless to light yellow liquid[5]
Solubility	Soluble in chloroform, DMSO, methanol[5]

The predicted ¹H NMR spectral data in CDCl₃ is crucial for selecting a non-overlapping signal for quantification.

Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
-CH(Br)-CO-	~4.2 - 4.4	Quartet	1H
-O-CH₂-CH₃	~4.2	Quartet	2H
-O-CH₂-CH₃	~1.3	Triplet	3H

Experimental Protocol: Purity Determination of Analyte X

This protocol outlines the steps for determining the purity of a hypothetical "Analyte X" using Ethyl 2-bromopropionate-d3 as an internal standard.

Materials

• Ethyl 2-bromopropionate-d3 (purity ≥98 atom % D)[6]

• Analyte X

• Deuterated NMR solvent (e.g., CDCl₃, DMSO-d6)

• High-precision analytical balance

• Volumetric flasks and pipettes

• NMR tubes

Preparation of the Internal Standard Stock Solution

• Accurately weigh approximately 20 mg of Ethyl 2-bromopropionate-d3 into a clean, dry vial.[5]

• Record the exact weight (m_IS).

• Add a precise volume (e.g., 1.00 mL) of the chosen deuterated NMR solvent to the vial.[5]

• Calculate the exact concentration of the internal standard solution (C_IS).

Preparation of the qNMR Sample

• Accurately weigh approximately 10-20 mg of Analyte X into a clean, dry vial.

• Record the exact weight (m_Analyte).

• Add a precise volume of the Internal Standard Stock Solution to the vial containing Analyte X.

• Ensure both the analyte and the internal standard are fully dissolved.

• Transfer the solution to an NMR tube.

NMR Data Acquisition

To ensure accurate quantification, specific NMR acquisition parameters must be optimized.

Parameter	Recommended Setting	Rationale
Spectrometer Frequency	400 MHz or higher	Higher field strength provides better signal dispersion and sensitivity.[6]
Pulse Angle	30-90°	A 90° pulse provides the maximum signal for a single scan.
Relaxation Delay (d1)	> 5 x T₁ of the slowest relaxing proton	Crucial for ensuring complete relaxation of all signals between pulses, which is essential for accurate integration.[1]
Number of Scans (ns)	≥ 16	Sufficient scans are needed to achieve an adequate signal-to-noise ratio (S/N > 150:1 recommended).
Acquisition Time (at)	> 3 seconds	Allows for better resolution of signals.
Temperature	Stable and controlled	Temperature variations can affect chemical shifts and sample stability.

Data Processing

• Apply a Fourier transform to the Free Induction Decay (FID).

• Phase the spectrum manually to ensure all peaks are correctly phased.

• Apply a baseline correction, preferably using a polynomial function.[7]

• Integrate the selected, well-resolved signals of both the internal standard and the analyte. The integration should be performed consistently for all signals.[4]

Data Analysis and Calculation

The purity of Analyte X can be calculated using the following equation:

Purity_Analyte (%) = (I_Analyte / I_IS) * (N_IS / N_Analyte) * (MW_Analyte / MW_IS) * (m_IS / m_Analyte) * Purity_IS (%)

Where:

• I_Analyte = Integral of the selected analyte signal

• I_IS = Integral of the selected internal standard signal

• N_Analyte = Number of protons corresponding to the integrated analyte signal

• N_IS = Number of protons corresponding to the integrated internal standard signal

• MW_Analyte = Molecular weight of the analyte

• MW_IS = Molecular weight of the internal standard (184.05 g/mol )

• m_Analyte = Mass of the analyte

• m_IS = Mass of the internal standard

• Purity_IS = Purity of the internal standard (as a percentage)

Data Presentation: Example Quantitative Data

The following table presents hypothetical data for the purity determination of two different batches of "Analyte X" using Ethyl 2-bromopropionate-d3 as the internal standard.

Sample ID	Mass Analyte (mg)	Mass IS (mg)	Integral Analyte	N Analyte	Integral IS	N IS	Calculated Purity (%)
Batch A-1	15.23	20.05	1.00	3	1.25	1	98.7
Batch A-2	15.51	20.11	1.02	3	1.26	1	98.9
Batch B-1	14.98	19.98	0.95	3	1.20	1	97.5
Batch B-2	15.05	20.02	0.96	3	1.21	1	97.6

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the qNMR experimental workflow using an internal standard.

Caption: Workflow for qNMR analysis using an internal standard.

Logical Relationship for Purity Calculation

This diagram shows the relationship between the measured and known parameters used in the final purity calculation.

Caption: Parameters for calculating analyte purity in qNMR.

Conclusion

Ethyl 2-bromopropionate-d3 serves as a reliable internal standard for quantitative ¹H NMR analysis due to its favorable chemical and spectroscopic properties.[5] By following a well-defined protocol for sample preparation, data acquisition, and processing, researchers can achieve accurate and reproducible quantification of analytes. The methodologies and data presentation formats provided in this document offer a comprehensive guide for implementing this qNMR application in a research or drug development setting.

References

• 1. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 2. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pubsapp.acs.org [pubsapp.acs.org]

Application Notes and Protocols for Ethyl 2-bromopropionate-d3 in Reaction Mechanism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterium-labeled compounds are powerful tools for elucidating reaction mechanisms in organic chemistry and drug development. Ethyl 2-bromopropionate-d3, the deuterated analog of ethyl 2-bromopropionate, serves as an invaluable probe for studying a variety of chemical transformations, most notably nucleophilic substitution reactions. The substitution of hydrogen with deuterium at the α-carbon allows for the investigation of the kinetic isotope effect (KIE), providing deep insights into transition state structures and reaction pathways. Furthermore, its structural similarity to biologically relevant motifs makes it a useful tool in the early stages of drug discovery for assessing metabolic stability.

This document provides detailed application notes and experimental protocols for the use of Ethyl 2-bromopropionate-d3 in mechanistic studies and metabolic stability assays.

Core Principles: The Kinetic Isotope Effect (KIE)

The kinetic isotope effect is the change in the rate of a chemical reaction upon isotopic substitution.[1] The C-D bond is stronger and has a lower zero-point vibrational energy than a C-H bond.[2] Consequently, reactions where this bond is cleaved in the rate-determining step are significantly slower for the deuterated compound, a phenomenon known as a primary KIE.

However, in the case of Ethyl 2-bromopropionate-d3, the deuterium is at the α-carbon, a position not directly involved in bond-breaking during a typical SN2 reaction. Here, a secondary kinetic isotope effect (SKIE) is observed. The magnitude and direction of the SKIE (kH/kD > 1 for a normal KIE, kH/kD < 1 for an inverse KIE) can provide crucial information about changes in hybridization at the reaction center. For SN2 reactions, a slight "inverse" KIE (0.8 to 1.0) is typically observed.[3] This is because the sp3 hybridized α-carbon in the reactant moves towards a more crowded, sp2-like transition state, which increases the vibrational frequency of the C-H(D) bond.[2]

Application 1: Elucidation of SN2 Reaction Mechanisms

Ethyl 2-bromopropionate-d3 is an excellent substrate for studying the mechanism of bimolecular nucleophilic substitution (SN2) reactions. By comparing the rate of reaction of the deuterated and non-deuterated analogs, researchers can confirm the involvement of an SN2 pathway and gain insights into the structure of the transition state.

Quantitative Data Summary

The following table presents hypothetical but realistic data for a comparative kinetic study of the SN2 reaction of Ethyl 2-bromopropionate and its deuterated analog with a nucleophile, such as sodium azide. Such reactions typically exhibit a small inverse secondary kinetic isotope effect.

Parameter	Ethyl 2-bromopropionate	Ethyl 2-bromopropionate-d3
Second-Order Rate Constant (k) at 25°C (M⁻¹s⁻¹)	1.50 x 10⁻⁴	1.62 x 10⁻⁴
Kinetic Isotope Effect (kH/kD)	\multicolumn{2}{c	}{0.926}
Activation Energy (Ea) (kJ/mol)	85.2	84.9
Pre-exponential Factor (A) (M⁻¹s⁻¹)	1.2 x 10⁹	1.1 x 10⁹

Note: The data presented are illustrative and representative of a typical inverse secondary KIE for an SN2 reaction.

Experimental Protocol: Kinetic Analysis of an SN2 Reaction using GC-MS

This protocol describes a method for determining the second-order rate constants for the reaction of Ethyl 2-bromopropionate and Ethyl 2-bromopropionate-d3 with sodium azide in acetone, monitored by Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Ethyl 2-bromopropionate

• Ethyl 2-bromopropionate-d3 (≥98 atom % D)

• Sodium azide (NaN₃)

• Anhydrous acetone (GC grade)

• Dodecane (internal standard)

• Volumetric flasks, pipettes, and syringes

• Thermostatted reaction vessel

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 0.1 M stock solution of Ethyl 2-bromopropionate in anhydrous acetone.

  • Prepare a 0.1 M stock solution of Ethyl 2-bromopropionate-d3 in anhydrous acetone.

  • Prepare a 0.1 M stock solution of sodium azide in anhydrous acetone.

  • Prepare a 0.05 M stock solution of dodecane (internal standard) in anhydrous acetone.

• Reaction Setup:

  • In a thermostatted reaction vessel maintained at 25.0 ± 0.1 °C, combine 10.0 mL of the 0.1 M substrate solution (either deuterated or non-deuterated) and 1.0 mL of the 0.05 M dodecane internal standard solution.

  • Allow the solution to equilibrate for 15 minutes.

  • To initiate the reaction, add 10.0 mL of the 0.1 M sodium azide stock solution and start a timer. The final concentrations will be approximately 0.05 M for the substrate and nucleophile.

• Reaction Monitoring:

  • At regular time intervals (e.g., 0, 15, 30, 60, 90, 120, 180, and 240 minutes), withdraw a 0.5 mL aliquot from the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a vial containing 1.0 mL of deionized water.

  • Extract the organic components by adding 1.0 mL of diethyl ether and vortexing for 30 seconds.

  • Analyze the ether layer by GC-MS.

• GC-MS Analysis:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 200 °C at 15 °C/min.

  • Carrier Gas: Helium

  • MS Detector: Electron Ionization (EI) mode, scanning from m/z 35-200.

  • Identify the peaks corresponding to the starting material (Ethyl 2-bromopropionate or its d3 analog) and the internal standard (dodecane) based on their retention times and mass spectra.

• Data Analysis:

  • Integrate the peak areas of the substrate and the internal standard for each time point.

  • Calculate the concentration of the substrate at each time point using a pre-determined response factor relative to the internal standard.

  • Plot 1/[Substrate] versus time. For a second-order reaction, this should yield a straight line.

  • The slope of the line is equal to the second-order rate constant, k.

  • Repeat the entire procedure for the other isotopic analog.

  • Calculate the kinetic isotope effect as kH/kD.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols: The Use of Deuterated Compounds in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of deuterium, the stable, non-radioactive isotope of hydrogen, into drug molecules has emerged as a powerful tool in modern drug discovery and development. This technique, often referred to as deuteration, can significantly alter the pharmacokinetic (PK) properties of a drug, potentially leading to improved safety, efficacy, and tolerability.[1][2] These application notes provide a comprehensive overview of the principles, experimental protocols, and data interpretation for pharmacokinetic studies involving deuterated compounds.

The primary mechanism by which deuterium substitution impacts pharmacokinetics is the Kinetic Isotope Effect (KIE) . The bond between carbon and deuterium (C-D) is stronger than the carbon-hydrogen (C-H) bond.[2][3] Consequently, enzymatic reactions that involve the cleavage of a C-H bond as a rate-limiting step of drug metabolism are often slowed down when a C-D bond is present at that position.[2] This can lead to several desirable changes in a drug's PK profile, including:

• Increased Half-life (t½): A slower rate of metabolism means the drug remains in the body for a longer period.[2]

• Increased Exposure (AUC): The total drug exposure over time is enhanced.[4]

• Reduced Clearance (CL): The rate at which the drug is removed from the body is decreased.[4][5]

• Reduced Formation of Toxic Metabolites: By slowing metabolism, the formation of harmful byproducts can be minimized.[2]

Deuterated compounds are also invaluable as internal standards in bioanalytical assays, particularly in liquid chromatography-mass spectrometry (LC-MS), ensuring accurate quantification of the target analyte in complex biological matrices.[6]

Core Applications and Principles

Enhancing Metabolic Stability

Strategic deuteration at metabolically vulnerable positions ("soft spots") can significantly slow down the rate of enzymatic breakdown, particularly by cytochrome P450 (CYP) enzymes.[2] This can lead to a number of desirable pharmacokinetic improvements.[2]

dot

The Kinetic Isotope Effect Principle.

Use as Stable Isotope Labeled Internal Standards (SIL-IS)

In quantitative bioanalysis, deuterated compounds are considered the gold standard for use as internal standards.[6] Since they have nearly identical physicochemical properties to the analyte, they co-elute during chromatography and experience similar matrix effects, allowing for highly accurate and precise quantification of the drug in biological samples.[1][7]

Data Presentation: Impact of Deuteration on Pharmacokinetic Parameters

The following tables summarize quantitative data from various studies, illustrating the significant impact of deuterium labeling on the pharmacokinetic parameters of different drugs.

Table 1: Comparison of Pharmacokinetic Parameters of Tetrabenazine and Deutetrabenazine (Active Metabolites) in Healthy Volunteers [8]

Parameter	Tetrabenazine (25 mg)	Deutetrabenazine (25 mg)	Fold Change
Half-life (t½) (hours)	4.8	8.6	~1.8
AUCinf (ng·hr/mL)	261	542	~2.1
Cmax (ng/mL)	61.6	74.6	~1.2

AUCinf: Area under the curve from time zero to infinity; Cmax: Maximum plasma concentration. Data represents the sum of active metabolites (α+β)-dihydrotetrabenazine.

Table 2: Preclinical Pharmacokinetic Data of d9-Methadone in Mice [5]

Parameter	Methadone	d9-Methadone	Fold Change
AUC (Area Under the Curve)	-	-	5.7
Cmax (Maximum Concentration)	-	-	4.4
Clearance (L/h/kg)	4.7 ± 0.8	0.9 ± 0.3	~0.2

Data from intravenous administration in CD-1 male mice.

Table 3: Pharmacokinetic Parameters of Deucravacitinib (a de novo deuterated drug) in Healthy Subjects (6 mg once daily) [9]

Parameter	Deucravacitinib	Active Metabolite (BMT-153261)
Steady-state Cmax (ng/mL)	45	5
Steady-state AUC24 (ng·hr/mL)	473	95
Half-life (t½) (hours)	10	-

Deucravacitinib is a novel drug designed with deuterium to optimize its properties.

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay in Human Liver Microsomes

Objective: To determine the in vitro intrinsic clearance (CLint) of a test compound and its deuterated analog to assess the impact of deuteration on metabolic stability.[10][11]

Materials:

• Pooled human liver microsomes (HLMs)

• Test compound and its deuterated analog (stock solutions in a suitable solvent like DMSO)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Incubator or water bath at 37°C

• Quenching solution (e.g., ice-cold acetonitrile with a suitable internal standard)

• 96-well plates or microcentrifuge tubes

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture: Prepare a master mix containing phosphate buffer and the NADPH regenerating system.

• Pre-incubation: Pre-warm the master mix and the liver microsome suspension to 37°C for 5 minutes.

• Initiation of Reaction: Add the test compound or its deuterated analog to the pre-warmed master mix to a final concentration of 1 µM. Initiate the metabolic reaction by adding the liver microsome suspension.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the incubation mixture.

• Quenching: Immediately add the aliquot to a tube containing cold acetonitrile to stop the enzymatic reaction.

• Sample Processing: Centrifuge the samples to pellet the precipitated proteins.

• Analysis: Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.

Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent compound versus time.

• Determine the elimination rate constant (k) from the slope of the linear portion of the curve.

• Calculate the in vitro half-life (t½) as 0.693/k.

• Calculate the intrinsic clearance (CLint) using the appropriate formula, typically expressed in µL/min/mg of microsomal protein.

• Compare the t½ and CLint values between the deuterated and non-deuterated compounds.

Protocol 2: In Vivo Pharmacokinetic Study in Rodents

Objective: To determine and compare the key pharmacokinetic parameters (Cmax, Tmax, AUC, t½, CL/F) of a deuterated compound and its non-deuterated analog following oral or intravenous administration.[4]

dot

In Vivo Pharmacokinetic Study Workflow.

Materials:

• Test animals (e.g., Sprague-Dawley rats or C57BL/6 mice)

• Non-deuterated and deuterated test compounds

• Appropriate vehicle for drug formulation (e.g., saline, PEG400)

• Dosing equipment (e.g., oral gavage needles, syringes)

• Blood collection supplies (e.g., microcentrifuge tubes with anticoagulant)

• Centrifuge

• LC-MS/MS system

Procedure:

• Acclimatization and Fasting: Acclimate animals to the housing conditions. Fast animals overnight before dosing, with free access to water.

• Animal Grouping: Randomly assign animals to two groups: one to receive the non-deuterated compound and the other to receive the deuterated compound.

• Drug Administration: Administer a single oral or intravenous dose of the non-deuterated or deuterated compound to the respective groups. A crossover design with an adequate washout period can also be employed.

• Blood Sample Collection: Collect blood samples at predetermined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose) via an appropriate route (e.g., tail vein, retro-orbital sinus).

• Plasma Preparation: Process the blood samples by centrifugation to obtain plasma. Store the plasma samples at -80°C until analysis.

• Bioanalysis: Determine the plasma concentrations of the parent drug (and any major metabolites) using a validated LC-MS/MS method.

Data Analysis:

• Plot the mean plasma concentration-time profiles for both the deuterated and non-deuterated compounds.

• Calculate the key pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, t½, clearance) for each compound using non-compartmental analysis software.

• Statistically compare the pharmacokinetic parameters between the two groups to assess the impact of deuteration.

Protocol 3: Bioanalytical Method Validation Using a Deuterated Internal Standard

Objective: To validate a bioanalytical method for the quantification of a drug in a biological matrix using a deuterated internal standard, in accordance with regulatory guidelines.[12][13]

dot

Bioanalytical Workflow with a Deuterated IS.

Key Validation Parameters and Procedures:

• Selectivity:

  • Procedure: Analyze at least six different blank matrix samples to ensure no significant interference at the retention times of the analyte and the deuterated internal standard.

  • Acceptance Criteria: Response of interfering peaks should be <20% of the lower limit of quantification (LLOQ) for the analyte and <5% for the internal standard.

• Calibration Curve:

  • Procedure: Prepare a blank sample, a zero sample (with internal standard only), and at least six non-zero calibration standards by spiking the analyte and a constant concentration of the deuterated internal standard into the biological matrix.

  • Acceptance Criteria: A linear regression of the peak area ratio (analyte/internal standard) versus concentration should have a correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations should be within ±15% of the nominal value (±20% for LLOQ).

• Accuracy and Precision:

  • Procedure: Analyze quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) in at least five replicates on multiple days.

  • Acceptance Criteria: The mean accuracy should be within 85-115% of the nominal concentration (80-120% for LLOQ). The precision (coefficient of variation, CV) should not exceed 15% (20% for LLOQ).[13]

• Matrix Effect:

  • Procedure: Compare the response of the analyte in post-extraction spiked matrix samples from different sources to the response in a neat solution.

  • Acceptance Criteria: The CV of the internal standard-normalized matrix factor should be ≤15%.

• Recovery:

  • Procedure: Compare the peak areas of the analyte from extracted samples to those from post-extraction spiked samples.

  • Acceptance Criteria: Recovery should be consistent and reproducible, though it does not need to be 100%.[12]

• Stability:

  • Procedure: Evaluate the stability of the analyte in the biological matrix under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at the intended temperature.

  • Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Conclusion

The use of deuterated compounds is a sophisticated and powerful strategy in modern drug development. By leveraging the kinetic isotope effect, researchers can favorably modulate the pharmacokinetic profiles of drug candidates, leading to potentially safer and more effective medicines. Furthermore, the application of deuterated analogs as internal standards in bioanalysis is essential for generating the high-quality, reliable data required for regulatory submissions. The protocols and data presented herein provide a foundational guide for scientists and researchers in the effective application of deuteration in pharmacokinetic studies.

References

• 1. benchchem.com [benchchem.com]
• 2. Deucravacitinib  (Sotyktu) | Davis’s Drug Guide [anesth.unboundmedicine.com]
• 3. ard.bmj.com [ard.bmj.com]
• 4. benchchem.com [benchchem.com]
• 5. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. benchchem.com [benchchem.com]
• 8. neurology.org [neurology.org]
• 9. Deucravacitinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. nuvisan.com [nuvisan.com]
• 11. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 12. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 13. ema.europa.eu [ema.europa.eu]

Application Notes and Protocols for Protein Alkylation Using Bromopropionate Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein alkylation is a fundamental technique in proteomics and drug development for the covalent modification of amino acid residues, primarily cysteine. The sulfhydryl group of cysteine is highly nucleophilic and susceptible to alkylation, making it a common target for introducing biochemical probes, blocking disulfide bond formation, and preparing proteins for mass spectrometry analysis.[1] While iodoacetamide and N-ethylmaleimide are widely used, bromopropionate derivatives offer a valuable alternative for the alkylation of cysteine residues.

This document provides detailed protocols and data for the use of bromopropionate derivatives in protein alkylation, with a focus on 3-bromopropionic acid. The resulting S-carboxyethylcysteine modification is stable and less prone to side reactions, such as cyclization, which can occur with iodoacetic acid.[2]

Data Presentation

Mass Shifts of Cysteine Residues

Successful alkylation of a cysteine residue by a bromopropionate derivative results in a specific mass increase, which can be detected by mass spectrometry. The expected monoisotopic mass shifts are detailed below.

Alkylating Agent	Molecular Formula	Mass Shift (Da)
3-Bromopropionic Acid	C₃H₅BrO₂	+88.0160
2-Bromopropionic Acid	C₃H₅BrO₂	+88.0160
Ethyl 3-bromopropionate	C₅H₉BrO₂	+116.0470

Comparison of Common Cysteine Alkylating Agents

The choice of alkylating agent can impact the efficiency and specificity of the reaction. Below is a comparison of bromopropionate derivatives with other commonly used reagents.

Alkylating Agent	Primary Target	Known Off-Target Reactions	Key Considerations
3-Bromopropionic Acid	Cysteine (Thiol group)	Expected to have some reactivity with Methionine, Histidine, and Lysine at higher concentrations or pH.	Forms a stable S-carboxyethylcysteine adduct that does not undergo intramolecular cyclization.[2]
Iodoacetamide (IAM)	Cysteine (Thiol group)	Methionine, Histidine, Lysine, Aspartate, Glutamate, Tyrosine, N-terminus.[3]	Most commonly used; extensive literature on its side reactions. Can lead to a significant number of off-target modifications.[3][4]
Chloroacetamide (CAA)	Cysteine (Thiol group)	Lower off-target alkylation compared to iodoacetamide, but can cause significant methionine oxidation.[4]	Generally considered a milder alkylating agent.
Acrylamide	Cysteine (Thiol group)	Can form adducts with Cysteine.	Generally considered to have high specificity for cysteine via Michael addition under controlled conditions.[5]

Experimental Protocols

In-Solution Protein Alkylation with 3-Bromopropionic Acid

This protocol describes the denaturation, reduction, and subsequent alkylation of cysteine residues in a protein sample in solution, followed by preparation for mass spectrometry analysis.

Materials:

• Protein sample

• Denaturation Buffer: 8 M Urea in 100 mM Tris-HCl, pH 8.5

• Reducing Agent: 1 M Dithiothreitol (DTT) in water

• Alkylation Reagent: 500 mM 3-Bromopropionic Acid in water (prepare fresh)

• Quenching Reagent: 1 M DTT in water

• Trypsin solution (sequencing grade)

• 0.1% Trifluoroacetic acid (TFA) in water

• Acetonitrile (ACN)

• C18 spin columns

Procedure:

• Protein Solubilization and Denaturation:

  • Resuspend the protein sample in an appropriate volume of Denaturation Buffer to a final concentration of 1-5 mg/mL.

  • Vortex thoroughly and incubate at 37°C for 30 minutes to ensure complete denaturation.

• Reduction of Disulfide Bonds:

  • Add the 1 M DTT stock solution to the denatured protein sample to a final concentration of 10 mM.

  • Incubate at 56°C for 1 hour.

• Alkylation of Cysteine Residues:

  • Cool the sample to room temperature.

  • Add the freshly prepared 500 mM 3-Bromopropionic Acid solution to a final concentration of 20-50 mM.

  • Incubate in the dark at room temperature for 45-60 minutes.

• Quenching of Excess Alkylating Agent:

  • Add 1 M DTT to a final concentration of 20 mM to quench any unreacted 3-bromopropionic acid.

  • Incubate at room temperature for 15 minutes.

• Sample Preparation for Digestion:

  • Dilute the sample with 100 mM Tris-HCl, pH 8.5 to reduce the urea concentration to less than 1.5 M.

• Enzymatic Digestion:

  • Add trypsin to the protein solution at a 1:50 (w/w) enzyme-to-protein ratio.

  • Incubate overnight at 37°C.

• Sample Cleanup for Mass Spectrometry:

  • Acidify the digest with 0.1% TFA.

  • Desalt the peptide mixture using a C18 spin column according to the manufacturer's instructions.

  • Elute the peptides and dry them in a vacuum centrifuge.

  • Resuspend the dried peptides in a suitable solvent (e.g., 0.1% formic acid in water) for LC-MS/MS analysis.

Visualizations

General workflow for in-solution protein alkylation.

Alkylation of a cysteine residue with 3-bromopropionic acid.

References

• 1. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 2. The use of 3-bromopropionic acid for the determination of protein thiol groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Isotope-Coded Affinity Tagging (ICAT) with Deuterated Reagents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Isotope-Coded Affinity Tagging (ICAT) with deuterated reagents for quantitative proteomics. This technique is a powerful tool for identifying and quantifying differences in protein expression between two samples, making it highly valuable in drug development, biomarker discovery, and fundamental biological research.

Introduction to Isotope-Coded Affinity Tagging (ICAT)

Isotope-Coded Affinity Tagging (ICAT) is a quantitative proteomic technique that utilizes chemical labeling to compare the relative abundance of proteins between two different biological samples. The original ICAT reagents consist of three key functional components:

• A reactive group: Typically an iodoacetamide derivative that specifically targets and covalently bonds to the thiol group of cysteine residues within proteins.

• An isotopic linker: This region exists in two forms: a "light" version containing no deuterium atoms (d0) and a "heavy" version containing eight deuterium atoms (d8). This mass difference of 8 Daltons allows for the differentiation and relative quantification of peptides by mass spectrometry.

• An affinity tag: A biotin tag that enables the specific isolation of the labeled peptides through avidin affinity chromatography, thereby reducing sample complexity.

The ICAT methodology allows for the direct comparison of protein expression levels, such as in treated versus untreated cells, or diseased versus healthy tissues. This is achieved by labeling one protein sample with the light (d0) reagent and the other with the heavy (d8) reagent. The samples are then combined, digested, and the cysteine-containing peptides are isolated and analyzed by mass spectrometry. The ratio of the signal intensities of the heavy and light peptide pairs corresponds to the relative abundance of the protein in the original samples.

Applications in Drug Development and Research

The use of deuterated ICAT reagents offers several advantages in drug development and research:

• Target Identification and Validation: ICAT can help identify protein targets of novel drug candidates by quantifying changes in protein expression upon drug treatment.

• Mechanism of Action Studies: By observing the proteome-wide effects of a drug, researchers can gain insights into its mechanism of action and potential off-target effects.

• Biomarker Discovery: Comparing the proteomes of healthy and diseased states can lead to the identification of potential biomarkers for diagnosis, prognosis, and monitoring of therapeutic response.

• Signaling Pathway Analysis: ICAT is a valuable tool for studying the dynamics of signaling pathways by quantifying changes in the expression of key signaling proteins in response to stimuli.

Data Presentation

The following tables summarize quantitative data from experiments utilizing deuterated ICAT reagents.

Table 1: Quantitative Analysis of a Known Protein Mixture using d0/d8 ICAT Reagents

This table presents data from a control experiment where a mixture of six known proteins was analyzed. One sample was labeled with the light (d0) ICAT reagent, and the other with the heavy (d8) reagent at a known ratio.

Protein	Gene Name	Peptide Sequence	Observed Ratio (d0/d8)	Mean ± SD	Expected Ratio (d0/d8)
α-Lactalbumin	LCA_BOVIN	ALC#SEK	0.94	0.96 ± 0.06	1.00
C#EVFR	1.03
FLDDLTDDIMC#VK	0.92
Ovalbumin	OVAL_CHICK	ADHPFLFC#IK	1.88	1.92 ± 0.06	2.00
YPILPEYLQC#VK	1.96
β-Galactosidase	BGAL_ECOLI	LTAAC#FDR	1.00	0.98 ± 0.07	1.00
YDSNHNNC#SLFW	0.96
Lysozyme C	LYSC_CHICK	C#AAVK	0.51	0.52 ± 0.02	0.50
NCDLAAAMK	0.52
Bovine Serum Albumin	ALBU_BOVIN	LKPDPNTLC#DEFK	4.11	4.05 ± 0.10	4.00
C#CTESLVNR	3.98
Carbonic Anhydrase 1	CAH1_BOVIN	C#C#LPLVS	0.26	0.25 ± 0.01	0.25
C#AALGDD	0.24

C# denotes a cysteine residue labeled with the ICAT reagent. Data adapted from Gygi, S. P., et al. (1999). Quantitative analysis of complex protein mixtures using isotope-coded affinity tags. Nature biotechnology, 17(10), 994-999.[1]

Experimental Protocols

This section provides detailed methodologies for key experiments involving deuterated ICAT reagents.

Protocol 1: Protein Extraction and Quantification

• Cell Lysis:

  • For adherent cells, wash the cell monolayer twice with ice-cold phosphate-buffered saline (PBS).

  • Add 1 mL of ice-cold lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS, supplemented with protease and phosphatase inhibitors) per 10 cm dish.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • For suspension cells, pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C. Wash the cell pellet twice with ice-cold PBS.

  • Resuspend the cell pellet in an appropriate volume of ice-cold lysis buffer.

• Homogenization:

  • Sonicate the lysate on ice using a probe sonicator (e.g., three 10-second bursts with 30-second intervals) to shear DNA and ensure complete lysis.

• Clarification:

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Protein Quantification:

  • Carefully transfer the supernatant to a new pre-chilled tube.

  • Determine the protein concentration of the supernatant using a standard protein assay, such as the bicinchoninic acid (BCA) assay.

Protocol 2: ICAT Labeling with Deuterated Reagents

• Sample Preparation:

  • Aliquot 100 µg of protein from each of the two samples to be compared into separate microcentrifuge tubes.

• Reduction:

  • Add a reducing agent, such as Tris(2-carboxyethyl)phosphine (TCEP), to a final concentration of 5 mM.

  • Incubate at 37°C for 30 minutes.

• Alkylation with ICAT Reagents:

  • To one protein sample, add the light (d0) ICAT reagent to a final concentration of 1 mM.

  • To the other protein sample, add the heavy (d8) ICAT reagent to a final concentration of 1 mM.

  • Incubate the reactions at 37°C for 1 hour in the dark.

• Quenching:

  • Quench the labeling reaction by adding dithiothreitol (DTT) to a final concentration of 10 mM.

  • Incubate at 37°C for 15 minutes.

• Sample Combination:

  • Combine the light- and heavy-labeled protein samples.

Protocol 3: Protein Digestion and Affinity Purification

• Protein Digestion:

  • Dilute the combined protein sample with 100 mM Tris-HCl, pH 8.5 to reduce the concentration of any denaturants.

  • Add sequencing-grade trypsin at a 1:50 (w/w) ratio of trypsin to protein.

  • Incubate overnight at 37°C.

• Affinity Purification of ICAT-labeled Peptides:

  • Equilibrate an avidin affinity column with wash buffer (e.g., 2x PBS, pH 7.2).

  • Load the tryptic digest onto the avidin column.

  • Wash the column extensively with wash buffer to remove unlabeled peptides.

  • Elute the biotin-tagged (ICAT-labeled) peptides with an elution buffer (e.g., 30% acetonitrile, 0.4% trifluoroacetic acid).

• Sample Cleanup:

  • Desalt the eluted peptides using a C18 ZipTip or equivalent solid-phase extraction method.

  • Dry the purified peptides in a vacuum centrifuge.

Protocol 4: Mass Spectrometry and Data Analysis

• LC-MS/MS Analysis:

  • Resuspend the dried, purified peptides in a solvent suitable for mass spectrometry (e.g., 0.1% formic acid in water).

  • Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS) using a high-resolution mass spectrometer.

• Data Analysis:

  • Process the raw mass spectrometry data using specialized software (e.g., MaxQuant, Proteome Discoverer).

  • The software will identify the peptide sequences and quantify the relative abundance of the light and heavy ICAT-labeled peptide pairs.

  • The ratio of the peak intensities of the heavy to light peptide pairs is used to determine the relative expression level of the corresponding protein.

Visualizations

Experimental Workflow

Caption: General experimental workflow for quantitative proteomics using deuterated ICAT reagents.

Signaling Pathway Example: Simplified Apoptosis Pathway

References

• 1. masspec.scripps.edu [masspec.scripps.edu]

Application Notes and Protocols for the Derivatization of Analytes with Ethyl 2-bromopropionate for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. However, many analytes of interest in pharmaceutical and biomedical research, such as amino acids, carboxylic acids, and phenols, are non-volatile or thermally labile, making them unsuitable for direct GC-MS analysis. Chemical derivatization is a crucial sample preparation step that converts these polar, non-volatile analytes into more volatile and thermally stable derivatives, enabling their analysis by GC-MS.[1][2][3]

Ethyl 2-bromopropionate is a versatile derivatizing reagent that can be used to modify analytes containing active hydrogen atoms, such as those found in amino, carboxyl, and hydroxyl functional groups. The reaction involves the nucleophilic substitution of the bromine atom by the heteroatom of the analyte, resulting in the formation of a more volatile and less polar derivative. This application note provides detailed protocols for the derivatization of primary amines (including amino acids), carboxylic acids, and phenols with Ethyl 2-bromopropionate for subsequent GC-MS analysis.

Principles of Derivatization with Ethyl 2-bromopropionate

The derivatization reaction with Ethyl 2-bromopropionate proceeds via an S_N2 mechanism, where the nucleophilic group of the analyte (e.g., -NH₂, -COOH, -OH) attacks the carbon atom bonded to the bromine atom of the reagent. This leads to the formation of a new carbon-heteroatom bond and the displacement of the bromide ion. The resulting derivatives exhibit increased volatility and thermal stability, making them amenable to GC separation and MS detection. For chiral analytes such as amino acids and primary amines, the use of a chiral derivatizing agent like (R)- or (S)-Ethyl 2-bromopropionate allows for the formation of diastereomers, which can be separated on a non-chiral GC column, enabling enantioselective analysis.

Analyte Classes and Applications

This protocol is applicable to a wide range of analytes, including:

• Primary Amines and Amino Acids: Crucial for metabolomics, proteomics, and the analysis of chiral drugs like amphetamines.

• Carboxylic Acids: Important in clinical diagnostics, food analysis, and environmental monitoring.

• Phenols: A class of compounds with widespread industrial and biological significance, including some drug molecules and environmental pollutants.

Experimental Protocols

Protocol 1: Derivatization of Primary Amines and Amino Acids

This protocol is particularly useful for the chiral analysis of primary amines and amino acids.

Materials:

• Analyte standard or sample extract

• Ethyl 2-bromopropionate (enantiomerically pure for chiral analysis)

• Anhydrous acetonitrile or other suitable aprotic solvent

• Anhydrous potassium carbonate (K₂CO₃) or other suitable non-nucleophilic base

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Nitrogen evaporator

Procedure:

• Sample Preparation: Pipette an aliquot of the sample or standard solution containing the analyte into a reaction vial and evaporate to complete dryness under a gentle stream of nitrogen.

• Reagent Addition: To the dried residue, add 100 µL of anhydrous acetonitrile, 10 µL of Ethyl 2-bromopropionate, and 5 mg of anhydrous potassium carbonate.

• Reaction: Tightly cap the vial and heat at 70°C for 60 minutes.

• Work-up: After cooling to room temperature, centrifuge the vial to settle the base. Carefully transfer the supernatant to a new vial for GC-MS analysis. If necessary, the solvent can be evaporated and the residue reconstituted in a more volatile solvent like ethyl acetate.

Protocol 2: Derivatization of Carboxylic Acids

This protocol describes the esterification of carboxylic acids.

Materials:

• Analyte standard or sample extract

• Ethyl 2-bromopropionate

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous potassium carbonate (K₂CO₃)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Nitrogen evaporator

Procedure:

• Sample Preparation: Transfer an aliquot of the sample or standard solution to a reaction vial and evaporate to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 100 µL of anhydrous DMF, 10 µL of Ethyl 2-bromopropionate, and 5 mg of anhydrous potassium carbonate to the dried residue.

• Reaction: Tightly cap the vial and heat at 80°C for 45 minutes.

• Work-up: Cool the vial to room temperature. Add 200 µL of water and 200 µL of ethyl acetate. Vortex thoroughly and allow the layers to separate. Transfer the upper organic layer to a clean vial for GC-MS analysis.

Protocol 3: Derivatization of Phenols

This protocol outlines the etherification of phenolic hydroxyl groups.

Materials:

• Analyte standard or sample extract

• Ethyl 2-bromopropionate

• Anhydrous acetone

• Anhydrous potassium carbonate (K₂CO₃)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Nitrogen evaporator

Procedure:

• Sample Preparation: Evaporate an aliquot of the sample or standard solution to dryness in a reaction vial under a stream of nitrogen.

• Reagent Addition: To the dried residue, add 100 µL of anhydrous acetone, 10 µL of Ethyl 2-bromopropionate, and 5 mg of anhydrous potassium carbonate.

• Reaction: Tightly cap the vial and heat at 60°C for 30 minutes.

• Work-up: After cooling, centrifuge the vial. Transfer the supernatant to a new vial for GC-MS analysis.

Quantitative Data Summary

The following tables provide representative quantitative data for the GC-MS analysis of various analytes after derivatization with Ethyl 2-bromopropionate. These values are illustrative and may vary depending on the specific analyte, matrix, and instrumentation.

Table 1: Representative GC-MS Performance Data for Derivatized Primary Amines

Analyte	Retention Time (min)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Linearity (r²)
Amphetamine	10.2	5	15	>0.995
Phenylethylamine	9.8	10	30	>0.992
Alanine	8.5	20	60	>0.990
Valine	9.1	25	75	>0.991

Table 2: Representative GC-MS Performance Data for Derivatized Carboxylic Acids

Analyte	Retention Time (min)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Linearity (r²)
Benzoic Acid	11.5	15	45	>0.994
Phenylacetic Acid	12.1	20	60	>0.993
Lactic Acid	7.9	50	150	>0.988
Succinic Acid	13.4	30	90	>0.990

Table 3: Representative GC-MS Performance Data for Derivatized Phenols

Analyte	Retention Time (min)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Linearity (r²)
Phenol	9.3	10	30	>0.996
p-Cresol	10.1	12	36	>0.995
4-Chlorophenol	11.8	8	24	>0.997
Naphthol	14.2	5	15	>0.998

Visualization of Experimental Workflow

The following diagrams illustrate the key workflows described in this application note.

Figure 1: General workflow for the derivatization of analytes.

Figure 2: Logical pathway for chiral analysis of primary amines.

Conclusion

Derivatization with Ethyl 2-bromopropionate is a robust and versatile method for the GC-MS analysis of a wide range of polar analytes, including primary amines, amino acids, carboxylic acids, and phenols. The protocols provided in this application note offer a reliable starting point for method development. For chiral separations, the use of an enantiomerically pure reagent provides an effective means for the enantioselective analysis of primary amines. Researchers are encouraged to optimize the reaction conditions, such as temperature, time, and reagent concentrations, for their specific analytes and sample matrices to achieve the best analytical performance.

References

• 1. mdpi.com [mdpi.com]
• 2. jfda-online.com [jfda-online.com]
• 3. researchgate.net [researchgate.net]

Application Notes: Synthesis of Complex Molecules Using Ethyl 2-Bromopropionate as a Building Block

Introduction

Ethyl 2-bromopropionate is a versatile building block in organic synthesis, valued for its reactive carbon-bromine bond which allows for the facile formation of new carbon-carbon and carbon-heteroatom bonds.[1][2] This reactivity makes it an important intermediate in the synthesis of a wide array of complex molecules, including pharmaceuticals, agrochemicals, and polymers.[2][3][4] Its applications range from initiating controlled polymerization reactions to participating in classic nucleophilic substitution and organometallic reactions.[1][2][5] These notes provide detailed protocols for two distinct applications of ethyl 2-bromopropionate: as an initiator for the controlled polymerization of methyl methacrylate and as a key reactant in the synthesis of a complex ether.

Application Note 1: Initiator for Atom Transfer Radical Polymerization (ATRP) of Methyl Methacrylate (MMA)

Overview

Ethyl 2-bromopropionate is an effective initiator for Atom Transfer Radical Polymerization (ATRP), a controlled/"living" polymerization technique that allows for the synthesis of polymers with well-defined molecular weights and low polydispersity.[6][7] In this application, the carbon-bromine bond of ethyl 2-bromopropionate is homolytically cleaved by a transition metal catalyst, typically a copper or iron complex, to generate a radical that initiates the polymerization of a monomer like methyl methacrylate (MMA).[1] The reversible nature of this activation/deactivation process allows for excellent control over the polymer chain growth. Activators Regenerated by Electron Transfer (ARGET) ATRP is a variant that utilizes a reducing agent to regenerate the active catalyst, allowing for polymerization with significantly lower catalyst concentrations.[2][8]

Quantitative Data Summary

The following table summarizes the results from an optimized ARGET ATRP of MMA using ethyl 2-bromopropionate as the initiator.[2][8]

Parameter	Value
Monomer	Methyl Methacrylate (MMA)
Initiator	Ethyl 2-bromopropionate (EBrP)
Catalyst	CuCl₂
Ligand	PMDETA
Reducing Agent	Glucose
Molar Ratio (MMA:Initiator:CuCl₂:PMDETA:Glucose)	500:1:0.1:1:1.5
Temperature	80 °C
Solvent	Toluene (MMA/solvent = 1:1 v/v)
Theoretical Molecular Weight (Mn,theo)	48,500 g/mol
GPC Measured Molecular Weight (Mn,GPC)	48,700 g/mol
Polydispersity Index (PDI)	1.27

Experimental Protocol: ARGET ATRP of MMA

This protocol is adapted from a study on optimizing ARGET ATRP of MMA initiated by ethyl 2-bromopropionate.[2]

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Ethyl 2-bromopropionate (EBrP)

• Copper(II) chloride (CuCl₂)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Glucose

• Toluene, anhydrous

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add CuCl₂ (0.1 parts), PMDETA (1 part), and glucose (1.5 parts).

• Seal the flask with a rubber septum and purge with nitrogen for 15 minutes to remove oxygen.

• Add anhydrous toluene to the flask via a degassed syringe, followed by the MMA monomer (500 parts).

• Finally, add the ethyl 2-bromopropionate initiator (1 part) to the reaction mixture via a degassed syringe.

• Immerse the flask in a preheated oil bath at 80 °C and stir for the desired reaction time.

• To stop the polymerization, cool the flask to room temperature and expose the mixture to air.

• Dilute the reaction mixture with tetrahydrofuran (THF) and precipitate the polymer by adding the solution to a large excess of methanol.

• Filter the precipitated polymer and dry it under vacuum at 60 °C for 24 hours.

Visualization of the Experimental Workflow

Caption: Workflow for the ARGET ATRP of Methyl Methacrylate.

Application Note 2: Synthesis of 2-(4-Phenylphenoxy)propanoic Acid via Williamson Ether Synthesis

Overview

The Williamson ether synthesis is a robust and widely used method for preparing ethers. In this application, ethyl 2-bromopropionate serves as the electrophile that is attacked by a nucleophilic phenoxide. This reaction is particularly useful for synthesizing complex aryl ethers, which are common motifs in pharmaceuticals and other biologically active molecules. The following protocol details the synthesis of 2-(4-phenylphenoxy)propanoic acid, where ethyl 2-bromopropionate is used to alkylate 4-phenylphenol, followed by hydrolysis of the resulting ester.

Quantitative Data Summary

The following table outlines the reactants and expected product for the synthesis of 2-(4-phenylphenoxy)propanoic acid.

Reactant/Product	Molar Equivalent	Role
4-Phenylphenol	1	Nucleophile Precursor
Sodium Hydroxide	1.1	Base
Ethyl 2-bromopropionate	1.2	Electrophile
Ethanol	-	Solvent
2-(4-Phenylphenoxy)propanoic acid	-	Final Product

Experimental Protocol: Synthesis of 2-(4-Phenylphenoxy)propanoic Acid

This protocol describes a two-step synthesis starting from 4-phenylphenol and ethyl 2-bromopropionate.[9]

Materials:

• 4-Phenylphenol

• Sodium hydroxide (NaOH)

• Ethyl 2-bromopropionate

• Ethanol

• Hydrochloric acid (HCl), concentrated

• Water

• Ethyl acetate

Procedure:

Step 1: Williamson Ether Synthesis

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-phenylphenol (1 equivalent) in ethanol.

• Add sodium hydroxide (1.1 equivalents) to the solution and stir until it is completely dissolved, forming the sodium phenoxide.

• To this solution, add ethyl 2-bromopropionate (1.2 equivalents) dropwise.

• Heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

Step 2: Ester Hydrolysis and Product Isolation

• Remove the ethanol from the reaction mixture under reduced pressure using a rotary evaporator.

• Dilute the remaining aqueous solution with water and transfer it to a separatory funnel.

• Acidify the solution with concentrated hydrochloric acid to a pH of approximately 2, which will precipitate the carboxylic acid product.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and remove the solvent under reduced pressure to yield the crude 2-(4-phenylphenoxy)propanoic acid.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Visualization of the Experimental Workflow

Caption: Workflow for the Synthesis of 2-(4-Phenylphenoxy)propanoic Acid.

References

• 1. Development of Environmentally Friendly Atom Transfer Radical Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 4. staff.najah.edu [staff.najah.edu]
• 5. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 8. Abstract : Optimizing Activators Regenerated by Electron Transfer for Atom Transfer Radical Polymerization of Methyl Methacrylate Initiated by Ethyl 2-bromopropionate - Lifescience Global [lifescienceglobal.com]
• 9. benchchem.com [benchchem.com]

In vivo applications of deuterated probes for metabolic studies.

On the forefront of metabolic research, in vivo studies utilizing deuterated probes are providing unprecedented insights into the dynamic and intricate network of biochemical reactions that sustain life. For researchers, scientists, and drug development professionals, these stable isotope tracers offer a powerful and safe methodology to quantitatively assess metabolic fluxes and the pathophysiology of diseases such as cancer, diabetes, and non-alcoholic fatty liver disease (NAFLD).[1][2] This document provides detailed application notes and protocols for the use of deuterated probes in metabolic studies, with a focus on deuterated water (D₂O) and deuterated glucose.

Application Notes

Introduction to In Vivo Metabolic Tracing with Deuterated Probes

Stable isotope tracing is a gold-standard technique for investigating the kinetics of metabolic pathways in vivo.[1] Unlike traditional methods that provide a static snapshot of metabolite concentrations, deuterated probes allow for the dynamic measurement of metabolic rates, including synthesis, breakdown, and oxidation.[1] Deuterium (²H or D), a stable isotope of hydrogen, can replace hydrogen atoms in various molecules, creating tracers that are biochemically similar to their non-deuterated counterparts but distinguishable by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[3][4]

The key advantages of using deuterium tracers include their non-radioactive nature, making them safe for human studies, and their versatility in probing a wide array of metabolic pathways.[2][4][5] Commonly used deuterated probes include deuterated water (D₂O), [6,6′-²H₂]glucose, and deuterated amino acids.[5][6][7]

Applications in Key Metabolic Pathways

a) Gluconeogenesis and Glycogenolysis:

Deuterated water (D₂O) is a valuable tool for quantifying the contribution of gluconeogenesis to glucose production.[8][9][10] When D₂O is administered, deuterium is incorporated into newly synthesized glucose molecules.[8] By measuring the deuterium enrichment in specific positions of the glucose molecule, researchers can calculate the fractional and absolute rates of gluconeogenesis.[8][9][10][11] This has significant applications in studying metabolic dysregulation in diabetes and obesity.[8]

b) Protein Synthesis and Turnover:

D₂O metabolic labeling is a robust method for measuring the synthesis rates of individual proteins in vivo.[5][12][13][14][15] Deuterium from body water is incorporated into non-essential amino acids during their synthesis, which are then used to build new proteins.[5][12] This allows for the determination of protein turnover rates in various tissues and disease states.[13][15] The ease of administration and cost-effectiveness of D₂O make it an attractive alternative to other stable isotope labeling methods.[13]

c) Lipid Metabolism:

The synthesis, transport, and catabolism of lipids can be effectively studied using deuterated tracers like D₂O and deuterated fatty acids.[1][16] These tracers are incorporated into various lipid species, enabling the quantification of dynamic processes such as de novo lipogenesis and fatty acid oxidation.[1][17] Such studies are crucial for understanding diseases like fatty liver disease and dyslipidemia.[1]

d) Central Carbon Metabolism and Cancer Research:

Deuterated glucose is widely used to trace the fate of glucose through central carbon metabolism, including glycolysis, the pentose phosphate pathway (PPP), and the tricarboxylic acid (TCA) cycle.[4] In cancer research, this is particularly important for understanding the Warburg effect, where tumor cells exhibit altered glucose metabolism.[4] Deuterium Metabolic Imaging (DMI) is an emerging non-invasive technique that utilizes deuterated substrates like glucose to visualize metabolic pathways in tumors in vivo.[6][7][18][19]

Quantitative Data Summary

The following tables summarize representative quantitative data from in vivo metabolic studies using deuterated probes.

Table 1: Gluconeogenesis Rates Measured with Deuterium Oxide (D₂O)

Subject/Model	Condition	Fractional Gluconeogenesis (%)	Absolute Gluconeogenesis Flux (μmol/kg/min)	Citation
Healthy Humans	14-hour fast	23 - 42	-	[9]
Healthy Humans	42-hour fast	59 - 84	-	[9]
Healthy Humans	66-hour continuous fast	83.7 ± 2.3	-	[11][20]
Type 2 Diabetic Humans	Post-absorptive	65.7 ± 3.3	-	[10]
Control Humans	Post-absorptive	40.7 ± 5.0	-	[10]
Rats	Post-absorptive	46.7 ± 2.0	31.1 ± 1.8	[10]
Rats	Starved	94.1 ± 2.0	38.9 ± 0.9	[10]

Table 2: Protein Synthesis Rates Measured with Deuterated Water (D₂O)

Protein/Tissue	Model	Synthesis Rate (%/day)	Citation
Myofibrillar Muscle Protein	Mouse	~14 (at 7 days)	[5]
Myotubes (in culture)	-	30 (over 2 days)	[5]

Table 3: Deuterated Glucose Tracing Parameters

Tracer	Model	Infusion Protocol	Plasma Enrichment	Citation
[6,6-²H₂]-glucose	Human	Prime dose 5.95 mg/kg; infusion 0.1 mg/kg·min for 2.5 h	Varies with time	[21]
[6,6-²H₂]-glucose	Human	Prime dose 5.95 mg/kg; infusion 0.1 mg/kg·min for 5 h	Varies with time	[21]
[6,6-²H₂]-glucose	Human	Prime dose 5.95 mg/kg; infusion 0.1 mg/kg·min for 14.5 h	Varies with time	[21]

Experimental Protocols

Protocol 1: Measurement of Gluconeogenesis using Deuterium Oxide (D₂O)

This protocol is adapted from methods used to estimate fractional gluconeogenesis in humans.[8][9]

1. Materials:

• Deuterium oxide (D₂O, 99.8 atom % D)
• Sterile water for injection
• Saline solution
• Blood collection tubes (e.g., EDTA-coated)
• Centrifuge
• Gas chromatograph-mass spectrometer (GC-MS)

2. Procedure:

• Subject Preparation: Subjects should fast overnight (e.g., 12-14 hours) before the study.
• D₂O Administration: Administer D₂O orally to achieve a body water enrichment of 0.3-0.5%.[8] A typical dose for a 70 kg adult is 5 mL/kg of body water, given as a mix with drinking water over a few hours.
• Blood Sampling: Collect baseline blood samples before D₂O administration. Subsequent blood samples are collected at timed intervals (e.g., 2, 4, 6, and 8 hours post-administration).
• Plasma Separation: Centrifuge blood samples to separate plasma. Store plasma at -80°C until analysis.
• Body Water Enrichment Measurement: Determine the deuterium enrichment of body water from plasma or urine samples using an appropriate method (e.g., isotope ratio mass spectrometry).
• Glucose Derivatization and Analysis: Isolate glucose from plasma. To measure deuterium enrichment at specific carbons, glucose is derivatized. For example, the hexamethylenetetramine (HMT) method can be used to determine enrichment at carbon 6.[8]
• GC-MS Analysis: Analyze the derivatized glucose samples by GC-MS to determine the isotopic enrichment.
• Calculation of Fractional Gluconeogenesis: Calculate fractional gluconeogenesis as the ratio of deuterium enrichment on carbon 5 of glucose to the deuterium enrichment in body water.[8][10]

Protocol 2: Measurement of Protein Synthesis using Deuterated Water (D₂O)

This protocol is a general guideline for in vivo labeling in rodents to measure protein synthesis.[5]

1. Materials:

• Deuterium oxide (D₂O, 99.8 atom % D)
• Sterile saline
• Drinking water bottles
• Tissue collection tools
• Liquid nitrogen
• Protein extraction buffers
• Liquid chromatography-mass spectrometry (LC-MS) system

2. Procedure:

• Animal Acclimatization: Acclimate animals to individual housing and the experimental conditions for at least one week.
• Priming Dose: Administer an intraperitoneal (IP) bolus injection of D₂O in sterile saline to rapidly enrich the body water pool to the target level (e.g., 5%). For a 25g mouse, a 750 µL bolus can be used.[5]
• Maintenance: Provide drinking water enriched with D₂O (e.g., 4-10%) to maintain a stable body water enrichment.[5] Note that body water enrichment will be lower than the drinking water enrichment.[5]
• Tissue Collection: At predetermined time points (e.g., 1, 3, 7, 14 days), euthanize the animals and rapidly collect tissues of interest. Flash-freeze the tissues in liquid nitrogen and store at -80°C.
• Protein Extraction and Hydrolysis: Extract total protein from the tissues. Hydrolyze the protein to release individual amino acids.
• Amino Acid Derivatization and LC-MS Analysis: Derivatize the amino acids for analysis by LC-MS. Measure the deuterium enrichment in non-essential amino acids (e.g., alanine).
• Calculation of Fractional Synthesis Rate (FSR): The FSR of the protein pool is calculated based on the rate of deuterium incorporation into the protein-bound amino acids over time, relative to the precursor pool (body water) enrichment.

Visualizations

Caption: Workflow for measuring gluconeogenesis using D₂O.

Caption: Tracing deuterated glucose through central carbon metabolism.

Caption: Workflow for measuring protein synthesis using D₂O.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Stable isotope tracing to assess tumor metabolism in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Advances and prospects in deuterium metabolic imaging (DMI): a systematic review of in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Measurements of Gluconeogenesis and Glycogenolysis: A Methodological Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Use of 2H2O for estimating rates of gluconeogenesis. Application to the fasted state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In vivo measurement of gluconeogenesis in animals and humans with deuterated water: a simplified method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. research.rug.nl [research.rug.nl]
• 12. journals.physiology.org [journals.physiology.org]
• 13. Duplexing metabolic deuterated water-labeled samples using dimethyl labeling to estimate protein turnover rates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Dynamic Proteomics: In Vivo Proteome-Wide Measurement of Protein Kinetics Using Metabolic Labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Measurement of protein synthesis using heavy water labeling and peptide mass spectrometry: Discrimination between major histocompatibility complex allotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Deuterium Metabolic Imaging – Back to the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Application and development of Deuterium Metabolic Imaging in tumor glucose metabolism: visualization of different metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 20. journals.physiology.org [journals.physiology.org]
• 21. Physiologically Based Simulations of Deuterated Glucose for Quantifying Cell Turnover in Humans - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Reactions with Ethyl 2-Bromopropionate

Welcome to the technical support center for reactions involving Ethyl 2-bromopropionate. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on overcoming common challenges and optimizing reaction outcomes. The following troubleshooting guides and frequently asked questions (FAQs) are presented in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: My reaction with Ethyl 2-bromopropionate is showing low to no conversion of my starting material. What are the primary reasons for this?

A1: Low or no conversion in reactions with Ethyl 2-bromopropionate can often be attributed to several key factors:

• Insufficiently Basic Conditions: The nucleophile may not be fully deprotonated, rendering it unable to effectively attack the electrophilic carbon of Ethyl 2-bromopropionate. The choice of base is critical and should be tailored to the pKa of the nucleophile.

• Inappropriate Solvent: The solvent plays a crucial role in solvating the reactants and facilitating the reaction. For many substitution reactions with Ethyl 2-bromopropionate, polar aprotic solvents like DMF, DMSO, or acetonitrile are preferred as they do not solvate the nucleophile as strongly as protic solvents, thus enhancing its reactivity.

• Low Reaction Temperature: The reaction may have a significant activation energy barrier that is not being overcome at the current temperature. A modest increase in temperature can often lead to a significant increase in the reaction rate.

• Steric Hindrance: The nucleophile or the substrate may be sterically hindered, slowing down the reaction rate. In such cases, longer reaction times or higher temperatures may be necessary.

• Poor Quality of Ethyl 2-bromopropionate: The reagent may have degraded over time, especially if not stored properly. It is advisable to use a fresh or purified batch of Ethyl 2-bromopropionate.

Q2: I am observing multiple spots on my TLC plate, indicating the formation of byproducts. What are the common side reactions of Ethyl 2-bromopropionate?

A2: The formation of multiple products is a common issue. The primary side reactions to consider are:

• Elimination (E2 Reaction): In the presence of a strong or sterically hindered base, Ethyl 2-bromopropionate can undergo elimination to form ethyl acrylate. This is more prevalent at higher temperatures.

• Dialkylation: If the product of the initial alkylation still possesses a nucleophilic site, it can react with another molecule of Ethyl 2-bromopropionate, leading to a dialkylated byproduct.

• Hydrolysis: If there is moisture in the reaction, Ethyl 2-bromopropionate can be hydrolyzed back to 2-bromopropionic acid and ethanol. The ester functionality of the product can also be susceptible to hydrolysis under basic or acidic workup conditions.

• Self-condensation: Under strongly basic conditions, enolates of Ethyl 2-bromopropionate can potentially undergo self-condensation reactions.

Q3: How can I minimize the formation of the elimination byproduct, ethyl acrylate?

A3: To minimize the E2 elimination side reaction, consider the following strategies:

• Use a Weaker, Less Sterically Hindered Base: Bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often preferred over stronger bases like sodium hydride (NaH) or alkoxides when elimination is a concern.

• Lower the Reaction Temperature: Elimination reactions typically have a higher activation energy than substitution reactions. Running the reaction at a lower temperature will favor the desired substitution pathway.

• Choose an Appropriate Solvent: Polar aprotic solvents generally favor Sₙ2 reactions over E2 reactions.

Q4: My purified product yield is low after column chromatography. What are some common purification pitfalls?

A4: Low recovery after purification can be due to several factors:

• Product Volatility: The desired product may be somewhat volatile, leading to loss during solvent removal under reduced pressure.

• Decomposition on Silica Gel: Some compounds are unstable on silica gel. If you suspect this, you can try using a different stationary phase like alumina or performing a purification by distillation.

• Incomplete Elution: The product may not be fully eluting from the column with the chosen solvent system. A gradual increase in the polarity of the eluent may be necessary.

• Co-elution with Byproducts: If a byproduct has a similar Rf value to your product, separation can be difficult and lead to lower isolated yields of the pure compound. Experimenting with different solvent systems for TLC can help you find a system that provides better separation.

Troubleshooting Guides

Guide 1: Low Yield in Williamson Ether Synthesis with Phenols

This guide focuses on the O-alkylation of phenols with Ethyl 2-bromopropionate.

Caption: Troubleshooting workflow for low yields in Williamson ether synthesis.

Table 1: Effect of Base on the Yield of O-Alkylation of 4-Nitrophenol with Bromoalkanoates [1]

Bromoalkanoate	Base	Solvent	Temperature	Time (h)	Yield (%)
Ethyl 2-bromopropionate	K₂CO₃	DMF	RT - 60°C	24	Very Good
2-Bromoethyl propanoate	K₂CO₃	DMF	60 - 80°C	24	Good
Ethyl 3-bromopropionate	K₂CO₃	DMF	60 - 80°C	24	Good

Note: "Very Good" and "Good" are qualitative descriptors from the source. This table suggests that for α-bromo esters like Ethyl 2-bromopropionate, milder conditions can be effective.

Guide 2: Low Yield in N-Alkylation of Heterocycles (e.g., Imidazole)

This guide addresses common issues in the N-alkylation of nitrogen-containing heterocycles.

Caption: Troubleshooting workflow for N-alkylation of heterocycles.

Table 2: N-Alkylation of 4-Nitroimidazole at Room Temperature [2]

Alkylating Agent	Base	Solvent	Time (h)	Yield (%)
Ethyl bromoacetate	K₂CO₃	CH₃CN	24	40
Ethyl bromoacetate	K₂CO₃	DMSO	24	35
Ethyl bromoacetate	K₂CO₃	DMF	24	30

Note: While this data is for ethyl bromoacetate, it provides a good starting point for optimizing reactions with the structurally similar Ethyl 2-bromopropionate.

Guide 3: Reformatsky Reaction Not Initiating

This guide is for troubleshooting the Reformatsky reaction, which uses zinc metal to generate an organozinc reagent from Ethyl 2-bromopropionate.

Caption: Troubleshooting workflow for initiating the Reformatsky reaction.

Experimental Protocols

Protocol 1: O-Alkylation of 4-Hydroxyphenylcarbamate with 1,2-Dibromoethane (Illustrative of Williamson Ether Synthesis)

This protocol demonstrates a typical Williamson ether synthesis, which can be adapted for Ethyl 2-bromopropionate.

• To a solution of tert-butyl-4-hydroxyphenylcarbamate (1.0 eq) in acetone (or DMF for higher yields), add anhydrous potassium carbonate (3.0 eq).

• Stir the reaction mixture for 10 minutes at room temperature.

• Add 1,2-dibromoethane (3.0 eq) (or Ethyl 2-bromopropionate, ~1.1-1.5 eq).

• Heat the reaction mixture at reflux for 12 hours.

• Monitor the reaction by TLC.

• After completion, evaporate the solvent.

• Add water to the residue and extract with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent in vacuo to obtain the crude product.

• Purify the product by silica gel column chromatography.

Protocol 2: N-Alkylation of a Dichlorinated Imidazole

This protocol is a good starting point for the N-alkylation of various heterocycles with Ethyl 2-bromopropionate.[2]

• To a solution of the substituted imidazole (1.0 eq) in acetonitrile (or DMF/DMSO), add potassium carbonate (1.1 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add Ethyl 2-bromopropionate (2.0 eq) dropwise to the reaction mixture.

• Monitor the reaction progress by TLC.

• Upon completion, evaporate the solvent under reduced pressure.

• Dissolve the crude product in ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic phase over anhydrous magnesium sulfate.

• Evaporate the solvent in vacuo to obtain the crude product.

• Purify the residue by column chromatography on silica gel.

Protocol 3: Reformatsky Reaction of an Aldehyde with Ethyl 2-bromopropionate

• Activate zinc dust by stirring with dilute HCl, followed by washing with water, ethanol, and ether, and drying under vacuum.

• In a flame-dried flask under an inert atmosphere, add the activated zinc (1.5 eq) and anhydrous THF.

• Add a solution of the aldehyde (1.0 eq) and Ethyl 2-bromopropionate (1.2 eq) in anhydrous THF dropwise to the stirred zinc suspension.

• If the reaction does not initiate, add a crystal of iodine or gently warm a spot with a heat gun.

• Once initiated, maintain the reaction temperature (e.g., reflux) until the aldehyde is consumed (monitor by TLC).

• Cool the reaction mixture and quench by slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude β-hydroxy ester by column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Identifying and minimizing side products in Ethyl 2-bromopropionate reactions.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl 2-bromopropionate. The focus is on identifying and minimizing common side products to improve reaction yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using Ethyl 2-bromopropionate as an alkylating agent?

A1: The primary side reactions are elimination (E2) to form ethyl acrylate, hydrolysis of the ester or the carbon-bromine bond, and racemization of the chiral center. The prevalence of each depends on the specific reaction conditions, including the nucleophile, base, solvent, and temperature.

Q2: How can I minimize the formation of the elimination byproduct, ethyl acrylate?

A2: Minimizing elimination involves choosing reaction conditions that favor the desired nucleophilic substitution (SN2) over the competing E2 pathway. Key strategies include:

• Choice of Base: Use a non-bulky, weaker base if a base is required. For O- and N-alkylation, weaker bases like potassium carbonate (K₂CO₃) are often preferred over strong, bulky bases like potassium tert-butoxide, which favor elimination.

• Temperature: Lowering the reaction temperature generally favors the SN2 reaction over the E2 reaction.

• Solvent: Polar aprotic solvents such as DMF, DMSO, or acetonitrile can be good choices for SN2 reactions.

Q3: My reaction mixture is turning acidic, and I'm seeing a loss of my starting material. What is likely happening?

A3: This is a strong indication that hydrolysis is occurring. Ethyl 2-bromopropionate can hydrolyze under either acidic or basic conditions. The ester functional group can be cleaved to form 2-bromopropionic acid and ethanol, or the carbon-bromine bond can be hydrolyzed to form ethyl 2-hydroxypropionate. To prevent this, ensure all reactants and solvents are anhydrous and carry out the reaction under an inert atmosphere (e.g., nitrogen or argon).

Q4: I am working with an enantiomerically pure form of Ethyl 2-bromopropionate, but my product is a racemic mixture. What could be the cause?

A4: Racemization can occur through a dehydrobromination-rehydrobromination sequence, which proceeds through an achiral enolate intermediate. This is more likely to happen in the presence of a base. To minimize racemization, it is crucial to use non-basic or weakly basic conditions if possible and to keep reaction times as short as possible. Lowering the reaction temperature can also help to reduce the rate of racemization.

Q5: What are some common impurities that might be present in commercial Ethyl 2-bromopropionate, and how can they affect my reaction?

A5: Commercial Ethyl 2-bromopropionate can contain unreacted starting materials from its synthesis, such as 2-bromopropionic acid. It can also contain byproducts like polybrominated species.[1] These impurities can interfere with your reaction by consuming reagents or leading to the formation of additional side products. It is recommended to use a high-purity grade of Ethyl 2-bromopropionate and to consider purification by distillation if you suspect the quality is affecting your results.

Troubleshooting Guides

Issue 1: High Levels of Elimination Product (Ethyl Acrylate) Observed

This is one of the most common issues when working with Ethyl 2-bromopropionate, a secondary bromide that is prone to E2 elimination.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high elimination.

Quantitative Data on SN2 vs. E2 Reactions:

While specific quantitative data for Ethyl 2-bromopropionate is sparse in the literature, the following table provides a general guide based on data for similar secondary alkyl halides. The trend shows that stronger, bulkier bases and higher temperatures significantly increase the proportion of the elimination product.

Substrate	Base	Solvent	Temperature (°C)	Substitution (SN2) %	Elimination (E2) %
2-Bromobutane	Sodium Ethoxide	Ethanol	25	18	82
2-Bromobutane	Sodium Ethoxide	Ethanol	80	9	91
Isopropyl Bromide	Sodium Ethoxide	60% aq. Ethanol	45	47	53
2-Bromopropane	Sodium Hydroxide	Not specified	Not specified	21	79

Note: This data is for analogous secondary alkyl halides and should be used as a qualitative guide for Ethyl 2-bromopropionate.

Detailed Experimental Protocol to Minimize Elimination (Example: N-Alkylation of Indole)

• Reagent Preparation:

  • Dissolve indole (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

  • Add potassium carbonate (1.5 eq) to the solution.

• Reaction Setup:

  • Stir the mixture at room temperature under an inert atmosphere (e.g., nitrogen) for 30 minutes.

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add Ethyl 2-bromopropionate (1.2 eq) dropwise to the mixture.

• Reaction and Monitoring:

  • Allow the reaction to stir at 0°C for 1 hour, then let it warm to room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification:

  • Once the reaction is complete, quench with water and extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography on silica gel.

Issue 2: Product is a Racemic Mixture

This indicates that the stereocenter of your Ethyl 2-bromopropionate has undergone racemization during the reaction.

Logical Relationship for Racemization:

Caption: Mechanism of base-catalyzed racemization.

Strategies to Minimize Racemization:

Strategy	Effectiveness	Notes
Use a Weaker Base	High	Weaker bases like potassium carbonate or organic bases (e.g., DIPEA) are less likely to cause deprotonation at the alpha-carbon.
Lower Reaction Temperature	Moderate to High	Reduces the rate of the deprotonation-reprotonation equilibrium that leads to racemization.
Use a Non-basic Nucleophile	High	If the reaction does not require a base, omitting it will significantly reduce the risk of racemization.
Minimize Reaction Time	Moderate	Shorter exposure to reaction conditions that can cause racemization will help preserve stereochemical integrity.

Experimental Protocol to Minimize Racemization (Example: O-Alkylation of a Phenol)

• Reagent Preparation:

  • Dissolve the phenol (1.0 eq) in anhydrous acetonitrile.

  • Add potassium carbonate (1.2 eq).

• Reaction Setup:

  • Stir the mixture at room temperature under an inert atmosphere for 30 minutes.

  • Add Ethyl 2-bromopropionate (1.1 eq) to the suspension.

• Reaction and Monitoring:

  • Heat the reaction to a moderate temperature (e.g., 50-60°C) and monitor by TLC or LC-MS. Avoid excessively high temperatures.

• Work-up and Purification:

  • Once the starting material is consumed, cool the reaction mixture and filter off the inorganic salts.

  • Concentrate the filtrate and dissolve the residue in ethyl acetate.

  • Wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography.

Issue 3: Low Yield and Presence of Water-Soluble Byproducts

This suggests that hydrolysis of the ester or the C-Br bond is a significant side reaction.

Experimental Workflow for Hydrolysis Prevention:

Caption: Workflow to prevent hydrolysis in reactions.

Troubleshooting Hydrolysis:

Observation	Probable Cause	Recommended Action
Reaction mixture becomes acidic	Hydrolysis of the ester to 2-bromopropionic acid.	Ensure all reagents and solvents are anhydrous. Use molecular sieves if necessary.
Formation of a polar byproduct	Hydrolysis of the C-Br bond to form ethyl 2-hydroxypropionate.	Work under strictly anhydrous and inert conditions.
Low mass balance after work-up	Loss of water-soluble byproducts during aqueous extraction.	Minimize contact time with aqueous layers during work-up.

General Protocol for Anhydrous Reaction Conditions:

• Glassware: Flame-dry all glassware under vacuum or oven-dry at >120°C for several hours and cool under a stream of inert gas.

• Solvents: Use freshly distilled anhydrous solvents or solvents from a solvent purification system.

• Reagents: Dry solid reagents in a vacuum oven. Use freshly opened liquid reagents or dry them over appropriate drying agents.

• Reaction Setup: Assemble the reaction under a positive pressure of an inert gas (nitrogen or argon). Use septa and syringes for the transfer of liquids.

• Monitoring: Monitor the reaction closely to avoid unnecessarily long reaction times, which can increase the chance of hydrolysis from trace amounts of water.

References

• 1. Zaitsev Rule - Regioselectivity of E2 Elimination with Practice [chemistrysteps.com]

Storage and stability issues of deuterated compounds like Ethyl 2-bromopropionate-d3.

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the proper storage, handling, and stability of deuterated compounds, with a specific focus on Ethyl 2-bromopropionate-d3.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using deuterated compounds like Ethyl 2-bromopropionate-d3 in research and drug development?

A1: Deuterated compounds are primarily used to enhance the metabolic stability of a drug. By replacing hydrogen atoms with deuterium at metabolically active sites, the carbon-deuterium (C-D) bond, being stronger than the carbon-hydrogen (C-H) bond, can decelerate the rate of metabolic breakdown. This phenomenon, known as the kinetic isotope effect (KIE), can lead to an improved pharmacokinetic profile, including a longer drug half-life, decreased dosing frequency, and potentially reduced toxicity by minimizing the formation of harmful metabolites.[1] Additionally, deuterated compounds like Ethyl 2-bromopropionate-d3 serve as valuable internal standards for quantitative analysis by NMR, GC-MS, or LC-MS.

Q2: Are deuterated compounds inherently more stable than their non-deuterated counterparts?

A2: Yes, due to the kinetic isotope effect, the C-D bond is stronger and more resistant to cleavage than a C-H bond.[1] This increased bond strength can enhance both the chemical and metabolic stability of a molecule, for instance, by slowing down processes like oxidation and hydrolysis.[1] However, the overall stability of the compound is also dependent on its entire molecular structure and the conditions under which it is stored. While deuterium itself is a stable isotope and does not decay, the organic molecule it is a part of can still be susceptible to degradation.[1]

Q3: How should I properly store my deuterated compounds to ensure their integrity?

A3: Proper storage is vital to maintain the isotopic and chemical purity of deuterated compounds. Best practices include:

• Protection from Moisture: Moisture can be a source of protons leading to back-exchange, which reduces isotopic enrichment. It is crucial to store compounds in tightly sealed containers in a dry environment or under an inert atmosphere like argon or nitrogen.[1]

• Protection from Light: Light can catalyze degradation. Therefore, compounds should be stored in amber vials or other containers that protect from light.[1]

• Controlled Temperature: Many deuterated compounds, especially when in solution, should be stored at low temperatures (e.g., refrigerated at 4°C or frozen) to minimize degradation.[1] However, always refer to the manufacturer's specific storage recommendations and avoid repeated freeze-thaw cycles. For Ethyl 2-bromopropionate-d3, storage below +30°C is recommended.[2]

Q4: Can the position of the deuterium label affect the stability of the compound?

A4: Absolutely. The position of deuterium labeling is critical to its stability. Deuterium atoms on heteroatoms (e.g., O-D, N-D) or on carbon atoms adjacent to carbonyl groups are more susceptible to exchange with hydrogen atoms from protic solvents or moisture. For optimal stability, deuterium labels should be on carbon atoms that are not prone to enolization or other exchange mechanisms.

Troubleshooting Guide

Issue 1: I am observing a loss of isotopic purity in my deuterated compound over time.

• Possible Cause: Hydrogen-Deuterium (H/D) exchange with atmospheric moisture or protic solvents.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the compound is stored in a tightly sealed container, preferably in a desiccator or under an inert, dry atmosphere (e.g., argon or nitrogen).

  • Solvent Choice: When preparing solutions, use aprotic and dry (anhydrous) solvents whenever the experimental design allows.

  • Handling Technique: Minimize the exposure of the compound to the atmosphere during weighing and dissolution. Handle the compound in a glove box or under a stream of inert gas if it is particularly sensitive.

  • Analytical Verification: Use NMR or mass spectrometry to confirm the isotopic purity and identify the positions of exchange.

Issue 2: My sample of Ethyl 2-bromopropionate-d3 has turned yellow.

• Possible Cause: Exposure to light. The non-deuterated analog, Ethyl 2-bromopropionate, is known to yellow upon exposure to light.[3]

• Troubleshooting Steps:

  • Storage: Always store the compound in a light-protected container, such as an amber vial.

  • Purity Check: A color change may indicate degradation. It is advisable to check the chemical purity of the compound using techniques like GC-MS or HPLC before use.

Issue 3: I am seeing unexpected side products in my reaction involving Ethyl 2-bromopropionate-d3.

• Possible Cause: Degradation of the compound leading to reactive species. The primary degradation pathways for Ethyl 2-bromopropionate are hydrolysis and dehydrobromination.[1]

• Troubleshooting Steps:

  • Anhydrous Conditions: To prevent hydrolysis, ensure that all reaction solvents and reagents are thoroughly dried.

  • Avoid Basic Conditions: Dehydrobromination is typically base-catalyzed. Avoid basic impurities and conditions if this is a concern.

  • Characterize Side Products: Analyze the reaction mixture by GC-MS or LC-MS to identify the side products. This can provide insights into the degradation pathway and help in optimizing the reaction conditions.

Quantitative Data Summary

Table 1: General Stability and Incompatibilities of Ethyl 2-bromopropionate-d3

Condition	Stability	Incompatible Materials
Temperature	Stable at recommended storage temperatures (below +30°C).[2] Elevated temperatures can accelerate degradation.	Heat, flames, and sparks.[4]
Light	Sensitive to light; can cause yellowing and degradation.[3]	-
Moisture/Air	Susceptible to hydrolysis in the presence of water.	-
pH	Susceptible to both acid- and base-catalyzed hydrolysis.	Strong acids, strong bases.[4]
Other	-	Oxidizing agents, reducing agents.[4]

Table 2: Illustrative Degradation of Ethyl 2-bromopropionate-d3 in Different Solvents over Time at 40°C

Solvent	% Purity after 24h	% Purity after 72h	% Purity after 1 week
Acetonitrile (Anhydrous)	>99%	>98%	>97%
Dichloromethane (Anhydrous)	>99%	>98%	>97%
Methanol	~95%	~90%	~85%
Water (pH 7)	~90%	~80%	~70%
0.1 M HCl (aq)	~85%	~70%	~50%
0.1 M NaOH (aq)	<50%	<20%	<5%

Experimental Protocols

Protocol 1: Forced Degradation Study of Ethyl 2-bromopropionate-d3

Objective: To identify potential degradation pathways and products under stress conditions.

Methodology:

• Prepare Stress Samples:

  • Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and incubate at 60°C.

  • Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and incubate at 40°C.

  • Oxidative Degradation: Dissolve the compound in 3% H₂O₂ and incubate at room temperature.

  • Thermal Degradation: Store the solid compound in a sealed vial at 80°C.

  • Photolytic Degradation: Expose a solution of the compound to a controlled light source in a photostability chamber.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours) for each condition.

• Analysis: Analyze the samples using a stability-indicating method, such as HPLC with UV and/or MS detection, or GC-MS. Quantify the amount of the parent compound remaining and identify any major degradation products by comparing their mass spectra to spectral libraries.[1]

Protocol 2: Determination of Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the chemical purity of Ethyl 2-bromopropionate-d3 and identify any impurities.

Methodology:

• Sample Preparation: Prepare a 1 mg/mL solution of Ethyl 2-bromopropionate-d3 in a suitable volatile solvent like ethyl acetate.

• GC-MS Parameters (Example):

  • GC Column: A non-polar or medium-polarity capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 30-300.

• Data Analysis:

  • Identify the peak corresponding to Ethyl 2-bromopropionate-d3 based on its retention time and mass spectrum.

  • Calculate the chemical purity by determining the peak area percentage of the main component relative to the total area of all peaks.

  • Identify and quantify impurities by comparing their mass spectra to a spectral library.

Protocol 3: Determination of Isotopic Enrichment by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the degree of deuteration at the specified positions within the Ethyl 2-bromopropionate-d3 molecule.

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of the Ethyl 2-bromopropionate-d3 sample in 0.6 mL of a deuterated solvent suitable for NMR (e.g., Chloroform-d, CDCl₃) containing a known internal standard (e.g., Tetramethylsilane, TMS).

• ¹H NMR Acquisition: Acquire a standard proton NMR spectrum.

• ²H NMR Acquisition (Optional but Recommended): Acquire a deuterium NMR spectrum to confirm the position of deuteration.

• Data Analysis:

  • In the ¹H NMR spectrum, integrate the residual proton signal at the deuterated position and a reference proton signal from a non-deuterated part of the molecule.

  • Calculate the isotopic enrichment using the following formula: Isotopic Enrichment (%) = [1 - (Integral of residual proton signal / (Integral of reference proton signal / Number of protons in reference signal))] x 100

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Ethyl 2-bromopropionate | 535-11-5 [chemicalbook.com]
• 3. Ethyl 2-bromopropionate | C5H9BrO2 | CID 79040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ethyl 2-bromopropionate 99 535-11-5 [sigmaaldrich.com]

Technical Support Center: Purification of Ethyl 2-Bromopropionate Derivatives

This technical support center provides troubleshooting guidance and detailed protocols for the purification of Ethyl 2-bromopropionate and its derivatives. It is intended for researchers, scientists, and drug development professionals to help overcome common challenges encountered during the purification process.

Troubleshooting Guides (Q&A Format)

This section addresses specific issues that may arise during the purification of Ethyl 2-bromopropionate derivatives.

Issue 1: The purified product has a yellow tint.

• Question: My final product, after distillation, is a pale yellow liquid, but the literature reports it as colorless. What could be the cause of this coloration, and how can I remove it?

• Answer: A yellow tint in purified Ethyl 2-bromopropionate can be due to a few factors. It may indicate the presence of trace amounts of residual bromine from the synthesis or slight degradation of the product.[1] Some bromoalkanes are also known to yellow upon exposure to light.[1][2] To decolorize the product, you can try washing the crude material with a dilute solution of sodium thiosulfate before distillation. For light-sensitive derivatives, it is crucial to store the purified product in an amber vial or a container protected from light and in a cool, dry place.[3]

Issue 2: The presence of acidic impurities in the final product.

• Question: My NMR spectrum of the purified product shows a broad singlet peak around 10-12 ppm, suggesting a carboxylic acid impurity. How can I effectively remove this?

• Answer: A broad peak in that region of a ¹H NMR spectrum is characteristic of a carboxylic acid proton, indicating the presence of the hydrolyzed ester, 2-bromopropionic acid, or unreacted starting material.[1] To remove acidic impurities, a liquid-liquid extraction with a mild base is recommended before the final distillation. Dissolve the crude product in a water-immiscible organic solvent like diethyl ether or ethyl acetate and wash it with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (e.g., 2N) sodium carbonate (Na₂CO₃) solution.[1] Continue the washings until a litmus paper test of the aqueous layer indicates it is basic or until CO₂ evolution ceases.[1] Afterwards, wash with water and then brine to remove any remaining base and salts before drying the organic layer.

Issue 3: Low recovery yield after fractional distillation.

• Question: I am experiencing a significantly lower than expected yield after performing a vacuum fractional distillation of my Ethyl 2-bromopropionate derivative. What are the potential reasons for this loss of material?

• Answer: Low recovery after distillation can be attributed to several factors. Firstly, ensure your vacuum system is not leaking and that the pressure is stable and appropriate for the boiling point of your derivative. Inefficient condensation can lead to the loss of product into the vacuum line; ensure your condenser has a sufficient flow of cold water. Another possibility is thermal decomposition if the distillation temperature is too high. For heat-sensitive derivatives, a short-path distillation apparatus or a Kugelrohr can minimize the residence time at high temperatures. Also, consider the possibility of product loss during the pre-distillation workup steps.

Issue 4: Racemization of a chiral Ethyl 2-bromopropionate derivative.

• Question: I am working with an enantiomerically pure derivative of Ethyl 2-bromopropionate, but I am observing a loss of optical activity after purification. What could be causing this racemization, and how can I prevent it?

• Answer: The alpha-proton of Ethyl 2-bromopropionate is acidic and can be abstracted by a base, leading to the formation of a planar enolate intermediate. Reprotonation can occur from either face, resulting in racemization.[4] Similarly, under acidic conditions, a planar enol can form, also leading to racemization.[4] To minimize racemization, avoid harsh acidic or basic conditions and high temperatures during your workup and purification. Use mild bases like sodium bicarbonate for neutralization, and carry out distillations at the lowest possible temperature under a high vacuum. For highly sensitive chiral derivatives, non-distillative purification methods like flash column chromatography at room temperature may be more suitable.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude Ethyl 2-bromopropionate?

A1: Common impurities include unreacted starting materials such as propionic acid and ethanol, the hydrolyzed product 2-bromopropionic acid, and byproducts from the synthesis, such as polybrominated species.[5]

Q2: What is the recommended method for storing purified Ethyl 2-bromopropionate?

A2: Ethyl 2-bromopropionate should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, away from sources of ignition.[3] As it can be light-sensitive, storing it in an amber or opaque container is also recommended.[2][3]

Q3: Can I use column chromatography to purify Ethyl 2-bromopropionate derivatives?

A3: Yes, flash column chromatography on silica gel is an effective method for purifying these derivatives, especially for removing impurities with similar boiling points or for purifying heat-sensitive compounds.[1] A common eluent system is a mixture of hexanes and ethyl acetate.[1]

Q4: How can I monitor the purity of my fractions during column chromatography?

A4: Thin-layer chromatography (TLC) is the most common method. Spot a small amount of each fraction onto a TLC plate and elute with the same solvent system used for the column. The product can then be visualized under a UV lamp or by staining.

Data Presentation

Table 1: Physicochemical Properties of Ethyl 2-bromopropionate

Property	Value	Reference(s)
Molecular Formula	C₅H₉BrO₂	[6][7]
Molecular Weight	181.03 g/mol	[6][7]
Appearance	Colorless to pale yellow liquid	[2][8]
Density	1.394 g/mL at 25 °C	[6][7]
Refractive Index (n20/D)	1.446	[6]
Solubility	Insoluble in water; soluble in alcohol and ether	[8]

Table 2: Boiling Point of Ethyl 2-bromopropionate at Various Pressures

Pressure	Boiling Point (°C)	Reference(s)
Atmospheric	156-160	[6][7][8]
18 mmHg	64-66	[6]

Table 3: Typical Purity and Yield Data for Ethyl 2-bromopropionate

| Synthesis & Purification Method | Purity | Yield | Reference(s) | | :--- | :--- | :--- | | Bromination of propionic acid followed by esterification and distillation | >98.0% (by GC) | Not specified |[8] | | Bromination and esterification with a composite catalyst, followed by workup and reduced pressure distillation | 99.2% (by weight) | 97.6% |[5] |

Experimental Protocols

Protocol 1: General Purification via Liquid-Liquid Extraction and Drying

This protocol is designed to remove acidic and water-soluble impurities from crude Ethyl 2-bromopropionate derivatives before final purification by distillation or chromatography.

• Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane) in a separatory funnel.

• Acid Removal: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stopper the funnel and shake vigorously, venting frequently to release the pressure from CO₂ evolution. Allow the layers to separate and drain the aqueous (lower) layer. Repeat this wash until no more gas evolves.[1]

• Water Wash: Wash the organic layer with deionized water to remove any remaining sodium bicarbonate.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to remove the majority of the dissolved water from the organic layer.

• Drying: Drain the organic layer into an Erlenmeyer flask and add a suitable anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄). Swirl the flask and let it stand for 10-15 minutes. The drying agent should be free-flowing and not clumped together.

• Filtration and Concentration: Filter the solution to remove the drying agent. The solvent can then be removed using a rotary evaporator to yield the crude, washed product, which is now ready for final purification.

Protocol 2: Purification by Fractional Vacuum Distillation

This protocol is suitable for purifying thermally stable Ethyl 2-bromopropionate derivatives on a larger scale.

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum adapter, a fractionating column (e.g., Vigreux or packed), a condenser, and receiving flasks. Ensure all glass joints are properly sealed with vacuum grease.

• Charging the Flask: Transfer the crude, washed, and dried product into the distillation flask. Add a few boiling chips or a magnetic stir bar.

• Applying Vacuum: Connect the apparatus to a vacuum pump with a pressure gauge. Slowly and carefully evacuate the system to the desired pressure.

• Heating: Begin heating the distillation flask gently using a heating mantle.

• Fraction Collection: Collect any low-boiling impurities as the first fraction. As the temperature stabilizes at the boiling point of the desired product at the given pressure, switch to a clean receiving flask to collect the pure fraction.[6]

• Completion: Stop the distillation when the temperature starts to drop or when only a small amount of residue remains in the distillation flask.

• System Shutdown: Allow the apparatus to cool to room temperature before carefully and slowly releasing the vacuum.

Protocol 3: Purification by Flash Column Chromatography

This method is ideal for small-scale purification, for separating compounds with close boiling points, or for thermally sensitive derivatives.

• Eluent Selection: Determine a suitable solvent system using thin-layer chromatography (TLC). A good starting point for Ethyl 2-bromopropionate is a mixture of hexanes and ethyl acetate (e.g., 9:1 v/v).[1] The desired compound should have an Rf value of approximately 0.2-0.4.

• Column Packing: Pack a glass chromatography column with silica gel as a slurry in the initial, low-polarity eluent. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more polar solvent like dichloromethane. Adsorb the sample onto a small amount of silica gel by removing the solvent under reduced pressure. Carefully add the dried sample-silica mixture to the top of the column.

• Elution: Begin eluting the sample through the column with the chosen solvent system. Positive pressure with air or nitrogen can be used to accelerate the elution.

• Fraction Collection: Collect fractions in test tubes or other suitable containers.

• Purity Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

Mandatory Visualization

Caption: A general experimental workflow for the purification of Ethyl 2-bromopropionate derivatives.

Caption: A troubleshooting decision tree for common purification challenges.

References

• 1. benchchem.com [benchchem.com]
• 2. Ethyl 2-bromopropionate | C5H9BrO2 | CID 79040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. m.youtube.com [m.youtube.com]
• 5. CN117105769B - Preparation method of ethyl 2-bromopropionate - Google Patents [patents.google.com]
• 6. 2-溴丙酸乙酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. Ethyl 2-Bromopropionate, Ethyl 2-Bromo ISO Butyrate - Ethyl Bromide [yogienterprise.com]
• 8. crystlechemipharma.com [crystlechemipharma.com]

Technical Support Center: Overcoming Poor Solubility of Ethyl 2-bromopropionate-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the poor aqueous solubility of Ethyl 2-bromopropionate-d3.

Frequently Asked Questions (FAQs)

Q1: Why does my Ethyl 2-bromopropionate-d3 precipitate when I add it to my aqueous buffer?

A1: Ethyl 2-bromopropionate-d3 is sparingly soluble in water.[1][2][3] Precipitation upon addition to an aqueous solution is expected if the concentration exceeds its solubility limit. This is a common issue for many nonpolar compounds when transitioning from a concentrated organic stock solution (like DMSO) to a predominantly aqueous environment.[4] The dramatic increase in solvent polarity causes the compound to "crash out" of the solution.

Q2: I've observed an oily layer or undissolved globules in my aqueous solution. What does this indicate?

A2: The formation of an oily layer or globules indicates that the Ethyl 2-bromopropionate-d3 is not dissolving and is instead forming a separate phase. This is characteristic of hydrophobic compounds that are immiscible with water.[3][5]

Q3: Can I heat the solution to improve the solubility of Ethyl 2-bromopropionate-d3?

A3: Gentle warming can sometimes aid in dissolving a compound.[4] However, exercise caution as excessive or prolonged heating can potentially lead to the degradation of the compound. It is advisable to first explore other solubilization methods.

Q4: What are the initial troubleshooting steps if I observe precipitation or incomplete dissolution?

A4: If you encounter solubility issues, consider these initial steps:

• Sonication: Use a sonicator to break up particles and facilitate dissolution.[4]

• pH Adjustment: If your experimental conditions permit, adjusting the pH of the aqueous buffer might improve solubility, although the effect on a neutral ester like Ethyl 2-bromopropionate-d3 may be limited compared to ionizable compounds.[4][6]

• Co-solvents: Introduce a water-miscible organic co-solvent to your aqueous solution to increase the overall solvent polarity and better accommodate the hydrophobic compound.[7]

Troubleshooting Guides

Issue 1: Precipitation from a Concentrated Stock Solution

If your Ethyl 2-bromopropionate-d3 precipitates when diluting a concentrated stock (e.g., in DMSO) into your aqueous buffer, follow these steps:

• Optimize Final Co-solvent Concentration: Ensure the final concentration of the organic solvent (like DMSO) is as high as your experiment can tolerate without adverse effects (often up to 0.1-1% for cell-based assays).[4]

• Stepwise Dilution: Instead of a single large dilution, perform serial dilutions of your stock solution in the aqueous buffer.

• Vigorous Mixing: When adding the stock solution to the aqueous buffer, ensure rapid and thorough mixing by vortexing or repeated pipetting. This helps to quickly disperse the compound and prevent localized high concentrations that are prone to precipitation.[4]

Issue 2: General Poor Aqueous Solubility

For experiments requiring higher concentrations of Ethyl 2-bromopropionate-d3 in an aqueous medium, several advanced techniques can be employed.

The addition of a water-miscible organic solvent can significantly enhance the solubility of hydrophobic compounds.[7]

Experimental Protocol: Co-solvent Solubility Enhancement

• Co-solvent Selection: Choose a biocompatible co-solvent such as ethanol, propylene glycol, or polyethylene glycol (PEG 400).[6]

• Stock Solution Preparation: Prepare a high-concentration stock solution of Ethyl 2-bromopropionate-d3 in the selected co-solvent.

• Titration: Gradually add the aqueous buffer to the co-solvent stock solution while stirring.

• Observation: Monitor for any signs of precipitation or cloudiness.

• Optimization: Determine the maximum percentage of the aqueous buffer that can be added before the compound begins to precipitate.

Table 1: Comparison of Co-solvent Systems for Ethyl 2-bromopropionate-d3 Solubility

Co-solvent System (v/v)	Maximum Achievable Concentration (Hypothetical)	Observations
10% Ethanol in Water	0.5 mg/mL	Clear solution
20% Ethanol in Water	1.2 mg/mL	Clear solution
10% PEG 400 in Water	0.8 mg/mL	Clear solution
20% PEG 400 in Water	1.8 mg/mL	Clear solution
10% Propylene Glycol in Water	0.6 mg/mL	Clear solution
20% Propylene Glycol in Water	1.5 mg/mL	Clear solution

Surfactants form micelles in aqueous solutions above their critical micelle concentration (CMC), creating hydrophobic cores that can encapsulate poorly soluble compounds, thereby increasing their apparent solubility.[8][9]

Experimental Protocol: Micellar Solubilization

• Surfactant Selection: Choose a suitable surfactant, such as Tween 80 or Pluronic F-68.

• Surfactant Solution Preparation: Prepare an aqueous solution of the surfactant at a concentration above its CMC.

• Compound Addition: Add the Ethyl 2-bromopropionate-d3 to the surfactant solution.

• Equilibration: Stir the mixture at room temperature for several hours to allow for the incorporation of the compound into the micelles.

• Analysis: Centrifuge or filter the solution to remove any undissolved compound and determine the concentration of the solubilized compound in the supernatant.

Table 2: Effect of Surfactants on Ethyl 2-bromopropionate-d3 Solubility

Surfactant	Concentration (% w/v)	Maximum Solubilized Concentration (Hypothetical)
Tween 80	1%	2.5 mg/mL
Tween 80	2%	4.8 mg/mL
Pluronic F-68	1%	1.9 mg/mL
Pluronic F-68	2%	3.5 mg/mL

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity that can form inclusion complexes with poorly soluble molecules, enhancing their aqueous solubility.[10][11][12]

Experimental Protocol: Cyclodextrin-Mediated Solubilization

• Cyclodextrin Selection: Choose a cyclodextrin, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), which is known for its ability to enhance the solubility of a wide range of compounds.[13]

• Cyclodextrin Solution: Prepare an aqueous solution of the selected cyclodextrin.

• Complex Formation: Add an excess of Ethyl 2-bromopropionate-d3 to the cyclodextrin solution.

• Equilibration: Stir the mixture at room temperature for 24-48 hours to ensure the formation of the inclusion complex.

• Quantification: Filter the solution through a 0.22 µm filter to remove undissolved compound and determine the concentration of the solubilized complex.

Table 3: Solubility Enhancement with Cyclodextrins

Cyclodextrin	Concentration (% w/v)	Maximum Solubilized Concentration (Hypothetical)
Hydroxypropyl-β-cyclodextrin	5%	3.2 mg/mL
Hydroxypropyl-β-cyclodextrin	10%	6.1 mg/mL
Sulfobutylether-β-cyclodextrin	5%	4.0 mg/mL
Sulfobutylether-β-cyclodextrin	10%	7.5 mg/mL

For oral drug delivery applications, lipid-based formulations can improve the solubility and absorption of poorly water-soluble compounds.[14][15] These systems can range from simple oil solutions to self-emulsifying drug delivery systems (SEDDS).[16]

Experimental Protocol: Preparation of a Simple Lipid Formulation

• Excipient Selection: Choose a pharmaceutically acceptable lipid (e.g., medium-chain triglycerides) and a surfactant (e.g., Cremophor EL).

• Dissolution: Dissolve the Ethyl 2-bromopropionate-d3 in the lipid with gentle heating and stirring.

• Homogenization: Add the surfactant to the lipid phase and mix until a homogenous solution is formed.

• Dispersion Test: Add the formulation to an aqueous medium with gentle agitation and observe the formation of an emulsion.

Visual Guides

Caption: Troubleshooting workflow for solubility issues.

Caption: Strategies for enhancing aqueous solubility.

References

• 1. DL-Ethyl 2-bromopropionate, 99% | Fisher Scientific [fishersci.ca]
• 2. CAS 535-11-5: Ethyl 2-bromopropionate | CymitQuimica [cymitquimica.com]
• 3. Ethyl 2-bromopropionate CAS#: 535-11-5 [m.chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. Ethyl 2-bromopropionate | 535-11-5 [chemicalbook.com]
• 6. spokesciences.com [spokesciences.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. sites.ualberta.ca [sites.ualberta.ca]
• 10. Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends [mdpi.com]
• 11. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. Frontiers | Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs [frontiersin.org]
• 15. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 16. Design of Lipid-Based Formulations for Oral Administration of Poorly Water-Soluble Drug Fenofibrate: Effects of Digestion - PMC [pmc.ncbi.nlm.nih.gov]

Preventing isotopic exchange during reactions with Ethyl 2-bromopropionate-d3.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for utilizing Ethyl 2-bromopropionate-d3 in your experiments while maintaining its isotopic integrity. Below you will find troubleshooting guides and frequently asked questions (FAQs) to help you prevent deuterium loss and ensure the accuracy of your results.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 2-bromopropionate-d3, and what are its primary applications?

A1: Ethyl 2-bromopropionate-d3 is the deuterated form of Ethyl 2-bromopropionate, where the three hydrogen atoms on the methyl group (C3) have been replaced with deuterium. It is primarily used as:

• An internal standard in quantitative analysis using mass spectrometry (GC-MS or LC-MS).[1]

• A tracer compound to investigate reaction mechanisms and study the kinetic isotope effect (KIE).

Q2: What is isotopic exchange, and why is it a concern with this compound?

A2: Isotopic exchange is a chemical reaction where a deuterium atom on a molecule is swapped for a hydrogen atom from its environment (e.g., from a solvent, reagent, or atmospheric moisture).[2] This is a significant concern for Ethyl 2-bromopropionate-d3 because the deuterium atoms are on a carbon adjacent to a carbonyl group. This position is susceptible to deprotonation (or deuteration), especially under basic or acidic conditions, which can lead to the loss of the isotopic label.[2][3] Losing the label compromises the accuracy of quantitative studies and mechanistic investigations.

Q3: Under what conditions is isotopic exchange most likely to occur?

A3: Isotopic exchange is most prevalent under the following conditions:

• Presence of bases: Bases can abstract a deuteron from the α-carbon, forming an enolate intermediate that can then be protonated by a hydrogen source in the reaction mixture.[4]

• Presence of acids: Acid catalysis can promote the formation of an enol, which can also lead to exchange.[5]

• Protic solvents: Solvents with exchangeable protons (e.g., water, methanol, ethanol) can serve as a source of hydrogen atoms.

• Elevated temperatures: Higher temperatures can increase the rate of both base- and acid-catalyzed exchange reactions.

• Extended reaction times: The longer the compound is exposed to problematic conditions, the greater the potential for isotopic exchange.

Q4: How can I check the isotopic purity of my Ethyl 2-bromopropionate-d3 before and after my reaction?

A4: The isotopic purity should be verified to ensure the integrity of your results. The two primary methods are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to quantify the amount of residual proton signal in the methyl position (around 1.8 ppm). Comparing the integral of this signal to a non-deuterated proton signal in the molecule (like the ethyl group protons) allows for the determination of isotopic enrichment.[6]

• Mass Spectrometry (MS): GC-MS or LC-MS can determine the isotopic distribution by showing the relative abundance of d0, d1, d2, and d3 species. A significant increase in the abundance of d2 or d1 species after a reaction indicates isotopic exchange.[6]

Troubleshooting Guide: Isotopic Exchange

This guide will help you diagnose and resolve issues related to the loss of deuterium from Ethyl 2-bromopropionate-d3 during your experiments.

Symptom / Observation	Potential Cause	Recommended Solution
Post-reaction MS analysis shows a significant increase in d2 and/or d1 peaks.	Isotopic Exchange: Deuterium atoms have been replaced by hydrogen from the reaction environment.	1. Re-evaluate your base: If using a strong, non-sterically hindered base, switch to a milder or more hindered base (e.g., K₂CO₃ instead of NaH or LDA).2. Change your solvent: Replace protic solvents (e.g., alcohols) with anhydrous aprotic solvents (e.g., THF, Toluene, Dioxane).3. Control for moisture: Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., Argon or Nitrogen). Use anhydrous reagents.4. Lower the temperature: If possible, run the reaction at a lower temperature to decrease the rate of exchange.
¹H NMR of the product shows a larger than expected integral for the residual methyl proton signal.	Isotopic Exchange: Similar to the MS data, this indicates deuterium loss.	Follow the same recommendations as above. Quantify the percentage of exchange to evaluate the effectiveness of your modified procedure.
Inconsistent quantitative results when using the compound as an internal standard.	Variable Isotopic Exchange: The extent of deuterium loss may be varying between samples due to slight differences in setup or matrix effects.[2]	1. Standardize reaction conditions: Ensure that temperature, reaction time, and reagent addition are identical for all samples.2. Optimize work-up procedure: Minimize exposure to aqueous acidic or basic conditions during work-up. Use a neutral quench with anhydrous salts where possible.

Data Presentation: Impact of Reaction Conditions on Isotopic Purity

The following table summarizes the expected impact of various bases and solvents on the isotopic purity of Ethyl 2-bromopropionate-d3 during a typical alkylation reaction. Note: These are representative values to illustrate trends and may vary based on specific reaction parameters.

Base	Solvent	Temperature (°C)	Reaction Time (h)	Approximate Isotopic Purity Retention (%)	Comments
NaH	Ethanol	25	4	< 70%	Strong base in a protic solvent leads to significant exchange.
LDA	THF	-78 to 0	2	~ 90-95%	Strong, hindered base in an aprotic solvent minimizes exchange, especially at low temperatures.
K₂CO₃	Acetonitrile	60	6	> 98%	Mild inorganic base in an aprotic solvent is an excellent choice for preserving the label.
DBU	Toluene	25	4	~ 95-98%	Non-nucleophilic organic base in an aprotic solvent is effective at preventing exchange.
Et₃N	D₂O	50	12	< 80%	Although a deuterated solvent is used, the presence of a base can still facilitate exchange if any H₂O is present.

Experimental Protocols

Protocol 1: Analysis of Isotopic Purity by ¹H NMR Spectroscopy

This protocol details the method for determining the degree of deuteration of Ethyl 2-bromopropionate-d3.

Materials:

• Ethyl 2-bromopropionate-d3 sample (10-20 mg)

• Chloroform-d (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

• NMR tube

• NMR Spectrometer (400 MHz or higher)

Procedure:

• Sample Preparation: Accurately weigh 10-20 mg of the Ethyl 2-bromopropionate-d3 sample and dissolve it in approximately 0.6 mL of CDCl₃ in a clean, dry vial.

• Transfer: Transfer the solution to an NMR tube.

• Acquisition: Acquire a standard proton NMR spectrum. Ensure a sufficient relaxation delay (e.g., 5 seconds) to obtain accurate integrations.

• Data Analysis:

  • Integrate the reference signal from the non-deuterated ethyl group's methylene quartet (around 4.2 ppm) and set its value to 2.00.

  • Integrate the residual proton signal in the methyl position (a doublet around 1.8 ppm).

  • Calculate the isotopic purity:

    • Number of Protons at C3 = (Integral at 1.8 ppm / Integral at 4.2 ppm) * 2

    • Deuterium Incorporation (%) = (3 - Number of Protons at C3) / 3 * 100

Protocol 2: Modified Reformatsky Reaction to Minimize Isotopic Exchange

This protocol provides a method for using Ethyl 2-bromopropionate-d3 in a Reformatsky reaction while minimizing the risk of deuterium loss. The key is to use aprotic, anhydrous conditions and to avoid a separate, prolonged enolate formation step in the presence of potential proton sources.

Materials:

• Aldehyde or ketone

• Ethyl 2-bromopropionate-d3

• Activated Zinc dust

• Anhydrous Toluene or THF

• Iodine (a single crystal for activation)

• Saturated aqueous NH₄Cl (for work-up)

• Standard laboratory glassware, oven-dried

Procedure:

• Apparatus Setup: Assemble an oven-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen or argon inlet.

• Zinc Activation: To the flask, add activated zinc dust (1.5 equivalents) and a small crystal of iodine. Gently heat the flask under vacuum and then flush with inert gas to ensure anhydrous conditions and activate the zinc.

• Reaction Initiation: Add anhydrous toluene or THF to the flask. Add the aldehyde or ketone (1 equivalent) to the zinc suspension.

• Slow Addition: Add Ethyl 2-bromopropionate-d3 (1.2 equivalents) dropwise via the dropping funnel at a rate that maintains a gentle reflux. This ensures the generated organozinc reagent reacts immediately with the carbonyl compound, minimizing its lifetime and the chance for exchange.

• Reaction Completion: After the addition is complete, continue to stir the reaction at a gentle reflux until the starting material is consumed (monitor by TLC or GC-MS).

• Work-up: Cool the reaction to 0 °C and quench by slowly adding saturated aqueous NH₄Cl. Avoid using strong acids for the work-up.

• Extraction and Purification: Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous Na₂SO₄, and purify by standard methods (e.g., column chromatography).

• Analysis: Analyze the isotopic purity of the final product using NMR or MS as described in Protocol 1.

Visualizations

Caption: Mechanism of base-catalyzed isotopic exchange.

Caption: Troubleshooting workflow for isotopic exchange.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Quenching for Alkylating Agent Reactions

Welcome to the technical support center for optimizing quenching conditions in reactions involving alkylating agents. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and refine their experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of quenching a reaction with an alkylating agent?

Quenching is a critical step to halt the alkylation reaction by consuming any excess, unreacted alkylating agent. This is crucial for several reasons:

• Preventing Over-alkylation: Leaving an alkylating agent unchecked can lead to the modification of non-target molecules or multiple modifications on the target molecule, a phenomenon known as over-alkylation.[1][2][3] This can compromise the quality of samples, for instance, in proteomics, by altering protein structures and affecting subsequent analyses like enzymatic digestion.[2][3]

• Minimizing Side Reactions: Prolonged exposure to alkylating agents can increase the likelihood of undesirable side reactions, leading to a complex mixture of products and making purification more challenging.[4][5]

• Ensuring Reproducibility: By precisely stopping the reaction at a specific time point, quenching ensures that the experimental results are consistent and reproducible.

• Protecting Downstream Reagents: Excess alkylating agents can react with and inactivate downstream reagents, such as enzymes (e.g., trypsin) or antibodies, compromising subsequent experimental steps.[2][3]

Q2: How do I choose the right quenching agent for my experiment?

The selection of a quenching agent depends on several factors, including the type of alkylating agent used, the solvent system, the nature of the target molecule, and the requirements of downstream applications. Common quenching agents are nucleophiles that readily react with electrophilic alkylating agents.

Common Quenching Agents:

Quenching Agent	Typical Alkylating Agents Quenched	Key Considerations
Dithiothreitol (DTT)	Iodoacetamide (IAA), Iodoacetic acid, Iodoethane, N-ethylmaleimide (NEM)	A common choice in proteomics to quench excess alkylating agent after cysteine alkylation.[1][4][6] It is a strong reducing agent.
Cysteine	Iodoacetamide (IAA), Chloroacetamide (CAA)	An effective quenching agent that can preserve trypsin activity better than DTT in some proteomics workflows.[2][3]
Tris(2-carboxyethyl)phosphine (TCEP)	Iodoacetamide (IAA)	Can be used as a reducing agent prior to alkylation and potentially as a quencher, though less common than DTT for quenching.
Primary/Secondary Amines	Various alkyl halides	Often used in organic synthesis. The choice of amine depends on reactivity and ease of removal.
Water/Aqueous Solutions	Highly reactive alkylating agents (e.g., some organometallics)	Used to hydrolyze and deactivate certain reactive species.[5][7] Saturated aqueous ammonium chloride is also a common quencher in organic synthesis.[7]
Alcohols (e.g., Methanol, Isopropanol)	Organometallic reagents, metal hydrides	Used to quench reactions involving highly reactive bases or nucleophiles.[8][9]

A study comparing different quenching methods in proteomics found that the choice of quenching agent significantly impacts the number of identified proteins and peptides.[2][3] Cysteine quenching, in particular, was shown to effectively preserve trypsin activity.[2][3]

Q3: Can the quenching agent interfere with my downstream analysis?

Yes, the quenching agent can potentially interfere with subsequent analytical steps. For example:

• Mass Spectrometry (MS): Quenching agents and their byproducts might be detected in the MS analysis, potentially suppressing the signal of the analyte of interest or complicating data interpretation. It is crucial to either remove them during sample cleanup or use a quencher that does not interfere with the analysis.

• Enzymatic Assays: As mentioned, some quenchers can inhibit enzyme activity. For instance, high concentrations of DTT can interfere with trypsin digestion.[2]

• Chromatography: The quenching agent or its adducts may co-elute with the product of interest during chromatographic purification, making isolation difficult.

Therefore, it is essential to consider the entire experimental workflow when selecting a quenching agent and to incorporate appropriate sample cleanup steps.

Troubleshooting Guides

Problem 1: Over-alkylation of the target molecule is observed.

Over-alkylation, the modification of unintended sites or multiple modifications on the intended site, is a common issue.[1]

Possible Causes & Solutions:

Cause	Recommended Action
Excessive concentration of alkylating agent.	Decrease the concentration of the alkylating agent. A common starting point is a 2- to 10-fold molar excess over the reducing agent in protein alkylation.[4] Titrate the concentration to find the optimal balance for your specific sample.[4]
Prolonged reaction time.	Reduce the incubation time.[4] Monitor the reaction progress to determine the point of complete target alkylation without significant side reactions.[4]
High reaction temperature.	Perform the reaction at a lower temperature, such as room temperature, as elevated temperatures can increase the rate of side reactions.[4]
Inefficient or delayed quenching.	Ensure the quenching agent is added promptly at the desired reaction time.[4] Use a sufficient concentration of a potent quenching agent.

Problem 2: The quenching process seems incomplete, leading to continued reaction.

Possible Causes & Solutions:

Cause	Recommended Action
Insufficient amount of quenching agent.	Increase the concentration of the quenching agent. Ensure a sufficient molar excess of the quencher relative to the initial amount of the alkylating agent.
Low reactivity of the quenching agent.	Select a more reactive quenching agent for the specific alkylating agent used.
Poor mixing.	Ensure thorough and immediate mixing upon addition of the quenching agent to the reaction mixture.
Degraded quenching agent.	Use a fresh, high-quality quenching agent. Some quenchers, like DTT solutions, can degrade over time.

Problem 3: Formation of unexpected side products after quenching.

Possible Causes & Solutions:

Cause	Recommended Action
Reaction of the quencher with the target molecule or product.	Choose a more selective quenching agent that reacts preferentially with the alkylating agent.
Side reactions promoted by the quenching conditions (e.g., pH change).	Buffer the reaction mixture or choose a quenching agent that does not significantly alter the reaction conditions.
Reaction between the alkylating agent and the solvent or buffer components.	Ensure the solvent and buffer are compatible with the alkylating agent and quenching conditions.

Experimental Protocols

Protocol 1: Quenching of Iodoacetamide (IAA) in Protein Alkylation using DTT

This protocol is a general guideline for quenching excess iodoacetamide after the alkylation of cysteine residues in proteins, a common step in proteomics sample preparation.[4][6][10]

Materials:

• Alkylated protein sample

• Dithiothreitol (DTT) stock solution (e.g., 1 M in water)

Procedure:

• Following the alkylation step with IAA (typically for 30 minutes at room temperature in the dark), add DTT to the reaction mixture to a final concentration of 5-10 mM.[1][4][6]

• Mix the solution thoroughly by vortexing or pipetting.

• Incubate the mixture for 15 minutes at room temperature in the dark to ensure complete quenching of any unreacted IAA.[1][4][6][10]

• The sample is now ready for downstream processing, such as buffer exchange, enzymatic digestion, or purification.

Protocol 2: Quenching of an Alkylation Reaction in Organic Synthesis using Aqueous Ammonium Chloride

This protocol describes a general workup procedure to quench an alkylation reaction involving a strong base and an alkyl halide in an organic solvent.

Materials:

• Reaction mixture in an organic solvent (e.g., THF, DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Organic solvent for extraction (e.g., ethyl acetate, diethyl ether)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Cool the reaction mixture in an ice bath (0 °C).[7]

• Slowly and carefully add the saturated aqueous ammonium chloride solution to the stirred reaction mixture.[7] The addition should be dropwise, especially if a reactive species is being quenched, to control any exothermic reaction.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) multiple times.[5]

• Combine the organic layers.[5]

• Wash the combined organic layers with brine to remove residual water.[5]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[5]

• Filter or decant the solution to remove the drying agent.

• Concentrate the organic solvent under reduced pressure to obtain the crude product, which can then be purified.[5]

Visualizations

Caption: General experimental workflow for alkylation and quenching.

Caption: Troubleshooting guide for over-alkylation issues.

Safety Precautions

Working with alkylating agents requires strict safety measures due to their potential toxicity, mutagenicity, and carcinogenicity.[11][12]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves (nitrile or neoprene are often recommended).[13][14] For highly volatile or powdered agents, work in a certified chemical fume hood.

• Handling: Avoid inhalation of dust or vapors and prevent skin contact.[15] Prepare fresh solutions of alkylating agents as they can be unstable.[4]

• Waste Disposal: Dispose of all waste contaminated with alkylating agents (e.g., pipette tips, tubes, excess reagents) in designated hazardous waste containers according to your institution's guidelines.

• Spill Management: Be prepared for spills. Have a spill kit readily available that includes absorbent materials, deactivating solutions (if applicable), and appropriate PPE.[13]

Always consult the Safety Data Sheet (SDS) for the specific alkylating agent and quenching agent you are using for detailed safety information.

References

• 1. benchchem.com [benchchem.com]
• 2. The Impact of Different Alkylation Quenching Methods on Tryptic Activity and Protein Identification in Proteomics Sample Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. rsc.org [rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. US2940963A - Quenching of catalyst with alcoholic mixture - Google Patents [patents.google.com]
• 9. ehs.uci.edu [ehs.uci.edu]
• 10. benchchem.com [benchchem.com]
• 11. Chemical Indicator for Alkylating Agents - ChemistryViews [chemistryviews.org]
• 12. Alkylating agent | Cancer Treatment, DNA Damage & Mutagenesis | Britannica [britannica.com]
• 13. oncodaily.com [oncodaily.com]
• 14. arinursing.org [arinursing.org]
• 15. hse.gov.uk [hse.gov.uk]

Technical Support Center: Method Development for Baseline Separation of Bromopropionate Isomers

This technical support center is designed to assist researchers, scientists, and drug development professionals in achieving baseline separation of bromopropionate isomers. This guide provides practical troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to address common challenges in separating both positional (2- and 3-bromopropionate) and chiral ((R)- and (S)-2-bromopropionate) isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of bromopropionate isomers I need to consider for separation? A1: There are two main types of isomers to consider. First are the positional isomers, 2-bromopropionic acid and 3-bromopropionic acid, which differ in the position of the bromine atom on the propionate backbone. Second, 2-bromopropionic acid is a chiral molecule and exists as a pair of enantiomers: (R)-2-bromopropionic acid and (S)-2-bromopropionic acid. 3-bromopropionic acid is achiral.

Q2: Which analytical techniques are most effective for separating bromopropionate isomers? A2: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the most prevalent and effective techniques.[1] For the volatile esters of bromopropionate, GC, particularly with chiral stationary phases, is excellent for enantiomeric separation.[2] HPLC is highly versatile for both positional and chiral isomer separations, offering a wide variety of stationary and mobile phases to optimize selectivity.[3][4]

Q3: Why is derivatization to esters (e.g., methyl or ethyl bromopropionate) often required for GC analysis? A3: Derivatization is a crucial step for the GC analysis of carboxylic acids like bromopropionic acid. It converts the polar, non-volatile carboxylic acid group into a less polar, more volatile ester. This process increases thermal stability, reduces peak tailing, and improves chromatographic performance, leading to better peak shape and resolution.[5][6]

Q4: What type of column is best for separating the enantiomers of 2-bromopropionate? A4: For enantioseparation, a chiral stationary phase (CSP) is required.[7] For GC, cyclodextrin-based CSPs have proven effective for separating enantiomers of 2-bromopropionate esters.[2] For HPLC, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are widely used and offer excellent chiral recognition capabilities for a broad range of compounds.[1][3]

Q5: How does temperature affect chiral separations? A5: Temperature is a critical parameter in chiral chromatography as it can significantly influence enantioselectivity.[1] Lowering the temperature often enhances chiral recognition and improves resolution, though this is not a universal rule.[4] It is essential to optimize the column temperature for each specific method, as in some cases, a change in temperature can even reverse the elution order of the enantiomers.[4][8]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered during the separation of bromopropionate isomers.

Guide 1: Achiral Separation (2- vs. 3-Bromopropionate)

Issue	Possible Cause(s)	Troubleshooting Steps & Solutions
Poor Resolution or Co-elution	1. Suboptimal mobile phase composition. 2. Inappropriate column chemistry. 3. Flow rate is too high.	1. Adjust Mobile Phase: In reversed-phase HPLC, systematically vary the ratio of the organic modifier (e.g., acetonitrile or methanol) to the aqueous phase. 2. Change Column: If resolution is still poor, switch to a column with a different selectivity (e.g., from a C18 to a Phenyl or Polar-Embedded column).[9] 3. Reduce Flow Rate: Lowering the flow rate can increase column efficiency and improve the separation of closely eluting peaks.[8]
Peak Tailing	1. Secondary interactions with the stationary phase. 2. Column overload. 3. Column contamination.	1. Modify Mobile Phase: For these acidic analytes, add a small amount of an acidic modifier (e.g., 0.1% trifluoroacetic acid or formic acid) to the mobile phase to suppress silanol interactions and improve peak shape.[1][10] 2. Reduce Sample Load: Decrease the injection volume or the sample concentration.[4] 3. Flush Column: Clean the column with a strong, compatible solvent as recommended by the manufacturer.[1]

Guide 2: Chiral Separation ((R)- vs. (S)-2-Bromopropionate)

Issue	Possible Cause(s)	Troubleshooting Steps & Solutions
No Enantiomeric Separation	1. Inappropriate Chiral Stationary Phase (CSP). 2. Mobile phase composition is preventing chiral recognition.	1. Screen CSPs: The selection of the CSP is the most critical factor. Consult literature or screen different types of CSPs (e.g., cyclodextrin-based for GC, polysaccharide-based for HPLC).[2][8] 2. Change Mobile Phase/Modifier: In normal-phase HPLC, the type and percentage of the alcohol modifier (e.g., isopropanol, ethanol) are critical.[1] Test different alcohols and vary their concentration. In GC, ensure the temperature program is optimal.
Poor Resolution (Rs < 1.5)	1. Suboptimal mobile phase or temperature. 2. Flow rate is too high.	1. Optimize Conditions: Make small, incremental changes to the mobile phase composition.[4] Systematically vary the column temperature, as lower temperatures often improve resolution.[8] 2. Decrease Flow Rate: A lower flow rate allows for more interactions between the analytes and the CSP, which can enhance resolution.[8]
Irreproducible Retention Times	1. Inadequate column equilibration. 2. Mobile phase instability or inconsistency. 3. Temperature fluctuations.	1. Ensure Equilibration: Always allow sufficient time for the column to equilibrate with the new mobile phase until a stable baseline is achieved.[4] 2. Prepare Fresh Mobile Phase: Prepare the mobile phase fresh daily and ensure accurate mixing.[4] 3. Use a Column Oven: Maintain a constant and stable column temperature using a column oven.[4]
Reversal of Elution Order	1. Change in column temperature. 2. Significant change in mobile phase composition.	1. Control Temperature: A change in the chiral recognition mechanism due to temperature variation can cause the elution order to reverse.[4] Maintain a consistent, optimized temperature. 2. Maintain Mobile Phase: Altering the organic modifier or additives can change how the enantiomers interact with the CSP, potentially reversing their elution order.[4]

Quantitative Data Summary

The following tables summarize typical starting conditions for method development. Note that these parameters require optimization for specific instruments and applications.

Table 1: Recommended Starting Conditions for Chiral GC Separation of 2-Bromopropionate Esters

Parameter	Condition	Rationale / Comment
Derivatization	Esterification to Methyl or Ethyl Ester	Necessary to increase volatility for GC analysis.[5]
Column (CSP)	Cyclodextrin-based (e.g., 2,3,6-tri-O-methyl-β-CD)	Demonstrated effectiveness for baseline separation of 2-bromopropionate enantiomers.[2]
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions for high-resolution capillary GC.
Carrier Gas	Helium or Hydrogen	Standard carrier gases for GC.
Oven Program	Isothermal or slow temperature ramp (e.g., 1-5 °C/min)	Start with an isothermal temperature (e.g., 80-120°C) and optimize. A slow ramp can improve resolution.
Injector	Split/Splitless (Split mode recommended)	Split injection prevents column overload and provides sharp peaks.
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)	FID is a robust, general-purpose detector. MS provides mass information for peak identification.

Table 2: Recommended Starting Conditions for Achiral HPLC Separation of Bromopropionate Isomers

Parameter	Condition	Rationale / Comment
Column	C18 or Phenyl-Hexyl (e.g., 150 x 4.6 mm, 3-5 µm)	C18 is a good starting point for reversed-phase. Phenyl columns can offer alternative selectivity.[9][11]
Mobile Phase	Acetonitrile/Water or Methanol/Water with 0.1% Acid	A gradient from low to high organic percentage is recommended for initial screening. Acid (TFA, Formic) ensures good peak shape for the carboxylic acids.[1]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	25 - 40 °C	Elevated temperatures can improve efficiency but may reduce retention.
Detection	UV at 210 nm	Carboxylic acids have a weak chromophore; low UV wavelength is required for detection.[11]
Injection Vol.	5 - 20 µL	Adjust based on sample concentration and detector response.

Experimental Protocols

Protocol 1: Derivatization of Bromopropionic Acids to Methyl Esters for GC Analysis

This protocol describes a common method for converting bromopropionic acids into their more volatile methyl esters.

• Sample Preparation: Accurately weigh approximately 10-20 mg of the bromopropionic acid isomer mixture into a vial.

• Reagent Addition: Add 2 mL of a 1-2% sulfuric acid solution in methanol.[5]

• Reaction: Cap the vial tightly and heat at 60-70°C for 1-2 hours to drive the esterification reaction to completion.

• Extraction: After cooling to room temperature, add 2 mL of water and 2 mL of a non-polar solvent (e.g., hexane or diethyl ether). Vortex thoroughly to extract the methyl bromopropionate esters into the organic layer.

• Sample Collection: Carefully transfer the upper organic layer to a clean vial for GC analysis. Anhydrous sodium sulfate can be used to dry the organic extract if needed.

• Analysis: Inject the prepared sample into the GC system according to the parameters outlined in Table 1.

Protocol 2: Chiral HPLC Method for Separation of 2-Bromopropionate Enantiomers

This protocol provides a starting point for developing a chiral HPLC separation method.

• Instrumentation: An HPLC system equipped with a UV detector and a column oven.

• Chiral Column: Install a polysaccharide-based chiral column (e.g., cellulose or amylose-based, 250 x 4.6 mm, 5 µm).

• Mobile Phase: Prepare a mobile phase consisting of n-Hexane and an alcohol modifier (e.g., Isopropanol) in a 95:5 (v/v) ratio.[4] Degas the mobile phase before use.

• System Equilibration: Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes, or until a stable baseline is observed.[4]

• Sample Preparation: Dissolve the 2-bromopropionic acid sample in the mobile phase to a final concentration of approximately 1 mg/mL.

• Analysis: Set the column temperature to 25°C and the UV detection wavelength to 210 nm. Inject the sample and record the chromatogram.

• Optimization: If resolution is not baseline (Rs < 1.5), systematically adjust the percentage of the alcohol modifier (e.g., in 1-2% increments) and/or the column temperature to improve separation.[1][4]

Visualized Workflows and Logic Diagrams

Caption: Workflow for selecting and optimizing achiral vs. chiral separation methods.

Caption: Experimental workflow for sample derivatization to methyl esters for GC analysis.

Caption: A logical decision tree for troubleshooting poor resolution in chiral separations.

References

• 1. benchchem.com [benchchem.com]
• 2. Modeling of chiral gas chromatographic separation of alkyl and cycloalkyl 2-bromopropionates using cyclodextrin derivatives as stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. storage.googleapis.com [storage.googleapis.com]
• 6. benchchem.com [benchchem.com]
• 7. Chiral Chromatography: Separating Twins | Stereochemistry [blogs.ntu.edu.sg]
• 8. benchchem.com [benchchem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. benchchem.com [benchchem.com]
• 11. HPLC Method for Analysis of 1-Bromopropane on Newcrom R1 Column | SIELC Technologies [sielc.com]

Addressing matrix effects in LC-MS analysis of samples containing Ethyl 2-bromopropionate-d3.

This technical support center provides guidance for researchers, scientists, and drug development professionals on identifying, understanding, and mitigating matrix effects in the LC-MS analysis of samples containing Ethyl 2-bromopropionate-d3.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in LC-MS analysis?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as Ethyl 2-bromopropionate, by co-eluting compounds from the sample matrix.[1][2][3] This can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[2][4][5] These interfering components are often not detected by the mass spectrometer but can significantly affect the analyte's response.[6]

Q2: How does using a deuterated internal standard like Ethyl 2-bromopropionate-d3 help address matrix effects?

A2: A deuterated internal standard (IS) is a version of the analyte where one or more hydrogen atoms have been replaced by deuterium.[1][4] Since Ethyl 2-bromopropionate-d3 is chemically and physically almost identical to the non-labeled analyte, it is expected to co-elute and experience the same degree of ion suppression or enhancement.[4][7] By adding a known amount of the deuterated standard to all samples and standards, the ratio of the analyte's peak area to the internal standard's peak area is used for quantification. This ratio should remain consistent, thereby correcting for variations caused by matrix effects.[1][4]

Q3: Can Ethyl 2-bromopropionate-d3 always perfectly correct for matrix effects?

A3: While considered the "gold standard," deuterated internal standards may not always provide perfect correction.[3][7] A key issue is the "chromatographic isotope effect," where the deuterated standard may elute slightly earlier or later than the non-deuterated analyte.[4][7] If they do not co-elute perfectly, they can be exposed to different co-eluting matrix components, leading to differential matrix effects and inaccurate results.[7][8][9]

Q4: What are the signs of matrix effects in my LC-MS data for Ethyl 2-bromopropionate?

A4: Signs of matrix effects can include poor precision in replicate injections, inconsistent analyte/internal standard area ratios across different sample lots, and a significant difference in the analyte's response between a neat standard solution and a matrix-spiked sample.[4] A post-column infusion experiment can also be used to identify regions of ion suppression in your chromatogram.[4][10]

Q5: What are common sources of matrix effects in biological samples?

A5: In biological matrices like plasma, serum, and urine, common sources of matrix effects include phospholipids, salts, proteins, and other endogenous components.[5] Exogenous substances such as anticoagulants, dosing vehicles, and co-administered medications can also contribute to matrix effects.[5]

Troubleshooting Guide

If you suspect matrix effects are impacting your analysis of Ethyl 2-bromopropionate, follow this troubleshooting guide.

Caption: Troubleshooting workflow for matrix effect issues.

Mechanism of Matrix Effects in Electrospray Ionization (ESI)

Caption: Mechanisms of matrix effects in the ESI source.

Experimental Protocols

Protocol for Quantitative Assessment of Matrix Effects using the Post-Extraction Addition Method

This method quantitatively determines the extent of ion suppression or enhancement by comparing the analyte's response in a neat solution to its response in a post-extracted blank matrix.[5][10]

Objective: To calculate the Matrix Effect (ME) for Ethyl 2-bromopropionate and the Internal Standard (IS)-Normalized Matrix Factor.

Materials:

• Blank matrix (e.g., plasma, urine) free of the analyte.

• Ethyl 2-bromopropionate and Ethyl 2-bromopropionate-d3 standard solutions.

• Mobile phase or a suitable pure solvent.

• Your validated LC-MS/MS method.

Procedure:

Caption: Experimental workflow for matrix effect assessment.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike Ethyl 2-bromopropionate and Ethyl 2-bromopropionate-d3 into the initial mobile phase or a pure solvent at a known concentration (e.g., low, medium, and high QC levels).[3]

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank matrix using your established sample preparation method. Spike Ethyl 2-bromopropionate and Ethyl 2-bromopropionate-d3 into the final, clean extract at the same concentrations as Set A.[1][3]

  • Set C (Pre-Extraction Spike): Spike Ethyl 2-bromopropionate and Ethyl 2-bromopropionate-d3 into the blank matrix before the extraction process at the same concentrations.[1]

• LC-MS/MS Analysis: Analyze all three sets of samples using your developed LC-MS/MS method.

• Data Analysis:

  • Calculate Matrix Effect (ME %):

    • ME % = (Peak Area in Set B / Peak Area in Set A) * 100[2]

    • A value of 100% indicates no matrix effect.

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

  • Calculate Recovery (RE %):

    • RE % = (Peak Area in Set C / Peak Area in Set B) * 100

  • Calculate Process Efficiency (PE %):

    • PE % = (Peak Area in Set C / Peak Area in Set A) * 100

  • Calculate IS-Normalized Matrix Factor (MF):

    • IS-Normalized MF = (Analyte Peak Area Ratio in Set B / IS Peak Area Ratio in Set B) / (Analyte Peak Area Ratio in Set A / IS Peak Area Ratio in Set A)

    • An IS-Normalized MF close to 1.0 indicates that the internal standard effectively compensates for the matrix effect.[3]

Data Presentation

Table 1: Example Matrix Effect and Recovery Data

Parameter	Analyte (Ethyl 2-bromopropionate)	Internal Standard (Ethyl 2-bromopropionate-d3)
Mean Peak Area (Set A)	1,500,000	1,450,000
Mean Peak Area (Set B)	900,000	880,000
Mean Peak Area (Set C)	720,000	710,000
Matrix Effect (ME %)	60.0% (Ion Suppression)	60.7% (Ion Suppression)
Recovery (RE %)	80.0%	80.7%
Process Efficiency (PE %)	48.0%	49.0%

Table 2: IS-Normalized Matrix Factor Calculation

Concentration	Analyte/IS Ratio (Set A)	Analyte/IS Ratio (Set B)	IS-Normalized MF
Low QC	1.03	1.02	0.99
Mid QC	1.04	1.03	0.99
High QC	1.03	1.04	1.01
Mean	1.00

Disclaimer: The data presented in these tables are for illustrative purposes only and may not represent actual experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

The Gold Standard in Quantitative Analysis: A Comparative Guide to Ethyl 2-bromopropionate-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly within the realms of pharmaceutical development and metabolic research, the accuracy and reliability of analytical data are paramount. The choice of an internal standard is a critical determinant of data quality in chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of Ethyl 2-bromopropionate-d3, a deuterated internal standard, with its non-deuterated structural analog alternatives. The information presented herein is supported by established analytical principles and representative experimental data to inform the validation of analytical methods.

The Pivotal Role of Internal Standards

An internal standard is a compound with a known concentration that is added to samples, calibrators, and quality controls to correct for variations that can occur during sample preparation and analysis.[1] An ideal internal standard should mimic the physicochemical properties of the analyte of interest as closely as possible to compensate for fluctuations in extraction efficiency, injection volume, and instrument response.[2] This is where the distinction between a deuterated internal standard like Ethyl 2-bromopropionate-d3 and its non-deuterated counterparts becomes crucial.

Deuterated Internal Standards: The Gold Standard

Deuterated standards are stable isotope-labeled analogs of the target analyte where one or more hydrogen atoms have been replaced by deuterium.[3] This subtle increase in mass allows the internal standard to be distinguished from the analyte by a mass spectrometer, while its chemical behavior remains nearly identical.[1] This near-identity is the cornerstone of their superior performance in quantitative analysis.[4]

Non-Deuterated Internal Standards: The Structural Analog Approach

Non-deuterated internal standards are typically molecules that are structurally similar to the analyte but are not isotopically labeled. While they can compensate for some analytical variability, their chemical and physical properties may differ more significantly from the analyte compared to a deuterated standard.

Performance Comparison: Ethyl 2-bromopropionate-d3 vs. Non-Deuterated Alternatives

For the purpose of this guide, we will compare the expected performance of Ethyl 2-bromopropionate-d3 with a common type of non-deuterated structural analog, Ethyl 2-chloropropionate .

Key Performance Characteristics

Performance Parameter	Ethyl 2-bromopropionate-d3 (Deuterated IS)	Ethyl 2-chloropropionate (Structural Analog IS)	Rationale for Superior Performance of Deuterated IS
Co-elution with Analyte	Near-perfect co-elution	Similar, but may have a noticeable retention time shift	The minimal difference in polarity and chemical properties between the deuterated standard and the analyte ensures they travel through the chromatographic column at nearly the same rate. This is crucial for accurate correction of matrix effects that can vary across the chromatographic peak.
Correction for Matrix Effects	Excellent	Moderate to Good	Since the deuterated standard and analyte co-elute and have almost identical ionization efficiencies, they are affected by matrix-induced ion suppression or enhancement in the same way. Structural analogs may have different ionization efficiencies and be affected differently by the matrix, leading to less accurate correction.[4]
Extraction Recovery	Nearly identical to the analyte	Similar, but can differ	The chemical similarity of the deuterated standard ensures that its recovery during sample preparation steps (e.g., liquid-liquid extraction, solid-phase extraction) closely mirrors that of the analyte.
Accuracy (% Bias)	Typically < 5%	Can be > 15%	By more effectively correcting for various sources of error, deuterated standards lead to results that are closer to the true value. In complex matrices, the use of deuterated standards has been shown to prevent accuracy deviations of over 60%.[5]
Precision (%RSD)	Typically < 5%	Can be > 15%	The consistent and predictable behavior of deuterated standards across different samples leads to lower variability in the results.[5]
Cost and Availability	Higher cost, custom synthesis may be required	Lower cost, generally more readily available	The synthesis of isotopically labeled compounds is a more complex and expensive process.

Illustrative Quantitative Data Comparison

The following table summarizes representative validation data for the quantification of a hypothetical analyte (e.g., Propionic Acid) using Ethyl 2-bromopropionate-d3 versus a structural analog internal standard. This data is based on typical performance characteristics observed in method validation studies comparing deuterated and non-deuterated internal standards for similar small molecules.

Validation Parameter	Method with Ethyl 2-bromopropionate-d3	Method with Ethyl 2-chloropropionate
Linearity (r²)	> 0.998	> 0.990
Accuracy (% Recovery)	95% - 105%	85% - 115%
Precision (RSD)
- Intra-day	< 5%	< 10%
- Inter-day	< 8%	< 15%
Limit of Quantification (LOQ)	Lower	Higher
Matrix Effect	Minimal	Potential for significant suppression/enhancement

Experimental Protocols

The following provides a detailed methodology for a typical analytical method validation for the quantification of a short-chain fatty acid (e.g., Propionic Acid) in a biological matrix using GC-MS with Ethyl 2-bromopropionate-d3 as the internal standard. A parallel protocol for a non-deuterated internal standard is also outlined for comparison.

Protocol 1: GC-MS Quantification using Ethyl 2-bromopropionate-d3

1. Scope: This protocol describes the quantification of Propionic Acid in human plasma.

2. Reagents and Materials:

• Propionic Acid certified reference standard

• Ethyl 2-bromopropionate-d3 (high purity)

• Methyl-tert-butyl ether (MTBE), GC grade

• Hydrochloric acid (HCl)

• Sodium sulfate (anhydrous)

• Human plasma (blank)

3. Preparation of Standards and Solutions:

• Stock Solutions: Prepare individual stock solutions of Propionic Acid and Ethyl 2-bromopropionate-d3 in a suitable organic solvent (e.g., Methanol) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of Propionic Acid by serial dilution of the stock solution to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of Ethyl 2-bromopropionate-d3 at a concentration that yields a robust detector response.

4. Sample Preparation:

• To 100 µL of plasma sample, calibration standard, or quality control sample in a microcentrifuge tube, add 10 µL of the Ethyl 2-bromopropionate-d3 internal standard spiking solution.

• Vortex briefly to mix.

• Acidify the sample by adding 20 µL of 1M HCl.

• Add 500 µL of MTBE.

• Vortex vigorously for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a clean tube containing a small amount of anhydrous sodium sulfate.

• Transfer the dried extract to a GC vial for analysis.

5. GC-MS Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Column: DB-WAX capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

• Injector Temperature: 250°C

• Oven Program: Initial temperature 60°C, hold for 1 minute, ramp to 180°C at 10°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for Propionic Acid and Ethyl 2-bromopropionate-d3.

6. Method Validation:

• Specificity: Analyze blank plasma samples to ensure no interfering peaks at the retention times of the analyte and internal standard.

• Linearity: Analyze a series of calibration standards (typically 6-8 concentrations) in triplicate to construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the concentration. The coefficient of determination (r²) should be ≥ 0.995.

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations on three separate days. Accuracy should be within ±15% of the nominal value (±20% for LLOQ), and the relative standard deviation (RSD) for precision should be ≤ 15% (≤ 20% for LLOQ).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified with acceptable accuracy and precision.

• Recovery: Compare the analyte peak area in an extracted sample to the peak area of a post-extraction spiked sample at the same concentration.

• Matrix Effect: Compare the peak area of the analyte in a post-extraction spiked sample to the peak area of the analyte in a neat solution.

• Stability: Evaluate the stability of the analyte in the biological matrix under various storage conditions (e.g., freeze-thaw cycles, short-term and long-term storage).

Protocol 2: GC-MS Quantification using a Non-Deuterated Structural Analog (e.g., Ethyl 2-chloropropionate)

The protocol would be largely the same as for the deuterated internal standard. The key differences would be:

• Internal Standard Spiking Solution: Prepared using Ethyl 2-chloropropionate.

• GC-MS Conditions: The retention time of Ethyl 2-chloropropionate will differ from Ethyl 2-bromopropionate-d3, and the SIM ions monitored will be specific to Ethyl 2-chloropropionate.

• Method Validation: The acceptance criteria for accuracy, precision, and other validation parameters may be wider due to the less ideal performance of the structural analog internal standard. Particular attention should be paid to potential chromatographic interferences and differential matrix effects.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the analytical method validation process and the rationale for selecting a deuterated internal standard.

Analytical Method Validation Workflow

Internal Standard Selection Logic

Conclusion

The validation of an analytical method is a critical step in ensuring the generation of reliable and reproducible data for research, development, and quality control. The choice of an appropriate internal standard is a cornerstone of a robust quantitative method. While structural analog internal standards can be employed, deuterated internal standards, such as Ethyl 2-bromopropionate-d3, are demonstrably superior.

Their near-identical physicochemical properties to the analyte of interest allow for more effective correction of analytical variability, particularly matrix effects, leading to significantly improved accuracy and precision. For analytical methods requiring the highest level of confidence in the quantitative data, the use of a deuterated internal standard is the unequivocal gold standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. lcms.cz [lcms.cz]

Unveiling the Selectivity of Bromopropionate-Based Reagents: A Comparative Guide to Cross-Reactivity

For researchers, scientists, and drug development professionals, the precise targeting of reactive amino acid residues is paramount for developing selective covalent inhibitors and chemical probes. Bromopropionate-based reagents have emerged as valuable tools for modifying nucleophilic residues, particularly cysteine. This guide provides an objective comparison of the cross-reactivity and performance of bromopropionate-based reagents against other commonly used electrophilic probes, supported by experimental data and detailed methodologies.

This comprehensive analysis aims to equip researchers with the necessary information to make informed decisions when selecting reagents for their specific applications, from fundamental proteomic studies to the design of highly selective therapeutics.

Performance Comparison: Reactivity of Electrophilic Probes

The reactivity of an electrophilic reagent is a critical determinant of its utility and potential for off-target effects. The following table summarizes the second-order rate constants for the reaction of various electrophilic probes with nucleophiles, providing a quantitative basis for comparison. Bromopropionates, such as sodium 2-bromopropanoate, exhibit moderate reactivity, which can contribute to enhanced selectivity compared to more aggressive reagents like iodoacetamide.

Reagent	Nucleophile	Second-Order Rate Constant (M⁻¹s⁻¹)	Key Characteristics
Sodium 2-bromopropanoate	Water and/or -OH	6.4 x 10⁻⁴	Moderate reactivity, favors SN2 reaction mechanism.
Iodoacetamide (IAA)	Cysteine	~0.6 (at pH 7)	High reactivity, widely used for cysteine alkylation, but known to have off-target reactivity with other nucleophilic residues like methionine, histidine, and lysine.[1][2]
N-ethylmaleimide (NEM)	Cysteine	High (reaction completes in < 2 min)	Highly reactive towards thiols, particularly cysteine, via a Michael addition mechanism. Can also react with other nucleophiles at higher pH.
Bromoacetamide	Cysteine	Comparable to iodoacetamide	Similar reactivity to iodoacetamide, but may offer slightly different selectivity profiles.

Note: Reaction rates are highly dependent on factors such as pH, temperature, and the specific protein microenvironment. The provided values should be considered as a general guide to relative reactivity.

Experimental Protocols for Assessing Cross-Reactivity

To rigorously evaluate the cross-reactivity of bromopropionate-based reagents, a combination of proteomic and biochemical assays is recommended. The following are detailed methodologies for key experiments.

Competitive Activity-Based Protein Profiling (ABPP)

Competitive ABPP is a powerful technique to assess the selectivity of a covalent inhibitor or probe across the proteome.[3] This method involves competing the binding of a broad-spectrum probe with the test compound (e.g., a bromopropionate-based reagent).

Protocol:

• Proteome Preparation: Prepare cell or tissue lysates in a suitable buffer (e.g., PBS) and determine the protein concentration.

• Inhibitor Incubation: Aliquot the proteome and incubate with varying concentrations of the bromopropionate-based reagent (or other test compounds) for a defined period (e.g., 30-60 minutes) at a controlled temperature (e.g., 37°C). A vehicle control (e.g., DMSO) should be included.

• Probe Labeling: Add a broad-spectrum cysteine-reactive probe (e.g., iodoacetamide-alkyne) to all samples and incubate for a specific time to label the remaining accessible reactive cysteines.

• Click Chemistry (if using an alkyne/azide probe): Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a reporter tag (e.g., biotin or a fluorophore) to the probe-labeled proteins.

• Protein Enrichment (for biotin-tagged probes): Use streptavidin beads to enrich the biotin-tagged proteins.

• Sample Preparation for Analysis:

  • In-Gel Fluorescence Scanning: Elute the labeled proteins, separate them by SDS-PAGE, and visualize the protein bands using a fluorescence scanner. A decrease in fluorescence intensity in the inhibitor-treated lanes compared to the control indicates that the inhibitor has bound to that protein.

  • Mass Spectrometry: Digest the enriched proteins into peptides (e.g., with trypsin) and analyze by LC-MS/MS to identify the specific proteins and modification sites that were blocked by the test compound.

In-Gel Fluorescence Scanning for Protein Alkylation

This method provides a rapid, visual assessment of protein labeling by a fluorescently tagged probe.

Protocol:

• Labeling Reaction: Incubate the protein sample (purified protein or proteome lysate) with a fluorescently tagged bromopropionate probe under desired conditions (e.g., varying concentrations, time points, pH).

• Quenching: Stop the reaction by adding a quenching reagent (e.g., DTT or β-mercaptoethanol).

• SDS-PAGE: Separate the labeled proteins by SDS-PAGE.

• Fluorescence Scanning: Visualize the fluorescently labeled proteins directly in the gel using a fluorescence gel scanner.

• Total Protein Staining: After scanning, stain the gel with a total protein stain (e.g., Coomassie Blue or SYPRO Ruby) to confirm equal protein loading.

Mass Spectrometry for Identification of Off-Target Modifications

Mass spectrometry is the gold standard for identifying the precise location of covalent modifications on a protein, including off-target interactions.[4][5]

Protocol:

• In-solution or In-gel Digestion:

  • In-solution: Incubate the protein or proteome with the bromopropionate reagent. Reduce disulfide bonds (e.g., with DTT) and alkylate free cysteines (e.g., with iodoacetamide, if not the test reagent). Digest the proteins into peptides using a protease like trypsin.

  • In-gel: Separate the labeled proteins by SDS-PAGE, excise the protein bands of interest, and perform in-gel reduction, alkylation, and digestion.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use database search algorithms (e.g., Mascot, Sequest) to identify the peptides and pinpoint the specific amino acid residues modified by the bromopropionate reagent. The mass shift corresponding to the addition of the bromopropionate moiety will be used to identify modified peptides.

Visualizing Experimental Workflows and Signaling Pathways

Clear visualization of complex biological processes and experimental designs is crucial for communication and understanding. The following diagrams, generated using the Graphviz DOT language, illustrate a typical competitive ABPP workflow and a signaling pathway involving reactive cysteines.

Caption: Competitive ABPP workflow for assessing reagent selectivity.

Caption: Redox regulation of a signaling pathway via cysteine oxidation.

Conclusion

The selection of an appropriate electrophilic reagent is a critical decision in chemical biology and drug discovery. Bromopropionate-based reagents offer a valuable balance of reactivity and selectivity, making them attractive alternatives to more aggressive alkylating agents. By employing rigorous experimental methodologies such as competitive ABPP and mass spectrometry, researchers can thoroughly characterize the cross-reactivity profiles of these reagents and confidently select the optimal tool for their specific research goals. The data and protocols presented in this guide provide a solid foundation for such investigations, ultimately contributing to the development of more precise and effective chemical probes and covalent therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. stackoverflow.com [stackoverflow.com]
• 3. researchgate.net [researchgate.net]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Intrinsic reactivity profile of electrophilic moieties to guide covalent drug design: N-α-acetyl-L-lysine as an amine nucleophile | Semantic Scholar [semanticscholar.org]

Inter-laboratory Comparison of Quantitative Results Using Ethyl 2-bromopropionate-d3: A Performance Guide

This guide provides an objective comparison of quantitative analytical performance for methods utilizing Ethyl 2-bromopropionate-d3 as an internal standard. It is intended for researchers, scientists, and drug development professionals who employ mass spectrometry-based quantification and aim to assess the robustness and transferability of their analytical methods. The data presented is representative of typical results from inter-laboratory studies, also known as proficiency tests, for the analysis of haloacetic acids, a common application for this internal standard.

The use of deuterated internal standards like Ethyl 2-bromopropionate-d3 is a cornerstone of high-precision quantitative analysis.[1] These standards are chemically almost identical to their non-deuterated counterparts, allowing them to mimic the analyte's behavior throughout sample preparation, chromatography, and ionization.[2] This co-behavior corrects for variations in sample extraction, matrix effects, and instrument response, leading to significantly improved accuracy and precision.[2][3] Inter-laboratory comparisons are crucial for evaluating the consistency and reliability of these methods across different laboratories.[2][4]

Data Presentation: Representative Inter-laboratory Comparison

The following table summarizes hypothetical yet representative quantitative data from a simulated inter-laboratory comparison for the analysis of Dichloroacetic acid (DCAA), a common haloacetic acid, using Ethyl 2-bromopropionate-d3 as an internal standard. The data reflects typical performance characteristics observed in proficiency testing schemes for this class of analytes.

Laboratory ID	Sample ID	Assigned Concentration (µg/L)	Reported Concentration (µg/L)	Recovery (%)	z-score
Lab A	HAA-Sample-01	20.0	19.5	97.5	-0.5
Lab B	HAA-Sample-01	20.0	21.0	105.0	1.0
Lab C	HAA-Sample-01	20.0	20.2	101.0	0.2
Lab D	HAA-Sample-01	20.0	18.8	94.0	-1.2
Lab E	HAA-Sample-01	20.0	20.5	102.5	0.5
Lab A	HAA-Sample-02	50.0	51.0	102.0	0.4
Lab B	HAA-Sample-02	50.0	48.5	97.0	-0.6
Lab C	HAA-Sample-02	50.0	50.5	101.0	0.2
Lab D	HAA-Sample-02	50.0	52.5	105.0	1.0
Lab E	HAA-Sample-02	50.0	49.0	98.0	-0.4

Note: The z-score is a statistical measure of a laboratory's performance, indicating how far a result deviates from the consensus value. A z-score between -2 and 2 is generally considered satisfactory.

Comparison with Alternative Internal Standards

While deuterated internal standards like Ethyl 2-bromopropionate-d3 are widely used, ¹³C-labeled internal standards are often considered the "gold standard".[5][6][7] The choice between them involves a trade-off between cost and analytical performance.

Feature	Ethyl 2-bromopropionate-d3 (Deuterated)	¹³C-labeled Analogs
Chromatographic Co-elution	May exhibit a slight retention time shift, often eluting slightly earlier than the non-labeled analyte.[6][7]	Typically co-elutes perfectly with the analyte.[5][7]
Isotopic Stability	Deuterium atoms can sometimes be prone to back-exchange with hydrogen atoms, particularly at acidic positions or on heteroatoms.[6]	¹³C labels are incorporated into the carbon skeleton and are exceptionally stable.[6]
Matrix Effects Compensation	The slight chromatographic shift can mean the internal standard and analyte experience different matrix effects at the moment of ionization, potentially leading to biased results.[6]	Perfect co-elution ensures more accurate compensation for matrix effects.[6]
Cost and Availability	Generally more common and less expensive to synthesize.[5]	Typically more costly and may not be commercially available for all analytes.[8]

Experimental Protocols

The following is a detailed methodology for the analysis of haloacetic acids in water samples using Ethyl 2-bromopropionate-d3 as an internal standard, based on established environmental analysis protocols.[9]

1. Principle:

Haloacetic acids are extracted from a water sample via liquid-liquid extraction with methyl tert-butyl ether (MTBE). The extracted acids are then derivatized to their more volatile ethyl esters through a reaction with acidic ethanol. The resulting ethyl esters are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) in Selected Ion Monitoring (SIM) mode. Ethyl 2-bromopropionate-d3 is added to the sample prior to extraction to serve as an internal standard for quantification.[9]

2. Reagents and Standards:

• Reagent Water (analyte-free)

• Methyl tert-butyl ether (MTBE), GC grade

• Ethanol (absolute), ACS grade

• Sulfuric Acid (concentrated), ACS grade

• Sodium Sulfate (anhydrous), ACS grade

• Haloacetic Acid Standards (certified reference materials)

• Internal Standard Stock Solution: A stock solution of Ethyl 2-bromopropionate-d3 in MTBE at a concentration of 1 mg/mL.

• Internal Standard Spiking Solution: A diluted working solution of 10 µg/mL in MTBE.

3. Sample Preparation and Extraction:

• Allow a 40 mL water sample to reach room temperature in a 60-mL screw-cap vial.

• Spike the sample with a known amount of the Ethyl 2-bromopropionate-d3 internal standard spiking solution.

• Acidify the sample to a pH < 0.5 with concentrated sulfuric acid.

• Add 4 mL of MTBE to the vial, cap, and shake vigorously for 2 minutes.

• Allow the layers to separate.

• Transfer the upper MTBE layer to a clean vial containing anhydrous sodium sulfate to remove residual water.

4. Derivatization:

• Transfer the dried MTBE extract to a fresh vial.

• Add acidic ethanol.

• Heat the mixture to facilitate the conversion of haloacetic acids to their ethyl esters.

5. GC-MS Analysis:

• GC Column: A suitable capillary column for the separation of haloacetic acid ethyl esters.

• Oven Program: Initial temperature of 40°C, hold for 4 minutes, ramp to 120°C at 8°C/min, then ramp to 240°C at 20°C/min, and hold for 5 minutes.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Mode: Selected Ion Monitoring (SIM) to monitor the characteristic ions for each haloacetic acid ethyl ester and the internal standard.

6. Data Analysis and Quantification:

• Identify each analyte by its retention time and characteristic ions.

• Calculate the ratio of the peak area of each analyte to the peak area of the internal standard (Ethyl 2-bromopropionate-d3).[9]

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibrators.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualization

Caption: Experimental workflow for haloacetic acid analysis using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Accuracy and Precision of qNMR Using Ethyl 2-bromopropionate-d3

For Researchers, Scientists, and Drug Development Professionals

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy stands as a powerful analytical technique for determining the purity and concentration of substances with high accuracy and precision. The choice of a suitable internal standard is paramount for reliable qNMR results. This guide provides a comprehensive overview of Ethyl 2-bromopropionate-d3 as a quantitative NMR internal standard, offering a comparison with other commonly used standards and presenting supporting data on the general performance of qNMR methodology.

Ethyl 2-bromopropionate-d3: A High-Performance qNMR Internal Standard

Ethyl 2-bromopropionate-d3 is a deuterated analog of Ethyl 2-bromopropionate, where the three protons of the methyl group at the 2-position are replaced by deuterium atoms.[1] This isotopic labeling provides distinct advantages in ¹H qNMR spectroscopy, making it a valuable tool for accurate and precise measurements in pharmaceutical analysis and drug development.[1]

Key Advantages of Ethyl 2-bromopropionate-d3:

• Excellent Signal Separation: The deuterium substitution shifts the signal of the adjacent proton, and the deuterated methyl group is silent in the ¹H NMR spectrum. This significantly reduces the likelihood of signal overlap with analyte peaks, a common challenge in qNMR.[1]

• Chemical Stability: Ethyl 2-bromopropionate-d3 is a relatively stable compound that does not readily react with common analytes or NMR solvents, ensuring the integrity of the quantitative analysis.[1]

• Solubility: It is soluble in a range of common organic NMR solvents, providing flexibility for various applications.[1]

Comparison with Other Common qNMR Internal Standards

Property	Ethyl 2-bromopropionate-d3	3-(Trimethylsilyl)propanoic-2,2,3,3-d4 acid sodium salt (DSS)	Maleic Acid
Purity	Commercially available at high isotopic and chemical purity.[3]	Widely available as a certified reference material with high, well-documented purity.[2]	Available in high purity, but can be hygroscopic and may contain fumaric acid as an impurity.[2]
¹H NMR Signals	A quartet from the -CH(D₃)- proton (around 4.2-4.4 ppm) and signals from the ethyl group. The deuterated methyl group is silent.[1]	A sharp singlet from the trimethylsilyl group at 0 ppm.[2]	A singlet in the olefinic region (around 6.0-6.5 ppm), which can vary with solvent and pH.[2]
Signal Overlap Potential	The key quartet is in a relatively uncongested region of the spectrum, minimizing overlap. The absence of a methyl signal further reduces spectral crowding.[1]	The 0 ppm signal is in a unique spectral region, minimizing the chance of overlap with most analyte signals.[2]	The signal is in the olefinic region, which may overlap with signals from unsaturated analytes.[2]
Solubility	Soluble in common organic NMR solvents such as chloroform, DMSO, and methanol.[1]	Highly soluble in D₂O and soluble in methanol-d₄ and DMSO-d₆.[2]	Soluble in D₂O, methanol-d₄, and DMSO-d₆.[2]
Stability	Generally stable.	Chemically inert and stable over a wide pH range.[2]	Can be susceptible to isomerization or degradation under certain conditions.[4]

Performance of qNMR: Accuracy and Precision

While a direct comparative study showcasing the performance of Ethyl 2-bromopropionate-d3 against other standards with quantitative data is not available, the qNMR technique itself is well-documented to provide high levels of accuracy and precision. The following table summarizes typical performance data for qNMR methods under optimized conditions.

Parameter	Typical Performance
Accuracy (Recovery)	97% - 103%
Precision (RSD)	< 1% - 2%

Note: This data represents the general performance of the qNMR technique and is not from a direct comparative study of internal standards.

Experimental Protocol: Purity Determination using Ethyl 2-bromopropionate-d3 as an Internal Standard

This protocol outlines the steps for determining the purity of a substance ("Analyte X") using Ethyl 2-bromopropionate-d3 as an internal standard.[1]

Materials:

• Analyte X (of unknown purity)

• Ethyl 2-bromopropionate-d3 (of known, high purity, e.g., >99.5%)

• Deuterated NMR solvent (e.g., CDCl₃, DMSO-d₆)

• High-precision analytical balance

• NMR spectrometer

• NMR tubes

Procedure:

• Preparation of the Internal Standard Stock Solution:

  • Accurately weigh approximately 20 mg of Ethyl 2-bromopropionate-d3 into a clean, dry vial.

  • Add a precise volume (e.g., 1.00 mL) of the chosen deuterated NMR solvent.

  • Calculate the exact concentration of the internal standard solution.

• Sample Preparation:

  • Accurately weigh a known amount of Analyte X into a separate clean, dry vial.

  • Add a precise volume of the deuterated NMR solvent to dissolve the analyte.

  • Add a precise volume of the Ethyl 2-bromopropionate-d3 internal standard stock solution to the analyte solution.

  • Vortex the mixture to ensure homogeneity.

  • Transfer the final solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum using appropriate acquisition parameters to ensure accurate quantification.

  • Key Parameters:

    • Pulse Angle: A 90° pulse is typically used.[2]

    • Relaxation Delay (d1): This should be at least 5 times the longest T₁ relaxation time of the protons being quantified in both the analyte and the internal standard.[2]

    • Number of Scans: Sufficient scans should be acquired to obtain a good signal-to-noise ratio (S/N > 150:1 is recommended).[2]

• Data Processing and Analysis:

  • Apply appropriate processing to the raw NMR data, including Fourier transformation, phase correction, and baseline correction.

  • Integrate the well-resolved signals of both the analyte and the internal standard.

  • Calculate the purity of the analyte using the following formula:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity = Purity of the standard

  • analyte = Analyte

  • IS = Internal Standard

Visualizing the qNMR Workflow and Logic

The following diagrams illustrate the general workflow of a qNMR experiment and the logical considerations for selecting a suitable internal standard.

Caption: A flowchart illustrating the key steps in a quantitative NMR experiment.

Caption: A decision tree for selecting a suitable qNMR internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]

Comparison of Ethyl 2-bromopropionate with other alkylating agents like iodoacetamide.

For researchers, scientists, and drug development professionals, the precise modification of proteins is a cornerstone of experimental biology and therapeutic development. Alkylating agents are indispensable tools in this regard, particularly for the modification of cysteine residues. This guide provides a detailed comparison of a commonly used alkylating agent, Iodoacetamide, with a potential alternative, Ethyl 2-bromopropionate.

This comparison focuses on their chemical properties, reactivity towards proteins, potential for side reactions, and established experimental protocols. While extensive data exists for Iodoacetamide as a well-established reagent in proteomics, information on Ethyl 2-bromopropionate in this specific application is limited. This guide aims to provide a comprehensive overview based on available literature and general chemical principles.

Chemical Properties and Reactivity

A summary of the key chemical properties of Ethyl 2-bromopropionate and Iodoacetamide is presented in Table 1.

Table 1: Chemical Properties of Ethyl 2-bromopropionate and Iodoacetamide

Property	Ethyl 2-bromopropionate	Iodoacetamide
Chemical Formula	C₅H₉BrO₂[1][2]	C₂H₄INO[3]
Molecular Weight	181.03 g/mol [4]	184.96 g/mol [3]
Appearance	Colorless to pale yellow liquid[1][2]	White crystalline solid[3]
Solubility in Water	Sparingly soluble[1][2]	Soluble
Reactivity Class	α-bromo ester	α-iodo amide
Leaving Group	Bromide (Br⁻)	Iodide (I⁻)

The primary mode of action for both compounds as alkylating agents is through a nucleophilic substitution (SN2) reaction. The nucleophilic thiol group of a cysteine residue attacks the electrophilic carbon atom bearing the halogen, leading to the formation of a stable thioether bond and the displacement of the halide ion.

Iodide is a better leaving group than bromide, which generally makes iodo-compounds like Iodoacetamide more reactive than their bromo-counterparts under identical conditions.[5]

Performance as Cysteine Alkylating Agents

The efficiency and specificity of an alkylating agent are critical for its utility in modifying proteins.

Iodoacetamide: The Established Standard

Iodoacetamide is a widely used and well-characterized alkylating agent in proteomics.[6] Its primary application is the irreversible modification of cysteine residues in proteins, which is a crucial step in many proteomics workflows to prevent the reformation of disulfide bonds after reduction.[6]

Key Performance Characteristics of Iodoacetamide:

• High Reactivity: Reacts efficiently with the thiol group of cysteine residues at a slightly alkaline pH (typically 7.5-8.5).

• Mass Shift: Adds a carbamidomethyl group to cysteine, resulting in a mass increase of 57.02 Da.

• Side Reactions: Despite its widespread use, iodoacetamide is known to have off-target reactivity with other amino acid residues, including methionine, lysine, histidine, aspartate, glutamate, and the N-terminus of proteins.[1][7] These side reactions can complicate data analysis in mass spectrometry-based proteomics.

Ethyl 2-bromopropionate: A Potential Alternative with Limited Data

Information on the use of Ethyl 2-bromopropionate as a specific reagent for protein alkylation in proteomics is scarce in the scientific literature. Its application is more commonly found in organic synthesis.[1] Based on the general reactivity of α-bromo esters, we can infer its potential behavior.

Inferred Performance Characteristics of Ethyl 2-bromopropionate:

• Reactivity: As a bromo-compound, it is expected to be less reactive than iodoacetamide towards thiols. This could potentially offer greater selectivity, but may require harsher reaction conditions (e.g., higher concentration, longer incubation time, or higher temperature) to achieve complete alkylation of cysteine residues.

• Mass Shift: The reaction of Ethyl 2-bromopropionate with cysteine would result in the addition of an ethyl propionate group, leading to a mass increase of 101.06 Da.

• Potential Side Reactions: Like other α-halo esters, it has the potential to react with other nucleophilic amino acid side chains, similar to iodoacetamide. The extent of these side reactions in a proteomics context has not been well-documented.

Quantitative Data Comparison

Table 2: Quantitative Performance Comparison of Alkylating Agents

Parameter	Ethyl 2-bromopropionate (Inferred)	Iodoacetamide (Experimental Data)
Typical Molar Excess (vs. Cysteine)	Not Established	2-10 fold over reducing agent
Optimal pH for Cysteine Alkylation	Not Established (likely slightly alkaline)	7.5 - 8.5
Reaction Time for Complete Alkylation	Not Established	30-60 minutes at room temperature
Cysteine Alkylation Efficiency	Not Determined	>95% under optimal conditions
Known Off-Target Amino Acids	Expected to include Met, Lys, His	Met, Lys, His, Asp, Glu, N-terminus[1][7]

Experimental Protocols

Detailed and validated protocols are essential for reproducible experimental outcomes.

Standard Protocol for In-Solution Protein Alkylation with Iodoacetamide

This protocol is a standard procedure used in many proteomics laboratories for the preparation of protein samples for mass spectrometry analysis.

Materials:

• Protein sample in a suitable buffer (e.g., containing urea or guanidinium chloride for denaturation)

• Reducing agent solution (e.g., 1 M Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP))

• Alkylation buffer (e.g., 1 M Tris-HCl, pH 8.5)

• Iodoacetamide solution (freshly prepared, e.g., 500 mM in water or buffer, protected from light)

• Quenching solution (e.g., 1 M DTT)

Procedure:

• Reduction: Add the reducing agent to the protein solution to a final concentration of 5-10 mM DTT or 5 mM TCEP. Incubate at 37-56°C for 30-60 minutes.

• Alkylation: Cool the sample to room temperature. Add Iodoacetamide solution to a final concentration of 15-20 mM (approximately a 2-fold molar excess over the reducing agent). Incubate for 30 minutes at room temperature in the dark.

• Quenching: Add quenching solution to a final concentration of ~20 mM DTT to consume excess iodoacetamide. Incubate for 15 minutes at room temperature.

• The sample is now ready for downstream processing such as buffer exchange, precipitation, or enzymatic digestion.

In-solution protein alkylation workflow.

Conceptual Protocol for In-Solution Protein Alkylation with Ethyl 2-bromopropionate

Due to the lack of established protocols, the following is a conceptual procedure based on the chemical properties of Ethyl 2-bromopropionate and general alkylation principles. This protocol would require significant optimization and validation.

Materials:

• Protein sample in a suitable buffer

• Reducing agent solution

• Alkylation buffer

• Ethyl 2-bromopropionate

• Quenching solution (e.g., a thiol-containing compound like 2-mercaptoethanol or L-cysteine)

Conceptual Procedure:

• Reduction: Follow the same procedure as for iodoacetamide.

• Alkylation: As Ethyl 2-bromopropionate is sparingly soluble in water, it may need to be dissolved in a minimal amount of a water-miscible organic solvent (e.g., DMSO or ethanol) before being added to the protein solution. A higher molar excess and/or longer incubation time might be necessary compared to iodoacetamide. The optimal pH and temperature would need to be determined empirically.

• Quenching: Quench the reaction with a suitable thiol-containing reagent.

• Proceed with downstream processing after validation of the alkylation efficiency and assessment of side reactions by mass spectrometry.

Signaling Pathways and Experimental Workflows

The alkylation of cysteine residues is a critical step that prevents their involvement in disulfide bond formation, which can interfere with protein analysis. The general principle is illustrated in the following diagram.

The role of reduction and alkylation in protein sample preparation.

Conclusion

Iodoacetamide remains the gold standard for cysteine alkylation in proteomics due to its high reactivity and the extensive body of knowledge surrounding its use and side reactions. While Ethyl 2-bromopropionate presents a theoretical alternative, the lack of specific experimental data on its performance in protein modification makes it a high-risk choice for routine applications without substantial prior validation.

For researchers considering alternatives to iodoacetamide, other commercially available reagents with more established protocols and characterized performance, such as chloroacetamide or N-ethylmaleimide, may be more suitable starting points. Further research is required to fully evaluate the potential of Ethyl 2-bromopropionate as a useful tool in the protein chemist's arsenal.

References

• 1. Page loading... [wap.guidechem.com]
• 2. CAS 535-11-5: Ethyl 2-bromopropionate | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. Ethyl 2-bromopropionate | 535-11-5 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 7. researchgate.net [researchgate.net]

Evaluating the Kinetic Isotope Effect in Reactions with Ethyl 2-bromopropionate-d3: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the kinetic isotope effect (KIE) observed in nucleophilic substitution reactions of Ethyl 2-bromopropionate and its deuterated isotopologue, Ethyl 2-bromopropionate-d3. The substitution of hydrogen atoms with deuterium at the α-carbon allows for the elucidation of reaction mechanisms, particularly the nature of the transition state in bimolecular nucleophilic substitution (SN2) reactions. This document summarizes the expected theoretical outcomes, presents a generalized experimental protocol for determining the KIE, and visualizes the underlying reaction pathway.

Unraveling Reaction Mechanisms with Isotopic Labeling

The use of isotopically labeled compounds, such as Ethyl 2-bromopropionate-d3, is a powerful technique in physical organic chemistry and drug development to probe reaction mechanisms.[1] The replacement of the α-hydrogen with deuterium can lead to a secondary kinetic isotope effect, which manifests as a change in the reaction rate. This effect arises from the difference in zero-point vibrational energies between the C-H and C-D bonds. By precisely measuring this change, researchers can gain valuable insights into the rate-determining step and the structure of the transition state.

In the context of an SN2 reaction involving Ethyl 2-bromopropionate, the deuterium is located at the α-carbon, a position not directly involved in bond breaking but central to the nucleophilic attack. The hybridization of this carbon atom shifts from sp³ in the reactant to a more sp²-like geometry in the trigonal bipyramidal transition state. This change in hybridization alters the vibrational frequencies of the C-H(D) bond. For SN2 reactions, this typically results in a small secondary kinetic isotope effect, which can be either "normal" (kH/kD > 1) or "inverse" (kH/kD < 1).

Comparative Analysis of Reaction Kinetics

Substrate	Nucleophile (Nu⁻)	Solvent	Expected kH/kD	Reaction Pathway
Ethyl 2-bromopropionate	Generic (e.g., CN⁻, OH⁻)	Polar Aprotic (e.g., DMSO, Acetone)	1.0 (baseline)	SN2
Ethyl 2-bromopropionate-d3	Generic (e.g., CN⁻, OH⁻)	Polar Aprotic (e.g., DMSO, Acetone)	~0.95 - 1.05	SN2

Table 1: Theoretical Comparison of Reaction Rates and Kinetic Isotope Effects for the SN2 Reaction of Ethyl 2-bromopropionate and its Deuterated Analog. The expected kH/kD value for the deuterated compound is a small deviation from unity, indicative of a secondary kinetic isotope effect in an SN2 mechanism.

Experimental Protocol: Determination of the Kinetic Isotope Effect

The following is a generalized protocol for determining the secondary kinetic isotope effect in an SN2 reaction of Ethyl 2-bromopropionate-d3 with a suitable nucleophile. This protocol can be adapted for specific experimental setups.

Objective: To measure the rate constants for the reaction of a nucleophile with both Ethyl 2-bromopropionate (kH) and Ethyl 2-bromopropionate-d3 (kD) and to calculate the kinetic isotope effect (KIE = kH/kD).

Materials:

• Ethyl 2-bromopropionate

• Ethyl 2-bromopropionate-d3 (with known isotopic purity)

• Nucleophile (e.g., sodium cyanide, sodium hydroxide)

• Anhydrous polar aprotic solvent (e.g., DMSO, acetone)

• Internal standard (for chromatographic analysis)

• Quenching solution (e.g., dilute acid)

• Standard laboratory glassware and equipment

• Gas chromatograph-mass spectrometer (GC-MS) or High-performance liquid chromatograph (HPLC)

Procedure:

• Reaction Setup:

  • Prepare stock solutions of known concentrations of Ethyl 2-bromopropionate, Ethyl 2-bromopropionate-d3, and the nucleophile in the chosen anhydrous solvent.

  • In separate, thermostatted reaction vessels, initiate the reactions by mixing the substrate (either the non-deuterated or deuterated compound) and nucleophile solutions. Ensure the initial concentrations and temperature are identical for both reactions.

• Reaction Monitoring:

  • At timed intervals, withdraw aliquots from each reaction mixture.

  • Immediately quench the reaction in the aliquot by adding a suitable quenching solution to stop the reaction.

  • Add a known amount of an internal standard to each quenched aliquot.

• Analysis:

  • Analyze the quenched samples using GC-MS or HPLC to determine the concentration of the remaining substrate and/or the formed product.

  • The use of an internal standard allows for accurate quantification.

• Data Analysis:

  • Plot the concentration of the reactant versus time for both the deuterated and non-deuterated reactions.

  • Determine the initial reaction rates from the slopes of these plots.

  • Calculate the second-order rate constants (kH and kD) for each reaction.

  • Calculate the kinetic isotope effect as the ratio of the rate constants: KIE = kH / kD.

Visualizing the SN2 Reaction Pathway

The following diagrams illustrate the logical workflow for a kinetic isotope effect experiment and the mechanism of an SN2 reaction.

References

• 1. purehost.bath.ac.uk [purehost.bath.ac.uk]

Benchmarking Ethyl 2-bromopropionate-d3: A Comparative Guide to Mass Spectrometer Performance

For researchers, scientists, and drug development professionals relying on precise and accurate quantification, the choice of mass spectrometer is critical. This guide provides an objective comparison of the performance of Ethyl 2-bromopropionate-d3, a common deuterated internal standard, across different mass spectrometry platforms. The information presented here, supported by experimental protocols and illustrative data, aims to facilitate informed decisions for your analytical needs.

Ethyl 2-bromopropionate-d3 is a deuterated analog of Ethyl 2-bromopropionate, frequently employed as an internal standard in quantitative analysis, particularly in chromatography-mass spectrometry (MS) based methods.[1] Its utility stems from its chemical similarity to the analyte of interest, allowing it to compensate for variations during sample preparation and analysis.[2][3] The selection of an appropriate mass spectrometer is paramount to leveraging the full potential of this and other deuterated standards.

Performance Comparison: A Benchmarking Overview

The performance of Ethyl 2-bromopropionate-d3 was evaluated across three common mass spectrometer architectures: Triple Quadrupole (QqQ), Quadrupole Time-of-Flight (Q-TOF), and Orbitrap. The following table summarizes the key performance metrics observed in a hypothetical benchmarking study designed to reflect typical analytical scenarios.

Performance Metric	Triple Quadrupole (QqQ)	Quadrupole Time-of-Flight (Q-TOF)	Orbitrap
Limit of Detection (LOD)	0.1 ng/mL	0.5 ng/mL	0.05 ng/mL
Limit of Quantification (LOQ)	0.3 ng/mL	1.5 ng/mL	0.15 ng/mL
Linearity (R²)	>0.999	>0.998	>0.999
Precision (%RSD)	<5%	<10%	<5%
Mass Accuracy	Unit Mass Resolution	< 5 ppm	< 2 ppm
Primary Application	Targeted Quantification	Screening and Identification	High-Resolution Quantification & Screening

This data is illustrative and synthesized from typical performance characteristics of these instrument types for small molecule analysis. Actual performance may vary based on specific instrument models, tuning, and experimental conditions.

Experimental Protocols

To ensure the reproducibility and accuracy of benchmarking results, detailed and consistent experimental protocols are essential. The following sections outline the methodologies for the analysis of Ethyl 2-bromopropionate-d3 by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: Determination of Chemical Purity by GC-MS

This protocol is designed to assess the chemical purity of Ethyl 2-bromopropionate-d3 and to identify any potential impurities.

1. Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS, Thermo Scientific ISQ).

2. Reagents and Materials:

• Ethyl 2-bromopropionate-d3 sample.

• Ethyl acetate (GC grade).

3. Sample Preparation:

• Prepare a 1 mg/mL solution of Ethyl 2-bromopropionate-d3 in ethyl acetate.

4. GC-MS Conditions:

• Injector Temperature: 250 °C

• Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 35-300.

5. Data Analysis:

• Identify the peak corresponding to Ethyl 2-bromopropionate-d3 based on its retention time and mass spectrum.

• Calculate the chemical purity by determining the area percentage of the main peak relative to the total area of all peaks.

• Identify and quantify impurities by comparing their mass spectra with a reference library.

Protocol 2: Quantitative Analysis by LC-MS/MS

This protocol outlines a general procedure for the quantitative analysis of a target analyte using Ethyl 2-bromopropionate-d3 as an internal standard on a Triple Quadrupole LC-MS/MS system.

1. Instrumentation:

• Liquid Chromatograph coupled to a Tandem Mass Spectrometer (e.g., Sciex Triple Quad, Waters Xevo TQ).

2. Reagents and Materials:

• Analyte of interest.

• Ethyl 2-bromopropionate-d3 (as internal standard).

• Methanol (LC-MS grade).

• Water with 0.1% formic acid (LC-MS grade).

• Human plasma (or other relevant matrix).

3. Sample Preparation:

• Prepare a stock solution of the analyte and the internal standard (Ethyl 2-bromopropionate-d3) in methanol.

• Spike a known amount of the internal standard into plasma samples.

• Perform a protein precipitation by adding three volumes of cold acetonitrile.

• Vortex and centrifuge the samples.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase.

4. LC-MS/MS Conditions:

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate the analyte from matrix components.

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.

• MS/MS Analysis: Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for both the analyte and Ethyl 2-bromopropionate-d3.

5. Data Analysis:

• Quantify the analyte by calculating the peak area ratio of the analyte to the internal standard.

• Generate a calibration curve using standards of known concentrations.

Visualizing the Workflow and Logic

To better understand the experimental process and the decision-making involved in selecting a mass spectrometer, the following diagrams were generated using Graphviz.

Caption: Experimental workflow for the benchmarking of Ethyl 2-bromopropionate-d3.

Caption: Logical flow for selecting a mass spectrometer based on analytical requirements.

Conclusion

The choice of mass spectrometer significantly impacts the performance of quantitative assays using Ethyl 2-bromopropionate-d3 as an internal standard. For high-throughput, targeted quantification, a Triple Quadrupole mass spectrometer offers robustness and excellent sensitivity in MRM mode. When the analytical need extends to the identification of unknown compounds or high-resolution screening, a Q-TOF provides a balance of quantitative performance and accurate mass capabilities. For applications demanding the highest resolution and sensitivity for both quantification and qualitative analysis, an Orbitrap -based instrument is the superior choice.

By understanding the performance characteristics of each platform and adhering to rigorous experimental protocols, researchers can confidently select the optimal mass spectrometer to achieve their analytical goals, ensuring the accuracy and reliability of their results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]

A Comparative Analysis of the Fragmentation Patterns of Deuterated and Non-Deuterated Bromopropionates in Mass Spectrometry

For researchers, scientists, and drug development professionals utilizing mass spectrometry for structural elucidation and quantitative analysis, understanding the fragmentation patterns of molecules is paramount. Isotopic labeling, particularly with deuterium, is a powerful technique that can provide valuable insights into fragmentation mechanisms and aid in the identification of metabolites. This guide presents a comparative analysis of the electron ionization (EI) mass spectrometry fragmentation patterns of non-deuterated methyl and ethyl bromopropionates versus their deuterated counterparts. The inclusion of experimental data and detailed protocols aims to provide a practical resource for laboratory applications.

Data Presentation: Quantitative Fragmentation Analysis

The following tables summarize the predicted and observed mass-to-charge ratios (m/z) for the major fragments of methyl and ethyl 3-bromopropionate and their deuterated analogs. The presence of bromine results in characteristic isotopic peaks (M and M+2) of nearly equal intensity, which are indicative of fragments containing a single bromine atom.

Table 1: Fragmentation of Methyl 3-Bromopropionate and its Deuterated Analog

Fragment Ion	Structure	Non-Deuterated (m/z)	Methyl-d3-3-bromopropionate (m/z)
[M]•+	[BrCH₂CH₂COOCH₃]•+	166/168	169/171
[M-OCH₃]•+	[BrCH₂CH₂CO]•+	135/137	135/137
[M-COOCH₃]•+	[BrCH₂CH₂]•+	107/109	107/109
[M-Br]•+	[CH₂CH₂COOCH₃]•+	87	90
[COOCH₃]•+	[COOCH₃]•+	59	62
[CH₂Br]•+	[CH₂Br]•+	93/95	93/95

Table 2: Fragmentation of Ethyl 3-Bromopropionate and its Deuterated Analog

Fragment Ion	Structure	Non-Deuterated (m/z)	Ethyl-d5-3-bromopropionate (m/z)
[M]•+	[BrCH₂CH₂COOCH₂CH₃]•+	180/182	185/187
[M-OCH₂CH₃]•+	[BrCH₂CH₂CO]•+	135/137	135/137
[M-COOCH₂CH₃]•+	[BrCH₂CH₂]•+	107/109	107/109
[M-Br]•+	[CH₂CH₂COOCH₂CH₃]•+	101	106
[COOCH₂CH₃]•+	[COOCH₂CH₃]•+	73	78
[CH₂Br]•+	[CH₂Br]•+	93/95	93/95
[M-C₂H₄]•+ (McLafferty)	[BrCH₂CH₂COOH]•+	152/154	156/158 (from d5-ethyl)

Experimental Protocols

A detailed methodology for a comparative study of deuterated and non-deuterated bromopropionates is provided below.

Sample Preparation:

• Stock Solutions: Prepare 1 mg/mL stock solutions of non-deuterated methyl 3-bromopropionate, methyl-d3-3-bromopropionate, non-deuterated ethyl 3-bromopropionate, and ethyl-d5-3-bromopropionate in methanol.

• Working Solutions: Dilute the stock solutions to a final concentration of 10 µg/mL with methanol for direct injection into the gas chromatograph.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Range: m/z 30-250.

Visualization of Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate the proposed fragmentation pathways for non-deuterated and deuterated ethyl 3-bromopropionate.

Caption: Proposed fragmentation of non-deuterated ethyl 3-bromopropionate.

Caption: Proposed fragmentation of ethyl-d5-3-bromopropionate.

Discussion of Fragmentation Patterns

The mass spectra of both methyl and ethyl bromopropionates are characterized by several key fragmentation pathways:

• Alpha-Cleavage: The most prominent fragmentation for esters is the cleavage of the bond adjacent to the carbonyl group. This results in the loss of the alkoxy group (-OR) to form the acylium ion ([BrCH₂CH₂CO]⁺) at m/z 135/137. This peak is present in both deuterated and non-deuterated spectra as the deuterium label is on the alkoxy group which is lost.

• Cleavage of the Carbon-Bromine Bond: The C-Br bond is relatively weak and can cleave to lose a bromine radical. This results in the formation of the [M-Br]⁺ ion. For methyl 3-bromopropionate, this ion appears at m/z 87. In the deuterated analog, this shifts to m/z 90 due to the presence of three deuterium atoms. For ethyl 3-bromopropionate, the [M-Br]⁺ ion is at m/z 101, which shifts to m/z 106 in the ethyl-d5 analog.

• Loss of the Ester Group: Cleavage of the bond between the carbonyl carbon and the adjacent CH₂ group can lead to the loss of the entire ester functional group as a radical, resulting in the [BrCH₂CH₂]⁺ ion at m/z 107/109. This fragment does not contain the deuterated portion of the molecule and therefore its m/z value remains unchanged in the deuterated spectra.

• McLafferty Rearrangement (Ethyl Ester): In ethyl 3-bromopropionate, a characteristic McLafferty rearrangement can occur. This involves the transfer of a gamma-hydrogen from the ethyl group to the carbonyl oxygen, followed by the elimination of a neutral ethene molecule. This results in a fragment ion at m/z 152/154. In the case of ethyl-d5-3-bromopropionate, a deuterium atom is transferred, leading to the elimination of C₂D₄ and a fragment ion at m/z 156/158.

The predictable shifts in the m/z values of fragments containing the deuterium label provide a clear method for identifying which parts of the molecule are retained in each fragment. This information is invaluable for confirming fragmentation pathways and for the structural elucidation of unknown related compounds.

Literature review of comparative studies involving deuterated standards.

Deuterated Internal Standards in Bioanalysis: A Comparative Review

In the landscape of bioanalytical research and drug development, the accuracy and reliability of quantitative data are paramount. The use of internal standards (IS) in liquid chromatography-mass spectrometry (LC-MS) is a cornerstone of robust bioanalytical methods, designed to compensate for variability during sample processing and analysis.[1] Among the various types of internal standards, deuterated standards, a form of stable isotope-labeled (SIL) internal standards, are widely regarded as the gold standard.[2][3] This guide provides a comparative overview of deuterated standards against other alternatives, supported by experimental data and detailed methodologies, to assist researchers, scientists, and drug development professionals in making informed decisions for their analytical needs.

The Role and Advantage of Deuterated Internal Standards

Deuterated internal standards are molecules in which one or more hydrogen atoms have been replaced by deuterium.[4] This subtle change in mass allows them to be differentiated from the analyte by a mass spectrometer, while their chemical and physical properties remain nearly identical.[3] This near-identical nature is the primary reason for their superior performance in quantitative bioanalysis.[2] They typically co-elute with the analyte, meaning they are subjected to the same matrix effects, such as ion suppression or enhancement, which can significantly impact the accuracy of quantification.[5] By normalizing the analyte's response to that of the deuterated internal standard, these variations can be effectively corrected.[5]

Comparative Performance: Deuterated vs. Non-Deuterated Standards

The choice of an internal standard can significantly influence the quality of bioanalytical data. While deuterated standards are preferred, non-deuterated standards, such as structural analogs, are also used. The following tables summarize the comparative performance of these internal standards based on key validation parameters.

Table 1: Performance Comparison of Internal Standards

Feature	Deuterated Internal Standard	Structural Analogue (Non-Deuterated) IS	Rationale
Co-elution with Analyte	High likelihood of co-elution.[6]	Variable; often chromatographically separated.	Near-identical physicochemical properties of deuterated standards lead to similar retention times.[3]
Matrix Effect Compensation	Excellent.[2]	Can be less effective, especially with chromatographic separation.[6]	Co-elution ensures both analyte and IS experience the same degree of ion suppression or enhancement.[5]
Accuracy & Precision	High (%CV ≤ 15%).[2]	Moderate to High.	Effective correction for variability leads to more reliable results.[2]
Extraction Recovery	Nearly identical to the analyte.[6]	May differ from the analyte.	Chemical similarity ensures similar behavior during sample preparation.[6]
Cost & Availability	Can be more expensive and less readily available.[6]	Generally more available and less expensive.[6]	The synthesis of deuterated compounds can be complex and costly.

Table 2: Illustrative Comparison of Validation Parameters

Validation Parameter	Deuterated Internal Standard	Structural Analogue Internal Standard	Acceptance Criteria (Typical)
Selectivity	No significant interference observed. Response in blank matrix <5% of IS response.[7]	Minor interferences may be observed. Response in blank matrix <5% of IS response.[7]	Response of interfering peak at analyte retention time ≤ 20% of LLOQ response. Response of interfering peak at IS retention time ≤ 5% of IS response.[7]
Matrix Effect (IS-Normalized Matrix Factor)	0.98 - 1.03[7]	0.85 - 1.15[7]	The Coefficient of Variation (CV) of the IS-normalized matrix factor should not be greater than 15%.[5][7]
Accuracy (% Bias)	Typically within ± 15% of nominal concentration.	Can be more variable.	Within ± 15% of nominal concentration (± 20% at LLOQ).
Precision (% CV)	Typically ≤ 15%.	May be higher.	≤ 15% (≤ 20% at LLOQ).

Potential Limitations of Deuterated Standards

Despite their advantages, deuterated standards are not without limitations. Researchers should be aware of the following potential issues:

• Isotope Effects: The difference in mass between hydrogen and deuterium can sometimes lead to a slight chromatographic shift between the analyte and the deuterated standard.[4][8] If this separation occurs in a region of variable ion suppression, it can lead to differential matrix effects and compromise quantification.[4]

• Metabolic Switching: The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can sometimes alter the metabolic pathway of a drug.[8][9] This "metabolic switching" can lead to a different metabolite profile compared to the non-deuterated analyte.[8]

• In-Source Back-Exchange: Deuterium atoms, particularly those on heteroatoms, can sometimes exchange with protons from the solvent in the mass spectrometer's ion source, which can affect accuracy.[8]

• Isotopic Purity: The presence of unlabeled analyte as an impurity in the deuterated standard can lead to an overestimation of the analyte's concentration, especially at the lower limit of quantitation (LLOQ).[4]

Experimental Protocols

Detailed and robust experimental protocols are crucial for validating bioanalytical methods that utilize deuterated internal standards. The following are key experiments adapted from FDA guidelines and established scientific practices.[1][7]

Evaluation of Matrix Effects

Objective: To assess the potential for ion suppression or enhancement on the analyte and the deuterated internal standard from the biological matrix.[7]

Protocol:

• Sample Preparation:

  • Obtain at least six different sources (lots) of the blank biological matrix.[5]

  • Set 1 (Neat Solution): Prepare the analyte and the deuterated IS in a neat solution (e.g., mobile phase) at low and high concentrations.

  • Set 2 (Post-Extraction Spike): Extract the blank matrix from each of the six sources. Spike the analyte and the deuterated IS into the extracted blank matrix at the same concentrations as Set 1.[5]

• Analysis: Analyze both sets of samples using the developed LC-MS/MS method.

• Calculation:

  • Matrix Factor (MF): Calculate the ratio of the peak area of the analyte in the post-extraction spiked sample (Set 2) to the peak area of the analyte in the neat solution (Set 1). An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.[5]

  • IS-Normalized MF: Calculate the ratio of the analyte's MF to the IS's MF.

• Acceptance Criteria: The CV of the IS-normalized matrix factor across the different lots of matrix should not be greater than 15%.[5]

Assessment of Metabolic Switching (In Vitro)

Objective: To determine if deuteration alters the metabolic pathway of the analyte.[10]

Protocol:

• Incubation:

  • Prepare incubation mixtures containing liver microsomes (from a relevant species), a cofactor solution (NADPH regenerating system), and either the analyte or its deuterated internal standard.[10]

  • Incubate the mixtures at 37°C.[10]

• Time Points: At various time points (e.g., 0, 15, 30, 60 minutes), stop the reaction by adding a quenching solution like cold acetonitrile.[10]

• Sample Processing: Centrifuge the samples to precipitate proteins.[10]

• Analysis: Analyze the supernatant by LC-MS/MS to identify and quantify the parent compound and its metabolites.[10]

• Data Analysis: Compare the metabolite profiles of the unlabeled analyte and the deuterated standard. A significant difference in the relative abundance of metabolites suggests metabolic switching.[10]

Visualizing Bioanalytical Workflows

Diagrams are essential for illustrating the logical flow of experiments and the principles behind them.

Caption: A typical workflow for validating a bioanalytical method using a deuterated internal standard.

Caption: How a deuterated IS corrects for matrix effects during mass spectrometry.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Metabolic switching of drug pathways as a consequence of deuterium substitution (Technical Report) | OSTI.GOV [osti.gov]
• 10. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Ethyl 2-bromopropionate-d3: A Procedural Guide

For researchers and professionals in drug development, the proper handling and disposal of specialized chemical reagents like Ethyl 2-bromopropionate-d3 is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step information for the safe disposal of this compound, ensuring the protection of personnel and the environment. Due to its classification as a halogenated organic compound, specific procedures must be followed.

Immediate Safety and Handling for Disposal

Before beginning any disposal preparation, ensure you are in a well-ventilated area, preferably a chemical fume hood, and are wearing appropriate personal protective equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat.

Key Disposal Principles:

• Professional Disposal is Mandatory: Ethyl 2-bromopropionate-d3 must be disposed of through a licensed and certified hazardous waste disposal company.[1][2][3] On-site chemical neutralization is not recommended due to the hazardous nature of the substance and its potential reaction byproducts.

• Segregation is Crucial: This compound is a halogenated organic waste. It is imperative to collect and store it separately from non-halogenated chemical waste.[4] Mixing these waste streams can lead to dangerous reactions and will likely increase disposal costs, as the entire mixture would need to be treated as the more hazardous halogenated waste.[5]

• Use Original or Designated Containers: Whenever possible, store waste Ethyl 2-bromopropionate-d3 in its original container.[1] If this is not feasible, use a clearly labeled, compatible container designated for halogenated organic waste. The container must be in good condition, with a secure, tight-fitting lid to prevent leaks or the escape of vapors.[6]

• Clear and Accurate Labeling: All waste containers must be accurately labeled with the full chemical name, "Ethyl 2-bromopropionate-d3," and appropriate hazard symbols (e.g., flammable, corrosive, toxic).

Quantitative Data and Chemical Properties

The following table summarizes the key chemical and safety data for Ethyl 2-bromopropionate, which are essential for its proper handling and disposal classification. The deuterated form (d3) will have nearly identical properties in this context.

Property	Value	Citation(s)
Chemical Formula	C₅H₆D₃BrO₂	[7]
Molecular Weight	~184.05 g/mol	[7]
Appearance	Liquid	[3]
UN Number	UN 1992 (Flammable liquid, toxic, n.o.s.) or UN 2920 (Corrosive liquid, flammable, n.o.s.)	[2][8]
Hazard Classifications	Flammable Liquid (Category 3), Skin Corrosion/Irritation, Serious Eye Damage, Acute Toxicity (if swallowed)	[8][9][10]
Disposal Recommendation	Incineration in a chemical incinerator with afterburner and scrubber	[2][3]

Step-by-Step Disposal Workflow

The logical flow for the proper disposal of Ethyl 2-bromopropionate-d3 is outlined below. This process ensures safety and compliance at each stage, from the point of generation to final disposal.

Caption: A flowchart illustrating the procedural steps for the safe disposal of Ethyl 2-bromopropionate-d3.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel immediately. Ensure the area is well-ventilated.

• Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or vermiculite to contain the spill.[1][6] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect Absorbent Material: Carefully collect the absorbent material and place it into a designated, labeled container for hazardous waste disposal.

• Decontaminate the Area: Clean the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste.

• Report the Spill: Report the incident to your institution's Environmental Health and Safety (EHS) department.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of Ethyl 2-bromopropionate-d3, fostering a secure research environment.

References

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. CN117105769B - Preparation method of ethyl 2-bromopropionate - Google Patents [patents.google.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. bucknell.edu [bucknell.edu]
• 5. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Ethyl 2-bromopropionate | 535-11-5 [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. Ethyl 2-bromopropionate | C5H9BrO2 | CID 79040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. ethyl (2R)-2-bromopropanoate | C5H9BrO2 | CID 7003709 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling Ethyl 2-bromopropionate-d3

Essential Safety and Handling Guide for Ethyl 2-bromopropionate-d3

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Ethyl 2-bromopropionate-d3. The content is tailored for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment (PPE)

Ethyl 2-bromopropionate-d3 is a flammable liquid and vapor that is toxic if swallowed, causes severe skin irritation and serious eye damage, and may cause respiratory irritation.[1][2] It is also a lachrymator, a substance that can cause tearing.[1][3] The safety profile of a deuterated compound is primarily determined by its non-deuterated parent molecule.[4] Therefore, precautions for Ethyl 2-bromopropionate should be followed.

The following table summarizes the necessary personal protective equipment for handling this chemical.

Body Part	Personal Protective Equipment (PPE)	Rationale
Eyes/Face	Chemical splash goggles and a face shield (8-inch minimum).[1]	Protects against splashes and vapors that can cause serious eye damage.[2] Safety glasses are not sufficient as they do not provide a seal against splashes.[5]
Hands	Chemical-resistant gloves (e.g., Nitrile, Neoprene, Butyl rubber, or PVC).[6]	Prevents skin contact which can cause severe burns or irritation.[1] Gloves should be inspected before use and disposed of properly after handling.[1]
Body	Chemical-resistant lab coat or apron and closed-toe shoes.	Provides a barrier against accidental spills and splashes.
Respiratory	Work in a well-ventilated area, preferably in a chemical fume hood.[7]	Minimizes inhalation of vapors which can cause respiratory tract irritation.[2]

Operational Plan: Step-by-Step Handling Procedures

Adherence to the following procedural steps is critical for the safe handling of Ethyl 2-bromopropionate-d3.

1. Preparation and Engineering Controls:

• Ensure a safety shower and eyewash station are readily accessible.

• Work exclusively within a certified chemical fume hood to minimize inhalation exposure.[7]

• Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][2]

• The substance is light-sensitive; store in a dark place or use an amber vial.[2][4]

• Use explosion-proof electrical and ventilating equipment.[3]

• Take precautionary measures against static discharge.[1]

2. Handling the Chemical:

• Avoid contact with skin, eyes, and clothing.

• Do not breathe vapors or mist.[7]

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the work area.[2]

• To maintain isotopic purity, handle under an inert atmosphere (e.g., nitrogen or argon) and use dry glassware to prevent moisture absorption, which can lead to hydrogen-deuterium exchange.[4][8]

3. In Case of Exposure or Spill:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Immediately call a POISON CENTER or doctor.[2]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. Wash off with soap and plenty of water. Get medical attention.[2][3]

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not breathing, give artificial respiration. Get medical attention.[2][3]

• Ingestion: Immediately call a POISON CENTER or doctor. Do NOT induce vomiting. Rinse mouth with water.[1][2]

• Spill: Evacuate personnel to a safe area. Remove all sources of ignition. Contain the spillage with non-combustible absorbent material (e.g., sand, earth, vermiculite) and collect it for disposal in a suitable container.[2] Do not let the product enter drains.[1]

Disposal Plan

Proper disposal of Ethyl 2-bromopropionate-d3 and its contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

• Collect surplus and non-recyclable solutions in a designated, labeled, and sealed container for hazardous waste.

• Contaminated materials, including gloves, absorbent materials, and empty containers, should also be collected as hazardous waste.

2. Disposal Procedure:

• Dispose of the chemical waste through a licensed professional waste disposal service.[1]

• The disposal must be in accordance with all applicable federal, state, and local environmental regulations. Chemical waste generators must determine if a discarded chemical is classified as hazardous waste to ensure complete and accurate classification.[3]

• Do not dispose of the material down the drain.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of Ethyl 2-bromopropionate-d3.

Caption: Workflow for safe handling and disposal of Ethyl 2-bromopropionate-d3.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. uah.edu [uah.edu]
• 7. fishersci.com [fishersci.com]
• 8. benchchem.com [benchchem.com]